2-Phenyl-2,3-dihydro-1H-imidazole

• CAS: 151223-79-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 2-Phenylimidazoline Derivatives

Introduction: The 2-Phenylimidazoline Scaffold in Modern Drug Discovery

The 2-phenylimidazoline scaffold is a privileged structure in medicinal chemistry, forming the core of a diverse range of biologically active compounds. Its unique combination of a phenyl ring and a partially saturated imidazoline ring imparts a distinct set of physicochemical properties that are crucial for its interactions with biological targets.[1] These derivatives have been investigated for a variety of therapeutic applications, including as antihypertensive, anti-inflammatory, and antihyperglycemic agents.[1] A thorough understanding of the physicochemical properties of these derivatives is paramount for researchers, scientists, and drug development professionals to facilitate the design of novel therapeutics with optimized efficacy and pharmacokinetic profiles.

This guide provides a comprehensive overview of the core physicochemical properties of 2-phenylimidazoline derivatives, focusing on solubility, lipophilicity, and ionization (pKa). We will delve into the theoretical underpinnings of these properties, discuss the influence of structural modifications, and provide detailed experimental protocols for their determination.

I. Solubility: A Critical Determinant of Bioavailability

Aqueous solubility is a fundamental physicochemical property that significantly influences the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. For a compound to be orally bioavailable, it must first dissolve in the gastrointestinal fluids before it can be absorbed into the bloodstream.

The parent 2-phenylimidazole is described as being slightly soluble in cold water and more soluble in hot water and most organic solvents.[2] The saturated ring in 2-phenylimidazoline derivatives generally leads to a decrease in melting point and an increase in solubility in polar solvents compared to their aromatic imidazole counterparts.[3]

Structural Influence on Solubility

The solubility of 2-phenylimidazoline derivatives can be modulated by introducing various substituents on both the phenyl and imidazoline rings:

• Polar Functional Groups: The addition of polar groups, such as hydroxyl (-OH), amino (-NH2), and carboxyl (-COOH) groups, to the phenyl ring can increase aqueous solubility by forming hydrogen bonds with water molecules.

• Alkyl Chains: Conversely, increasing the length of alkyl substituents on the imidazoline ring tends to decrease solubility in polar solvents due to an increase in the nonpolar surface area.[3]

• Ionization: The solubility of ionizable 2-phenylimidazoline derivatives is highly dependent on the pH of the medium. As weak bases, their solubility increases in acidic environments where they are protonated to form more soluble salts.

II. Lipophilicity: Navigating Biological Membranes

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical parameter that governs a drug's ability to cross biological membranes, its binding to plasma proteins, and its potential for off-target effects. The most common measure of lipophilicity is the partition coefficient (LogP) between n-octanol and water.

For ionizable compounds like 2-phenylimidazoline derivatives, the distribution coefficient (LogD) is a more physiologically relevant descriptor as it takes into account the pH of the medium.

Structure-Lipophilicity Relationships

The lipophilicity of 2-phenylimidazoline derivatives is highly tunable through chemical modification:

• Aromatic Substituents: The nature and position of substituents on the phenyl ring have a profound impact on lipophilicity. Halogen atoms (e.g., -Cl, -Br, -F) and alkyl groups generally increase LogP, while polar substituents decrease it.

• Imidazoline Ring Substitution: Substitution on the nitrogen atoms of the imidazoline ring can also modulate lipophilicity. For instance, the introduction of a long alkyl chain will significantly increase the lipophilicity.

• Ionization State: The LogD of these basic compounds is highest at pH values above their pKa, where they exist predominantly in their neutral, more lipophilic form. In acidic environments, they become protonated and more hydrophilic, leading to a lower LogD.

III. Ionization Constant (pKa): The Key to pH-Dependent Behavior

The pKa is a measure of the acidity or basicity of a compound. For 2-phenylimidazoline derivatives, which are typically weak bases, the pKa refers to the equilibrium constant for the protonation of the imidazoline ring. The predicted pKa for the parent 2-phenylimidazole is around 13.00, indicating it is a weak acid.[4][5][6] In contrast, the imidazoline moiety in derivatives is basic.

The ionization state of a drug molecule at physiological pH (typically around 7.4) is a critical determinant of its solubility, permeability, and interaction with its biological target.

Diagram: pH-Dependent Ionization of 2-Phenylimidazoline

Caption: pH-dependent equilibrium of 2-phenylimidazoline derivatives.

Factors Influencing pKa

The basicity of the imidazoline ring can be influenced by electronic effects of substituents on the phenyl ring:

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO2) or cyano (-CN) groups on the phenyl ring decrease the electron density on the imidazoline nitrogen, making it less basic and thus lowering the pKa.

• Electron-Donating Groups (EDGs): Conversely, electron-donating groups such as methoxy (-OCH3) or methyl (-CH3) groups increase the electron density on the nitrogen, making it more basic and increasing the pKa.

IV. Physicochemical Data of 2-Phenylimidazoline and Related Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	pKa (Predicted)	LogP (Predicted)	Aqueous Solubility
2-Phenylimidazole	C9H8N2	144.17	142-148[5]	13.00 ± 0.10[4][5][6]	1.29 (at 25°C, pH 7.5)[5][6]	Insoluble in cold water[4]
2-Phenylimidazoline	C9H10N2	146.19	-	-	0.9 (Computed)[7]	-

Note: The lack of extensive experimental data for substituted 2-phenylimidazoline derivatives highlights an area for future research to better understand the structure-property relationships within this important class of compounds.

V. Experimental Protocols for Physicochemical Characterization

Accurate determination of physicochemical properties is crucial for the successful development of drug candidates. The following are standard, validated protocols for measuring solubility, lipophilicity, and pKa.

A. Determination of Aqueous Solubility (Shake-Flask Method)

This method is considered the gold standard for determining thermodynamic solubility.

Principle: An excess amount of the solid compound is equilibrated with a specific aqueous buffer at a constant temperature. The concentration of the dissolved compound in the saturated solution is then determined analytically.

Step-by-Step Protocol:

• Preparation: Prepare a series of aqueous buffers at different pH values (e.g., pH 2.0, 5.0, 7.4, and 9.0).

• Sample Addition: Add an excess amount of the 2-phenylimidazoline derivative to a known volume of each buffer in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge or filter the samples to separate the undissolved solid from the saturated solution.

• Quantification: Analyze the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

• Calculation: The solubility is reported as the measured concentration in the saturated solution (e.g., in µg/mL or mM).

B. Determination of Lipophilicity (LogP/LogD) by Shake-Flask Method

This traditional method directly measures the partitioning of a compound between n-octanol and water.

Principle: The compound is dissolved in a biphasic system of n-octanol and water (or a relevant aqueous buffer for LogD). After equilibration, the concentration of the compound in each phase is measured to determine the partition coefficient.

Step-by-Step Protocol:

• Solvent Saturation: Pre-saturate n-octanol with water and water with n-octanol by mixing them and allowing the phases to separate.

• Sample Preparation: Prepare a stock solution of the 2-phenylimidazoline derivative in one of the pre-saturated solvents.

• Partitioning: Add a known volume of the stock solution to a mixture of pre-saturated n-octanol and the aqueous buffer (for LogD, typically at pH 7.4) in a sealed container.

• Equilibration: Gently shake or rotate the container for a set period (e.g., 1-2 hours) to allow for partitioning equilibrium to be established.

• Phase Separation: Centrifuge the sample to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from both the n-octanol and the aqueous phase. Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., HPLC-UV/MS).

• Calculation:

  • LogP (for non-ionizable compounds): LogP = log10 ([Concentration in n-octanol] / [Concentration in water])

  • LogD (for ionizable compounds): LogD = log10 ([Concentration in n-octanol] / [Concentration in aqueous buffer at a specific pH])

C. Determination of pKa by Potentiometric Titration

This is a highly accurate and reliable method for determining the ionization constants of acidic and basic compounds.

Principle: The pH of a solution of the compound is monitored as a titrant (a strong acid or base) is added incrementally. The pKa is determined from the inflection point of the resulting titration curve.

Step-by-Step Protocol:

• Instrument Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

• Sample Preparation: Accurately weigh and dissolve the 2-phenylimidazoline derivative in a suitable solvent (e.g., water or a co-solvent system if solubility is low) to a known concentration (e.g., 1-10 mM).

• Titration Setup: Place the sample solution in a thermostated vessel with a magnetic stirrer. Immerse the calibrated pH electrode and the tip of the burette containing the titrant (e.g., 0.1 M HCl for a basic compound) into the solution.

• Titration: Add the titrant in small, precise increments, allowing the pH to stabilize after each addition. Record the pH value and the volume of titrant added.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at the half-equivalence point or by analyzing the first or second derivative of the titration curve to find the inflection point.

• Replicates: Perform the titration in triplicate to ensure the accuracy and reproducibility of the results.

VI. Conclusion: A Roadmap for Rational Drug Design

The physicochemical properties of 2-phenylimidazoline derivatives are intricately linked to their biological activity and pharmacokinetic behavior. A comprehensive understanding and strategic modulation of solubility, lipophilicity, and pKa are essential for the rational design of new drug candidates with improved therapeutic potential. While there is a need for more extensive experimental data on substituted 2-phenylimidazoline derivatives, the principles and protocols outlined in this guide provide a solid framework for researchers to characterize and optimize these promising compounds for future drug development endeavors.

VII. References

• [Reference to a general medicinal chemistry textbook or a review on privileged structures]

• Caloong Chemical Co., Ltd. (2025, December 24). 2-Phenylimidazole: Structure, Properties, Synthesis, and Industrial Applications. [Link]

• [Reference to a review on the importance of solubility in drug discovery]

• [Reference to a review on the role of lipophilicity in drug design]

• [Reference to a publication on the importance of pKa in pharmacology]

• [Reference to a study on the synthesis and characterization of 2-phenylimidazoline derivatives, if a suitable one is found in future searches]

• [Reference to a publication detailing the shake-flask method for solubility]

• PubChem. (n.d.). 2-Phenylimidazoline. National Center for Biotechnology Information. [Link]

• [Reference to a publication detailing the shake-flask method for LogP/LogD]

• [Reference to a publication detailing potentiometric titration for pKa determination]

• [Additional relevant references]

• Wikipedia. (n.d.). 2-Imidazoline. [Link]

Sources

• 1. 2-Imidazoline - Wikipedia [en.wikipedia.org]
• 2. caloongchem.com [caloongchem.com]
• 3. Synthesis, Properties, Chemical Reactivities of 2-Imidazoline_Chemicalbook [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 2-Phenylimidazole CAS#: 670-96-2 [m.chemicalbook.com]
• 6. 2-Phenylimidazole CAS 670-96-2 2-Phenyl-1H-imidazole CAS no 670-96-2 1H-Imidazole, 2-phenyl-, CasNo.670-96-2 Chemwill Asia Co., Ltd. China (Mainland) [chemwill.lookchem.com]
• 7. 2-Phenylimidazoline | C9H10N2 | CID 13639 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Strategic Synthesis of 2-Phenyl-1H-benzo[d]imidazole Scaffolds

Topic: Synthesis of 2-Phenyl-1H-benzo[d]imidazole Derivatives Content Type: Technical Whitepaper & Procedural Guide Audience: Medicinal Chemists, Process Scientists, and Academic Researchers

Executive Summary

The 2-phenyl-1H-benzo[d]imidazole pharmacophore is a privileged structure in medicinal chemistry, serving as a bioisostere for purines and indoles. Its derivatives exhibit potent biological activities, including inhibition of 17β-hydroxysteroid dehydrogenase type 10 (Alzheimer’s targets), tubulin polymerization inhibition (anticancer), and angiotensin II receptor antagonism (hypertension).

This guide moves beyond elementary textbook preparations to focus on oxidative cyclocondensation , the current industry standard for generating diverse libraries. Unlike the harsh conditions of the classic Phillips condensation (requiring strong acids and high temperatures), oxidative routes allow for the use of sensitive aldehydes and mild workups, essential for late-stage functionalization in drug discovery.

Mechanistic Foundations: The Oxidative Cyclocondensation

The most robust route for synthesizing 2-phenylbenzimidazoles involves the condensation of o-phenylenediamine (OPD) with benzaldehyde derivatives. This reaction proceeds through three distinct phases:

• Imine Formation (Schiff Base): Nucleophilic attack of the diamine on the aldehyde carbonyl.

• Intramolecular Cyclization: The second amine attacks the imine carbon, forming a 2-phenylbenzoline (dihydrobenzimidazole) intermediate.

• Aromatization (Oxidation): This is the rate-determining step in non-acidic media. The dihydro-intermediate must lose two hydrogen atoms to regain aromaticity. Reagents like Sodium Metabisulfite (Na₂S₂O₅) or molecular iodine facilitate this by acting as hydride acceptors or oxidants.

Mechanism Visualization

The following diagram details the electron flow and the critical role of the oxidant in the final aromatization step.

Caption: Mechanistic pathway of oxidative cyclocondensation. The oxidant is critical for driving the equilibrium from the benzoline intermediate to the aromatic product.

Strategic Synthetic Routes

Selection of the synthetic method depends on the sensitivity of the functional groups present on the phenyl ring.

Comparative Analysis of Methodologies

Feature	Method A: Na₂S₂O₅ Mediated	Method B: Microwave/Green	Method C: Phillips Condensation
Reagents	Aldehyde + Na₂S₂O₅	Aldehyde + Water/Ethanol	Carboxylic Acid + PPA/HCl
Conditions	Mild (RT to Reflux)	High Temp / Short Time	Harsh (180°C+)
Substrate Scope	High (Tolerates sensitive groups)	Moderate (Heat stable groups)	Low (Acid stable only)
Yield	85–95%	80–92%	60–80%
Purification	Precipitation/Filtration	Extraction required	Neutralization/Extraction
Green Score	High (Ethanol/Water solvent)	Excellent (Solvent-free possible)	Low (Acid waste)

Detailed Experimental Protocols

Protocol A: Sodium Metabisulfite Mediated Synthesis (The "Gold Standard")

Recommended for: Generating diverse libraries with electron-donating or withdrawing substituents.

Rationale: Sodium metabisulfite (Na₂S₂O₅) acts as a mild oxidant and Lewis acid source. It forms a bisulfite adduct with the aldehyde, activating it for nucleophilic attack while simultaneously facilitating the oxidation of the intermediate.

Reagents:

• o-Phenylenediamine (10 mmol)

• Substituted Benzaldehyde (10 mmol)

• Sodium Metabisulfite (10 mmol)

• Ethanol/Water (9:1 v/v) – 30 mL

Step-by-Step Procedure:

• Preparation: Dissolve o-phenylenediamine and the aldehyde in the Ethanol/Water mixture in a round-bottom flask.

• Activation: Add Sodium Metabisulfite in a single portion.

• Reaction: Reflux the mixture at 80°C for 3–4 hours. Monitor progress via TLC (Mobile phase: Ethyl Acetate:Hexane 3:7). The starting diamine spot will disappear, and a fluorescent blue/purple spot (the benzimidazole) will appear.

• Workup (Self-Validating Step): Pour the reaction mixture into crushed ice (100g). The product should precipitate immediately as a solid.

  • Note: If oil forms, the product is impure or the solvent ratio is incorrect. Scratch the flask walls to induce crystallization.

• Purification: Filter the solid, wash with cold water (2 x 20 mL) to remove inorganic salts, and then wash with cold n-hexane (10 mL) to remove unreacted aldehyde.

• Recrystallization: Recrystallize from hot ethanol to obtain pure crystals.

Protocol B: Catalyst-Free Microwave Synthesis (Green Chemistry)

Recommended for: Rapid optimization and high-throughput synthesis.

Rationale: Microwave irradiation provides direct dielectric heating, accelerating the rate-determining aromatization step without external oxidants, utilizing atmospheric oxygen more efficiently.

Reagents:

• o-Phenylenediamine (1.0 mmol)

• Benzaldehyde (1.0 mmol)

• Solvent: Water or 50% Aqueous Ethanol (2 mL)

Step-by-Step Procedure:

• Loading: Mix reagents in a microwave-safe vial (e.g., 10 mL crimp-sealed).

• Irradiation: Set the microwave reactor (e.g., CEM Discover or Monowave) to:

  • Temp: 130°C

  • Power: 150 W (Dynamic)

  • Time: 10 minutes

• Isolation: Cool the vessel. Add 5 mL of ethyl acetate and 5 mL of water. Extract the organic layer.[1][2]

• Drying: Dry over anhydrous Na₂SO₄ and evaporate under reduced pressure.

Purification & Characterization Workflow

Trustworthy data relies on rigorous purification. The 2-phenylbenzimidazole scaffold has specific solubility properties that can be exploited.

Purification Logic Diagram

Caption: Decision tree for the purification of benzimidazole derivatives, addressing common issues like oil formation.

Characterization Checkpoints

• 1H NMR (DMSO-d6): Look for the broad singlet of the imidazole -NH proton between δ 12.0–13.5 ppm . This confirms cyclization.[3] The absence of this peak suggests N-alkylation or incomplete reaction.

• Melting Point: 2-Phenylbenzimidazole has a high melting point (~287–290°C ). Sharp transitions indicate high purity.

• Solubility: Soluble in polar aprotic solvents (DMSO, DMF) and hot ethanol; insoluble in water and hexane.

Structure-Activity Relationship (SAR) Implications

When designing derivatives, modifications at specific positions yield predictable biological shifts:

• Position 2 (Phenyl Ring):

  • Electron-Withdrawing Groups (NO₂, Cl): Enhance metabolic stability and often improve antimicrobial activity.

  • Bulky Groups (Naphthyl): Can improve selectivity for kinase pockets but reduce solubility.

• Position 5/6 (Benzimidazole Ring):

  • Electron-Donating Groups (CH₃, OMe): Increase the basicity of the N3 nitrogen, potentially enhancing hydrogen bond acceptance in the receptor pocket.

  • Halogens (F, Cl): Block metabolic oxidation sites, extending half-life.

References

• Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. Source: National Institutes of Health (NIH) / PMC URL:[Link]

• A facile and efficient synthesis of benzimidazole as potential anticancer agents. Source: Indian Academy of Sciences URL:[Link]

• Green Synthesis and Optimization of 2-Phenylbenzimidazole via Microwave-Assisted Cyclocondensation. Source: Journal of Molecular Pharmaceutics & Organic Process Research URL:[Link][4]

• Mild and Highly Efficient Method for the Synthesis of 2-Arylbenzimidazoles and 2-Arylbenzothiazoles. Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Facile Sodium Metabisulfite Mediated Synthesis of 1,2-Disubstituted Benzimidazoles and Cytotoxicity Evaluation. Source: Heterocycles (Clockss) URL:[Link][4]

Sources

• 1. Green Synthesis of Privileged Benzimidazole Scaffolds Using Active Deep Eutectic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. srrjournals.com [srrjournals.com]
• 3. Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eijppr.com [eijppr.com]

Targeting the Imidazoline Scaffold: A Technical Guide to Substituted 2-Phenylimidazoline Analogs

Abstract

This technical guide provides a comprehensive analysis of substituted 2-phenylimidazoline analogs, a chemical class exhibiting "privileged structure" characteristics in medicinal chemistry. Historically conflated with simple

-adrenergic agonists, these analogs possess a complex dual pharmacology involving both -adrenoceptors ( -AR) and distinct Imidazoline receptors ( ).[1][2] This document details the structure-activity relationships (SAR) governing receptor selectivity, outlines robust synthetic protocols, and elucidates the signaling pathways relevant to hypertension, analgesia, and neuroprotection.

The Receptor Dichotomy: -AR vs. Imidazoline Receptors[3][4]

The biological activity of 2-phenylimidazolines is defined by their selectivity ratio between two distinct receptor families. Understanding this dichotomy is the prerequisite for rational drug design.

The -Adrenoceptor ( -AR)[4][5][6][7][8][9][10]

• Class: G-protein coupled receptor (GPCR),

  family.

• Mechanism: Inhibition of adenylyl cyclase, reduction of cAMP, hyperpolarization via

  channels.

• Physiological Effect: Presynaptic inhibition of norepinephrine release (negative feedback).

• Classic Ligand: Clonidine (Partial agonist).[3]

The Imidazoline Receptors ( )[2]

• Class: Non-GPCR, heterogeneous binding sites.

• Receptor: Located in the Rostral Ventrolateral Medulla (RVLM).[4] Activation leads to sympathoinhibition and blood pressure reduction without the heavy sedation associated with -AR activation.

  • Signaling: Linked to phosphatidylcholine-specific phospholipase C (PC-PLC) and MAPK pathways.

• Receptor: Localized to mitochondrial outer membranes (associated with Monoamine Oxidase B).[5]

  • Therapeutic Potential:[6][7][8] Neuroprotection, modulation of glial fibrillary acidic protein (GFAP).[5]

• Endogenous Ligand: Agmatine (decarboxylated arginine).

Structure-Activity Relationship (SAR)

The core scaffold consists of a phenyl ring linked to a 2-imidazoline ring. The nature of the bridge and the substitution pattern on the phenyl ring are the primary determinants of activity.

The "Ortho Effect"

Substitution at the ortho positions (2,6-positions) of the phenyl ring is the single most critical factor for

-AR affinity.

• Mechanism: Bulky groups (Cl, Me) at the ortho position restrict the rotation of the phenyl ring relative to the imidazoline plane. This forces the molecule into a non-planar conformation (approx. 90° twist) which is required to fit the hydrophobic pocket of the

  -AR.

• Example: Clonidine (2,6-dichloro) has high

  affinity. Removal of ortho groups typically abolishes activity but may retain -receptor affinity.

The Bridge (Linker)

• Amino Bridge (-NH-): Found in Clonidine, Apraclonidine. Generally confers higher hydrophilicity and central

  agonism.

• Methylene Bridge (-CH2-): Found in Naphazoline, Oxymetazoline. often associated with peripheral

  vasoconstriction.

The Imidazoline Ring

• N-Substitution: The imidazoline ring must usually remain unsubstituted at the nitrogen atoms. Alkylation (e.g., N-methyl) drastically reduces affinity for both receptor classes due to steric clash and loss of hydrogen bond donor capability.

• pKa: The imidazoline ring is basic (

  ). At physiological pH, the protonated cationic form is the active pharmacophore for the -AR aspartate residue interaction.

Visualization: SAR Logic Flow

Figure 1: Decision tree illustrating how phenyl ring substitution patterns dictate receptor selectivity between adrenergic and imidazoline targets.

Pharmacological Profiles & Data

The table below summarizes the binding constants (

) and selectivity ratios for key reference standards. Note the shift from the "dirty" drug Clonidine to the selective Moxonidine.

Compound	Structure Type	-AR (nM)	Receptor (nM)	Selectivity ( )	Primary Effect
Clonidine	2,6-dichloro-amino	3.5	6.0	~0.6 (Non-selective)	Hypotension + Sedation
Moxonidine	Pyrimidine-analog	280	4.0	70 (Selective)	Hypotension (Low Sedation)
Idazoxan	Benzodioxan	6.2	4.5	~0.7 (Antagonist)	Research Tool (Blocks both)
Rilmenidine	Oxazoline-analog	65	2.5	26 (Selective)	Hypotension

Data aggregated from radioligand binding studies in bovine RVLM and rat cortex.

Experimental Protocols

Synthesis of 2-Substituted Phenylimidazolines

Method: Direct condensation of substituted benzonitrile with ethylenediamine using a sulfur catalyst. This method avoids the harsh conditions of the Pinner reaction and provides high yields.

Reagents:

• Substituted Benzonitrile (1.0 eq)

• Ethylenediamine (excess, 5.0 eq)

• Elemental Sulfur (

  ) (0.05 eq) or (catalytic)

Step-by-Step Protocol:

• Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 10 mmol of the specific substituted benzonitrile in 20 mL of neat ethylenediamine.

• Catalysis: Add 0.5 mmol (approx. 16 mg) of elemental sulfur.

• Reaction: Heat the mixture to reflux (approx. 100-110°C) for 4–6 hours. Monitor progress via TLC (System:

  90:9:1). The nitrile spot should disappear, and a lower amine spot should appear.

• Quench: Cool the reaction mixture to room temperature. Pour into 100 mL of ice-cold water.

• Precipitation/Extraction:

  • If solid forms: Filter the precipitate, wash with cold water.

  • If oil forms: Extract with Dichloromethane (

    mL). Dry organic layer over , filter, and evaporate in vacuo.

• Purification: Recrystallize from Hexane/Ethyl Acetate or convert to the Hydrochloride salt by adding 1M HCl in ether for stability.

• Validation: Confirm structure via

  -NMR (Look for imidazoline singlet/multiplet at 3.5-4.0 ppm) and Mass Spectrometry ( peak).

Visualization: Synthesis Workflow

Figure 2: Workflow for the sulfur-catalyzed synthesis of 2-phenylimidazolines.

Radioligand Binding Assay (Validation)

Objective: Determine affinity (

) for -AR vs sites.

Protocol:

• Membrane Prep: Use rat cerebral cortex (rich in

  ) and bovine adrenal medulla (rich in , lacks ). Homogenize tissue in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g.

• Ligands:

  • Total Binding:

    -Clonidine (1 nM).

  • Non-Specific Binding: Determine in presence of 10

    M Phentolamine.

  • Masking (Crucial Step): To isolate

    sites in brain tissue, add 10 M Epinephrine (blocks all adrenergic sites) to the incubation buffer.

• Incubation: Incubate membranes + Radioligand + Test Compound (

  to M) for 45 min at 25°C.

• Termination: Rapid filtration over Whatman GF/B filters. Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Biological Signaling Pathways

The therapeutic divergence between sedation and blood pressure control lies in the signaling pathways.

• -AR Pathway: Activation of leads to reduced cAMP. In the Locus Coeruleus, this causes sedation.[9] In the periphery, it causes vasoconstriction.[9]
• -Receptor Pathway: In the RVLM, activation triggers the PC-PLC pathway, releasing Diacylglycerol (DAG) and activating downstream kinases (MAPK). This modulates the firing of sympathetic neurons, lowering BP without generalized CNS depression.

Visualization: Signaling Divergence

Figure 3: Divergent signaling pathways activated by 2-phenylimidazoline analogs.

Therapeutic Frontiers: Beyond Hypertension

While hypertension is the established indication, current research focuses on the

receptor (mitochondrial).

• Neuroprotection:

  ligands (e.g., 2-BFI, Idazoxan analogs) inhibit MAO-B and modulate glial cell activation. They show promise in Alzheimer's models by reducing astrocyte reactivity.

• Analgesia: Imidazolines enhance opioid analgesia via non-opioid mechanisms, potentially allowing for opioid-sparing protocols in chronic pain management.

References

• Bousquet, P., et al. (1984). Imidazoline receptors: From basic concepts to recent developments. Journal of Pharmacology and Experimental Therapeutics.[2] Link

• Ernsberger, P., et al. (1995). Moxonidine, a centrally acting antihypertensive agent, is a selective ligand for I1-imidazoline sites.[1] Journal of Pharmacology and Experimental Therapeutics.[2] Link

• Pigini, M., et al. (2000). Structure-activity relationship at alpha-adrenergic receptors within a series of imidazoline analogues.[10] Bioorganic & Medicinal Chemistry.[11][12] Link

• Li, J.X. (2017). Imidazoline I2 receptors: An update. Pharmacology & Therapeutics.[13] Link

• Dardonville, C., & Rozas, I. (2004). Imidazoline binding sites and their ligands: An overview of the different chemical structures. Medicinal Research Reviews. Link

• Organic Syntheses. Synthesis of 2-substituted imidazolines via ethylenediamine. Org.[10][14][15] Synth. Coll. Vol. 3, p.394. Link

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• 5. Neuroprotective effects of receptor imidazoline 2 and its endogenous ligand agmatine - PubMed [pubmed.ncbi.nlm.nih.gov]
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exploring the reaction mechanism of 2-phenylimidazoline formation

[1]

Executive Summary

2-Phenylimidazoline (4,5-dihydro-2-phenyl-1H-imidazole) is a critical pharmacophore in medicinal chemistry, serving as the core structure for

-adrenergic agonists (e.g., Clonidine, Naphazoline) and antihypertensive agents. Unlike its fully aromatic counterpart (2-phenylimidazole), the imidazoline ring retains partial saturation, necessitating specific synthetic strategies that avoid over-oxidation or incomplete cyclization.

This guide delineates the two primary mechanistic pathways for its formation: the Reductive Cyclization of Nitriles (Ammonia Elimination) and the Oxidative Cyclization of Aldehydes (Dehydrogenation). It provides validated protocols, mechanistic diagrams, and troubleshooting frameworks for high-purity synthesis.

Part 1: Mechanistic Dichotomy

The synthesis of 2-phenylimidazoline is defined by the starting material's oxidation state. The choice between nitrile and aldehyde precursors dictates the reaction entropy, byproduct profile, and catalyst requirements.

Feature	Pathway A: Nitrile Condensation	Pathway B: Oxidative Aldehyde Cyclization
Precursors	Benzonitrile + Ethylenediamine	Benzaldehyde + Ethylenediamine
Key Intermediate	Pinner Salt or Thioimidate	2-Phenylimidazolidine (Aminal)
Byproduct	Ammonia ( )	Water ( ) + Succinimide (if NBS used)
Mechanism Type	Nucleophilic Addition-Elimination	Condensation followed by Oxidative Dehydrogenation
Atom Economy	High (releases small molecule )	Moderate (requires stoichiometric oxidant)
Selectivity Risk	Low (stops at imidazoline naturally)	High (risk of over-oxidation to imidazole)

Part 2: The Nitrile-Diamine Pathway (Sulfur-Catalyzed)

This is the industrial standard for 2-phenylimidazoline synthesis. It leverages the "Pinner-type" activation of the nitrile carbon. Direct reaction of nitriles with diamines is kinetically sluggish; however, the introduction of a sulfur catalyst (or sulfide) creates a highly electrophilic thioimidate intermediate, facilitating the nucleophilic attack by ethylenediamine.

The Mechanism (Ammonia Elimination)

• Activation: The catalyst (e.g.,

  , elemental sulfur, or ) attacks the nitrile to form a thioamide or thioimidate species.

• Nucleophilic Attack: The first amine of ethylenediamine attacks the activated thio-carbon, displacing the sulfur species (catalyst turnover) and forming an amidine intermediate.

• Ring Closure: The second amine attacks the amidine carbon.

• Elimination: Ammonia is expelled, driving the equilibrium toward the thermodynamically stable 5-membered imidazoline ring.

Visualization (Pathway A)

Caption: Figure 1. Sulfur-promoted cyclization of benzonitrile. The evolution of ammonia gas drives the reaction forward.

Validated Protocol (Vogelbacher Modification)

Reference Grounding: Adapted from Vogelbacher et al. and standard industrial protocols for imidazoline synthesis.

Reagents:

• Benzonitrile (10.0 g, ~97 mmol)

• Ethylenediamine (6.0 g, ~100 mmol, 1.03 eq)

• Sodium Sulfide (

  , 75 mg, Catalyst) or Elemental Sulfur

• Sulfuric Acid (conc., 0.15 g, Catalyst promoter)[1]

Workflow:

• Setup: Charge a pressure tube or round-bottom flask (equipped with a reflux condenser and gas trap for

  ) with benzonitrile and ethylenediamine.

• Catalyst Addition: Add

  and . The acid protonates the nitrile slightly, while sulfide acts as the nucleophilic catalyst.

• Reaction: Heat to 130–150°C for 12–20 hours.

  • Observation: Evolution of ammonia gas (turns damp litmus paper blue) indicates progress.

• Workup: Cool the mixture to solidify the product. Recrystallize the crude pale-yellow solid from hot Tetrahydrofuran (THF) or Toluene.

• Validation:

  • Yield: Expected 85–92%.

  • Melting Point: 100–102°C.

Part 3: The Oxidative Aldehyde Pathway (NBS-Promoted)

When benzonitrile is unavailable, or when starting from complex aldehydes, the oxidative route is preferred. However, condensing benzaldehyde with ethylenediamine yields 2-phenylimidazolidine (a saturated aminal), not imidazoline. An oxidant is required to dehydrogenate the ring (remove 2 H atoms) to form the C=N double bond.

N-Bromosuccinimide (NBS) is the superior reagent here, acting as both a mild oxidant and a radical initiator, avoiding the harsh conditions of permanganates which would push the oxidation to the fully aromatic imidazole.

The Mechanism (Oxidative Dehydrogenation)

• Condensation: Benzaldehyde reacts with ethylenediamine to form a di-imine or cyclic aminal (imidazolidine). This step releases water.

• Bromination/Oxidation: NBS brominates the aminal position or facilitates a radical abstraction of the benzylic hydrogen.

• Elimination: HBr is eliminated (scavenged by base or excess amine), forming the C=N double bond of the imidazoline.

Visualization (Pathway B)

Caption: Figure 2. NBS-mediated oxidative synthesis.[2] The critical step is the conversion of the saturated imidazolidine to the unsaturated imidazoline.

Validated Protocol (Hong et al. Adaptation)

Reference Grounding: Based on mild oxidative protocols using NBS in dichloromethane.

Reagents:

• Benzaldehyde (10 mmol)

• Ethylenediamine (11 mmol)

• N-Bromosuccinimide (NBS) (10 mmol)

• Solvent: Dichloromethane (

  ) or Acetonitrile.

Workflow:

• Condensation: Mix benzaldehyde and ethylenediamine in

  at . Stir for 30 mins to allow imidazolidine formation.

• Oxidation: Add NBS portion-wise (exothermic).

• Activation: Sonication (ultrasound) for 20–30 minutes or stirring at room temperature for 2 hours.

  • Why Sonication? It accelerates the radical initiation steps typical of NBS reactions.

• Workup: Wash the organic layer with water (to remove succinimide and unreacted diamine). Dry over

  and evaporate.

• Validation:

  • Yield: 78–95%.

  • Purity Check: NMR must show the disappearance of the aminal proton (approx 3.5-4.0 ppm) and appearance of the imidazoline ring protons.

Part 4: Troubleshooting & Optimization (E-E-A-T)

Issue	Probable Cause	Corrective Action
Low Yield (Nitrile Route)	Ammonia saturation inhibiting forward reaction.	Purge System: Use a steady stream of to sweep evolved out of the reactor.
Product is 2-Phenylimidazole (Over-oxidation)	Oxidant (NBS/Iodine) concentration too high or reaction time too long.	Stoichiometry Control: Ensure exactly 1.0–1.1 eq of oxidant is used. Stop reaction immediately upon TLC completion.
Ring Opening (Hydrolysis)	Presence of water in acidic conditions during workup.	pH Control: Imidazolines are sensitive to hydrolysis. Keep workup neutral or slightly basic (pH 8-9).
Sticky/Oily Product	Incomplete cyclization (Polymerization of diamine).	Recrystallization: Use non-polar solvents (Hexane/Toluene) to precipitate the cyclic product while leaving linear polymers in solution.

References

• Vogelbacher, U. J., et al. "Reaction of Nitriles with Diamines: Synthesis of 2-Substituted Imidazolines." Journal of Heterocyclic Chemistry. (Classic Pinner-type synthesis reference).

• Hong, X., et al. "Rapid and Mild Synthesis of 2-Phenylimidazoline using NBS."[1] Tetrahedron Letters / Chemical Papers. (Source of the oxidative NBS protocol).

• Ishihara, M., & Togo, H. (2007). "Facile Preparation of 2-Imidazolines from Aldehydes with tert-Butyl Hypochlorite." Synlett, 2006(02), 227-230.

• Shaterian, H. R., & Rigi, F. (2014). "Preparation of 2-imidazolines and bis-imidazolines under solvent-free conditions." Research on Chemical Intermediates, 40, 2983–2990.

• Mohammadpoor-Baltork, I., et al. (2011). "Bis- and Tris-Imidazolines: Synthesis and Applications." Journal of the Iranian Chemical Society.

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Unlocking the Therapeutic Potential of the 2-Phenyl-2,3-dihydro-1H-imidazole Scaffold: A Technical Guide for Drug Discovery

Introduction: The Versatility of a Privileged Scaffold

The 2-Phenyl-2,3-dihydro-1H-imidazole core, a prominent member of the imidazoline class of heterocyclic compounds, represents a "privileged scaffold" in medicinal chemistry. Its unique stereoelectronic properties and conformational flexibility allow it to interact with a wide array of biological targets, making it a cornerstone for the development of novel therapeutics across diverse disease areas. This guide provides an in-depth exploration of the most promising therapeutic targets for this scaffold, underpinned by mechanistic insights and validated experimental protocols to empower researchers in their drug discovery endeavors. The imidazole nucleus is a key component of several essential biomolecules, including the amino acid histidine, and its synthetic derivatives have demonstrated a vast spectrum of pharmacological activities, from anticancer to antimicrobial and analgesic properties.[1][2][3][4][5][6]

This document moves beyond a mere catalog of activities, focusing instead on the "why" and "how"—the causal relationships between the scaffold's structure and its interaction with specific targets, and the practical methodologies required to validate these interactions. We will delve into key therapeutic areas where 2-phenyl-imidazoline derivatives have shown significant promise, including neurodegenerative disorders, pain management, oncology, and inflammatory conditions.

I. Neurodegenerative Disorders: Targeting Imidazoline Receptors and Monoamine Oxidase

A significant body of evidence points to the therapeutic potential of 2-phenyl-imidazoline derivatives in combating neurodegenerative diseases like Alzheimer's and Parkinson's disease.[7][8] This potential is largely attributed to the scaffold's interaction with I₂ imidazoline receptors and their close relationship with monoamine oxidase (MAO) enzymes.

A. The I₂ Imidazoline Receptor: A Neuroprotective Hub

The I₂ imidazoline receptor (I₂-IR) has emerged as a critical target in neurodegeneration. Altered levels of I₂-IR have been observed in the brains of Alzheimer's disease (AD) patients, and ligands targeting these receptors have demonstrated neuroprotective effects.[7] While the precise structure of the I₂-IR remains elusive, it is known to be an allosteric binding site on monoamine oxidase (MAO), an enzyme central to neurotransmitter metabolism and oxidative stress.[9][10][11]

Mechanistic Insight: Ligands of the I₂-IR are believed to exert their neuroprotective effects through multiple mechanisms. By modulating MAO activity, they can reduce the production of reactive oxygen species (ROS) and neurotoxic aldehydes, which contribute to neuronal damage. Furthermore, I₂-IR ligands have been shown to improve behavioral and psychological symptoms of dementia in preclinical models, including anxiety, depression, and memory decline.[7]

Experimental Workflow: I₂ Imidazoline Receptor Binding Assay

The following diagram and protocol detail a standard radioligand binding assay to determine the affinity of a test compound for the I₂ imidazoline receptor.

Caption: Workflow for I₂ Imidazoline Receptor Radioligand Binding Assay

Protocol: Radioligand Binding for I₂-IR

• Membrane Preparation:

  • Homogenize rat brain cortex in 10 volumes of ice-cold 0.32 M sucrose buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the resulting pellet in assay buffer (e.g., 50 mM Tris-HCl, pH 7.4) and determine the protein concentration (e.g., via Bradford assay).

• Binding Reaction:

  • In a 96-well plate, add 50 µL of assay buffer, 50 µL of [³H]-Idazoxan (final concentration ~1-2 nM), and 50 µL of the test compound (2-Phenyl-2,3-dihydro-1H-imidazole derivative) at various concentrations.

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of an unlabeled I₂ ligand (e.g., 10 µM Idazoxan).

  • Initiate the binding reaction by adding 50 µL of the membrane preparation (final protein concentration ~100-200 µ g/well ).

• Incubation and Filtration:

  • Incubate the plate at 25°C for 45 minutes.

  • Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in polyethylenimine to reduce non-specific binding) using a cell harvester.

  • Quickly wash the filters three times with ice-cold assay buffer.

• Data Analysis:

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the inhibition constant (Ki) of the test compound using non-linear regression analysis (e.g., using GraphPad Prism).

B. Monoamine Oxidase (MAO) Inhibition

The 2-imidazoline framework is a privileged structure for developing MAO inhibitors.[8] Both MAO-A and MAO-B are significant targets in neurology and psychiatry. Inhibition of MAO-B is a validated strategy for Parkinson's disease treatment, while MAO-A inhibitors are used as antidepressants. The ability of 2-phenyl-imidazoline derivatives to inhibit MAO isoforms, potentially with selectivity, makes them highly valuable.[8][12]

Mechanistic Insight: MAO enzymes catalyze the oxidative deamination of neurotransmitters (e.g., dopamine, serotonin). Their inhibition increases the synaptic availability of these neurotransmitters. In neurodegenerative diseases, MAO-B activity is often elevated in reactive astrocytes, contributing to oxidative stress. Selective MAO-B inhibitors can therefore be neuroprotective. The interaction of imidazoline ligands with MAO is thought to occur at an allosteric site, distinct from the catalytic site, offering opportunities for novel modes of inhibition.[9][11]

Protocol: Fluorometric MAO-A/B Inhibition Assay

This protocol utilizes a commercially available kit (e.g., from Sigma-Aldrich or Abcam) that measures the hydrogen peroxide produced during the MAO-catalyzed reaction.

• Reagent Preparation:

  • Prepare the MAO assay buffer, substrate (e.g., p-tyramine for MAO-A, benzylamine for MAO-B), and fluorescent probe solution according to the manufacturer's instructions.

  • Prepare serial dilutions of the 2-Phenyl-2,3-dihydro-1H-imidazole test compound and a known MAO inhibitor (e.g., Clorgyline for MAO-A, Selegiline for MAO-B) as a positive control.

• Assay Procedure:

  • To a 96-well black plate, add the recombinant human MAO-A or MAO-B enzyme.

  • Add the test compound or control inhibitor and incubate for 10-15 minutes at 37°C to allow for binding.

  • Initiate the reaction by adding the substrate/probe working solution.

• Data Acquisition and Analysis:

  • Immediately begin measuring the fluorescence intensity (e.g., Ex/Em = 535/587 nm) in kinetic mode every 1-2 minutes for at least 30 minutes at 37°C.

  • Calculate the reaction rate (slope of the linear portion of the kinetic curve).

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Calculate the IC₅₀ value by plotting percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Quantitative Data Summary

Compound Class	Target	Typical Affinity/Potency	Therapeutic Indication
2-Phenyl-imidazoline Analogs	I₂ Imidazoline Receptor	Kᵢ = 1 - 100 nM	Alzheimer's, Parkinson's
2-Phenyl-imidazoline Analogs	MAO-B	IC₅₀ = 0.01 - 1 µM[8]	Parkinson's, Depression
2-Phenyl-imidazoline Analogs	MAO-A	IC₅₀ = 0.5 - 10 µM[8]	Depression

II. Pain Management: A Non-Opioid Approach via I₂-IR Modulation

Chronic and neuropathic pain represent significant unmet medical needs. The I₂ imidazoline receptor has been identified as a novel and promising target for the development of non-opioid analgesics.[13] Ligands targeting I₂-IR have demonstrated efficacy in various preclinical models of tonic and chronic pain.[13][14]

Mechanistic Insight: The exact mechanism of I₂-IR-mediated analgesia is not fully elucidated, but it is known to be distinct from the opioid system. I₂-IR ligands can potentiate the analgesic effects of opioids and, crucially, may prevent the development of opioid tolerance and addiction.[13] This makes them attractive as both monotherapies and as adjuncts to opioid-based pain management.

Experimental Workflow: Neuropathic Pain Model and Behavioral Testing

Caption: Workflow for Assessing Analgesic Efficacy in a Neuropathic Pain Model

Protocol: Evaluation of Mechanical Allodynia (von Frey Test)

• Animal Model:

  • Induce neuropathic pain in rats using the Chronic Constriction Injury (CCI) model by placing loose ligatures around the sciatic nerve.

  • Allow animals to recover for 7-14 days, during which time they will develop mechanical allodynia (a painful response to a normally non-painful stimulus).

• Habituation and Baseline Measurement:

  • Place animals in individual plastic cages with a wire mesh floor and allow them to acclimate for at least 30 minutes.

  • Determine the baseline paw withdrawal threshold by applying von Frey filaments of increasing stiffness to the plantar surface of the hind paw. The threshold is the lowest force that elicits a brisk withdrawal response.

• Compound Administration and Testing:

  • Administer the 2-Phenyl-2,3-dihydro-1H-imidazole test compound or vehicle control via the desired route (e.g., intraperitoneal, oral).

  • At various time points post-administration (e.g., 30, 60, 120 minutes), re-measure the paw withdrawal threshold.

• Data Analysis:

  • Express the data as the paw withdrawal threshold in grams or as a percentage of the maximum possible effect (%MPE).

  • Analyze the data using a two-way ANOVA with repeated measures, followed by appropriate post-hoc tests to compare treatment groups to the vehicle control at each time point. A significant increase in the paw withdrawal threshold indicates an analgesic effect.

III. Oncology: Emerging Roles in Cancer Therapy

The imidazole scaffold is present in numerous compounds with demonstrated anticancer activity.[1][5][15][16] Derivatives of 2-phenyl-imidazole have been investigated as inhibitors of various cancer-related pathways, including the Hedgehog signaling pathway, which is aberrantly activated in several cancers like basal cell carcinoma and medulloblastoma.

Mechanistic Insight: The Hedgehog (Hh) signaling pathway plays a crucial role in embryonic development but is largely silent in adult tissues. Its reactivation in cancer promotes cell growth, survival, and metastasis. The key signal transducer in this pathway is the Smoothened (Smo) receptor. Phenyl imidazole analogs have been designed as Smo antagonists, inhibiting the downstream activation of Gli transcription factors and the expression of Hh target genes.

Protocol: Gli-Luciferase Reporter Assay for Hedgehog Pathway Inhibition

This cell-based assay is a standard method for screening compounds that inhibit the Hh pathway at or upstream of the Gli transcription factors.

• Cell Culture and Transfection:

  • Use a suitable cell line (e.g., Shh-LIGHT2, a NIH/3T3 fibroblast line) that is stably transfected with a Gli-responsive firefly luciferase reporter construct and a constitutively expressed Renilla luciferase construct (for normalization).

  • Plate the cells in a 96-well white, clear-bottom plate and allow them to adhere overnight.

• Compound Treatment and Pathway Activation:

  • Treat the cells with serial dilutions of the 2-Phenyl-2,3-dihydro-1H-imidazole test compound or a known Smo antagonist (e.g., Vismodegib) as a positive control.

  • Activate the Hh pathway by adding a Smo agonist (e.g., SAG) or conditioned media from cells overexpressing Sonic Hedgehog (Shh). A vehicle-only control group should be included.

• Incubation and Lysis:

  • Incubate the plate for 24-48 hours at 37°C in a CO₂ incubator.

  • Lyse the cells using a dual-luciferase reporter assay lysis buffer.

• Luminometry and Data Analysis:

  • Measure the firefly and Renilla luciferase activities sequentially using a luminometer according to the dual-luciferase assay kit instructions.

  • Normalize the firefly luciferase signal to the Renilla luciferase signal for each well.

  • Calculate the percent inhibition of Hh pathway activity for each compound concentration relative to the SAG-activated control.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

IV. Anti-Inflammatory and Antimicrobial Potential

The versatility of the 2-phenyl-imidazoline scaffold extends to inflammatory diseases and infections.

• Anti-Inflammatory Activity: Fused heterocyclic systems containing the 2-phenyl-2,3-dihydro-imidazole core have been shown to be potent inhibitors of neutrophil chemotaxis induced by inflammatory mediators like fMLP and interleukin-8 (IL-8).[17][18] This suggests a potential role in treating inflammatory disorders characterized by excessive neutrophil recruitment. The primary target in this context appears to be the signaling pathways that govern cell migration, rather than direct receptor antagonism in all cases.[17]

• Antimicrobial and Antifungal Activity: A broad range of imidazole derivatives have been synthesized and screened for antimicrobial activity against various bacterial (Gram-positive and Gram-negative) and fungal species.[2][3][19][20] The mechanism of action can vary, but for antifungals, it often involves the inhibition of enzymes crucial for fungal cell membrane synthesis.[19]

Protocol: Bacterial Minimum Inhibitory Concentration (MIC) Assay

This is a fundamental assay to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a bacterium.

• Preparation:

  • Prepare a stock solution of the 2-Phenyl-2,3-dihydro-1H-imidazole test compound in a suitable solvent (e.g., DMSO).

  • In a 96-well clear microtiter plate, perform a two-fold serial dilution of the compound in Mueller-Hinton Broth (MHB).

  • Prepare an inoculum of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) adjusted to a concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation and Incubation:

  • Add the bacterial inoculum to each well containing the diluted compound.

  • Include a positive control well (bacteria in broth, no compound) and a negative control well (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determining the MIC:

  • After incubation, visually inspect the plate for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible bacterial growth (i.e., the well is clear).

  • The assay can also be read using a plate reader by measuring the optical density at 600 nm.

Conclusion and Future Directions

The 2-Phenyl-2,3-dihydro-1H-imidazole scaffold is a testament to the power of privileged structures in drug discovery. Its demonstrated ability to modulate key targets in neurodegeneration, pain, cancer, and inflammation provides a rich foundation for the development of next-generation therapeutics. The experimental protocols and mechanistic insights provided in this guide serve as a starting point for researchers to validate these targets and explore the vast chemical space surrounding this versatile core. Future efforts should focus on optimizing the selectivity of these compounds for their respective targets to enhance efficacy and minimize off-target effects, ultimately translating the profound potential of this scaffold into clinical success.

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A Technical Guide to the Discovery and Synthesis of Novel Imidazole Derivatives for Anticancer Research

Authored by: Gemini, Senior Application Scientist

Abstract

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous bioactive compounds.[1][2] Its unique electronic and structural properties, including the ability to act as a hydrogen bond donor and acceptor and to coordinate with metal ions, allow for diverse interactions with a wide range of biological targets.[1] This guide provides an in-depth technical overview of the discovery and synthesis of novel imidazole derivatives as promising candidates for anticancer drug development. We will explore synthetic methodologies, delve into the multifaceted mechanisms of action, analyze structure-activity relationships, and present a comprehensive workflow for preclinical evaluation. This document is intended for researchers, scientists, and drug development professionals in the field of oncology.

The Imidazole Scaffold: A Cornerstone in Anticancer Drug Discovery

The imidazole moiety, a five-membered aromatic heterocycle with two nitrogen atoms, is a fundamental building block in numerous clinically approved drugs.[1][3] In the realm of oncology, several imidazole-based drugs have made a significant impact, including the alkylating agent dacarbazine and the tyrosine kinase inhibitor nilotinib.[1][4] The success of these agents has spurred further research into the vast chemical space of imidazole derivatives.

The versatility of the imidazole ring allows for substitutions at various positions, enabling the fine-tuning of physicochemical properties and biological activity.[5] Researchers have successfully designed and synthesized a plethora of imidazole-containing compounds that exhibit potent anticancer activities through diverse mechanisms, such as:

• Kinase Inhibition: Targeting receptor tyrosine kinases (RTKs) and other kinases involved in cell signaling pathways that are often dysregulated in cancer.[4][6]

• Induction of Apoptosis: Triggering programmed cell death in cancer cells through intrinsic and extrinsic pathways.[7]

• Disruption of Microtubule Dynamics: Interfering with the formation and function of the mitotic spindle, leading to cell cycle arrest and cell death.[8]

• DNA Intercalation and Damage: Directly interacting with DNA to inhibit replication and transcription.[3][7]

This guide will explore these aspects in greater detail, providing a solid foundation for the rational design and development of next-generation imidazole-based anticancer therapies.

Synthetic Strategies for Novel Imidazole Derivatives

The synthesis of novel imidazole derivatives is a cornerstone of the drug discovery process. The choice of synthetic route depends on the desired substitution pattern and the availability of starting materials. One of the most common and versatile methods is the Radziszewski synthesis , first reported in 1882, which involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and ammonia. Modern variations of this reaction allow for the synthesis of a wide array of substituted imidazoles.

Another powerful approach is the copper-catalyzed "click" reaction , which is used to create imidazole-1,2,3-triazole hybrids.[9][10] This method is highly efficient and allows for the creation of complex molecules with high yields.

Below is a generalized synthetic scheme for the preparation of 1,2,4,5-tetrasubstituted imidazoles, a class of compounds that has shown significant anticancer activity.

Protocol: Synthesis of 1,2,4,5-Tetrasubstituted Imidazoles

• Step 1: Synthesis of the Schiff's Base.

  • To a solution of an appropriate benzaldehyde derivative (1 mmol) in glacial acetic acid (10 mL), add para-aminobenzoic acid (1 mmol).

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Filter the resulting precipitate, wash with water, and dry to obtain the Schiff's base.[11]

• Step 2: Cyclization to form the Imidazole Ring.

  • To a mixture of the Schiff's base (1 mmol), diacetyl (1 mmol), and ammonium acetate (1.5 mmol), add glacial acetic acid (15 mL).

  • Reflux the mixture for 8-10 hours.

  • After cooling, pour the reaction mixture into crushed ice.

  • Neutralize the solution with a suitable base (e.g., sodium bicarbonate solution).

  • Filter the precipitate, wash with water, and purify by recrystallization or column chromatography to yield the desired imidazole derivative.[11]

The choice of substituents on the starting materials allows for the generation of a library of diverse imidazole derivatives for biological screening.

Mechanisms of Anticancer Action

The anticancer efficacy of imidazole derivatives stems from their ability to interact with a multitude of cellular targets and pathways.[7] A deep understanding of these mechanisms is crucial for the rational design of more potent and selective agents.

Inhibition of Signaling Pathways

Many imidazole-based compounds act as inhibitors of protein kinases, which are key regulators of cell growth, proliferation, and survival.[7][12] A critical pathway often hijacked by cancer cells is the PI3K/AKT/mTOR pathway .

Caption: Inhibition of the PI3K/AKT/mTOR pathway by imidazole derivatives.

By inhibiting key kinases like PI3K, imidazole derivatives can effectively shut down this pro-survival signaling cascade, leading to a reduction in cancer cell proliferation and survival.[2]

Other Key Mechanisms

• Induction of Apoptosis: Many imidazole derivatives have been shown to induce apoptosis by modulating the levels of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[4][7]

• Cell Cycle Arrest: These compounds can cause an accumulation of cancer cells in specific phases of the cell cycle, such as G2/M or pre-G1, preventing them from dividing.[1]

• Tubulin Polymerization Inhibition: Some imidazole derivatives bind to the colchicine binding site on tubulin, disrupting microtubule dynamics and leading to mitotic arrest.[8]

Structure-Activity Relationship (SAR) Studies

The systematic modification of the chemical structure of a lead compound and the subsequent evaluation of its biological activity is a cornerstone of drug discovery known as Structure-Activity Relationship (SAR) studies. For imidazole derivatives, SAR studies have provided invaluable insights into the structural features required for potent anticancer activity.

Compound ID	Core Structure	Substituents	Cell Line	IC50 (µM)	Reference
1	Imidazole-Pyridine	R1=H, R2=4-OCH3-Ph	MCF-7 (Breast)	4.08	[6]
2	Imidazole-Pyridine	R1=Cl, R2=4-OCH3-Ph	MCF-7 (Breast)	2.56	[6]
3	Imidazole-Triazole	Phenyl side chain	HCT-116 (Colon)	>100	[9][10]
4	Imidazole-Triazole	4-Fluorophenyl side chain	HCT-116 (Colon)	12.3	[9][10]
5	Benzimidazole	2-phenyl	MCF-7 (Breast)	6.30	[1]
6	Benzimidazole	2-(4-chlorophenyl)	MCF-7 (Breast)	3.37	[1]

From the table above, several key SAR trends can be observed:

• The introduction of a chlorine atom at the R1 position of the imidazole-pyridine scaffold (Compound 2 vs. 1) enhances the anticancer activity against MCF-7 cells.[6]

• For imidazole-triazole hybrids, the presence of a fluorine atom on the phenyl side chain (Compound 4 vs. 3) significantly improves the cytotoxic effect on HCT-116 cells.[9][10]

• In the benzimidazole series, the addition of a chloro group to the 2-phenyl substituent (Compound 6 vs. 5) leads to increased potency against MCF-7 cells.[1]

These findings underscore the importance of specific substitutions in modulating the anticancer properties of imidazole derivatives and provide a roadmap for the design of more effective compounds.

Preclinical Evaluation Workflow

Once a library of novel imidazole derivatives has been synthesized, a rigorous preclinical evaluation is necessary to identify promising lead candidates for further development.[13] This process typically involves a combination of in-vitro and in-vivo studies.[14][15][16]

Caption: A generalized workflow for the preclinical evaluation of novel imidazole derivatives.

In-Vitro Evaluation: MTT Assay Protocol

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[2]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[17]

• Compound Treatment: Treat the cells with various concentrations of the synthesized imidazole derivatives (typically ranging from 0.01 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.[2]

• MTT Addition: After the incubation period, add MTT solution (0.5 mg/mL) to each well and incubate for another 4 hours.[2]

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the half-maximal inhibitory concentration (IC50) for each compound.

In-Vivo Evaluation

Compounds that demonstrate significant in-vitro activity are advanced to in-vivo studies, often using animal models such as immunodeficient mice bearing human tumor xenografts.[18] These studies are essential for evaluating the efficacy, toxicity, and pharmacokinetic properties of the lead candidates in a whole-organism setting.[14]

Challenges and Future Perspectives

Despite the immense potential of imidazole derivatives in cancer therapy, several challenges remain on the path to clinical translation. These include:

• Drug Resistance: Cancer cells can develop resistance to therapeutic agents through various mechanisms, such as target mutations and drug efflux pumps.[3]

• Pharmacokinetic Properties: Optimizing the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds is crucial for ensuring their efficacy and safety in vivo.[7]

• Selectivity and Off-Target Effects: Achieving high selectivity for cancer cells over healthy cells is essential to minimize side effects.[3]

Future research in this field will likely focus on:

• Development of Multi-Targeted Agents: Designing imidazole derivatives that can simultaneously inhibit multiple cancer-related targets to overcome resistance.[7]

• Combination Therapies: Exploring the synergistic effects of imidazole-based compounds with existing chemotherapeutics.[7]

• Advanced Drug Delivery Systems: Utilizing nanotechnology and other advanced delivery methods to improve the targeting and bioavailability of these compounds.

Conclusion

The imidazole scaffold continues to be a rich source of inspiration for the development of novel anticancer agents. Through a combination of rational drug design, innovative synthetic chemistry, and rigorous biological evaluation, the scientific community is poised to unlock the full therapeutic potential of this remarkable heterocyclic ring system. Continued interdisciplinary collaboration will be paramount in translating these promising preclinical findings into effective clinical therapies for cancer patients.[7]

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• Sharma, P., LaRosa, C., Antwi, J., Govindarajan, R., & Werbovetz, K. A. (2021). Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. Molecules, 26(14), 4213. [Link]

• Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. (2025, December 2). MDPI. Retrieved February 19, 2026, from [Link]

• Al-Blewi, F., Shaikh, S. A., Naqvi, A., Aljohani, F., Aouad, M. R., Ihmaid, S., & Rezki, N. (2021). Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. International Journal of Molecular Sciences, 22(3), 1162. [Link]

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structural characterization of 2-Phenyl-2,3-dihydro-1H-imidazole

An In-Depth Technical Guide to the Structural Characterization of 2-Phenyl-2,3-dihydro-1H-imidazole

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Landscape of a Novel Heterocycle

The structural elucidation of novel or sparsely documented heterocyclic compounds is a cornerstone of modern drug discovery and materials science. 2-Phenyl-2,3-dihydro-1H-imidazole, a molecule of significant interest due to its core imidazole scaffold, presents a compelling case study in the application of advanced analytical techniques. Direct and extensive experimental data for this specific dihydro-variant is limited in publicly accessible literature. Therefore, this guide adopts a rigorous, field-proven approach by leveraging comprehensive data from its closely related and more extensively studied analogue, 2-phenyl-2-imidazoline (2-phenyl-4,5-dihydro-1H-imidazole) . The principles and methodologies detailed herein are directly applicable and provide a robust framework for the definitive .

This document is structured to provide not just procedural steps, but the underlying scientific rationale, ensuring that each analytical choice is understood in the context of a holistic characterization workflow.

Part 1: Synthesis and Sample Preparation: The Foundation of Characterization

A robust structural characterization begins with a pure sample. While numerous methods exist for the synthesis of imidazole derivatives, a common and effective approach for 2-substituted imidazolines involves the condensation of a nitrile with a diamine.

Proposed Synthetic Pathway

The synthesis of 2-phenyl-2-imidazoline can be achieved through the reaction of benzonitrile with ethylenediamine, often catalyzed by an acid.

Caption: Proposed synthetic route for 2-Phenyl-2,3-dihydro-1H-imidazole.

Experimental Protocol: Synthesis of 2-Phenyl-2-imidazoline

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine benzonitrile (1.0 eq) and ethylenediamine (1.2 eq) in a suitable high-boiling solvent such as toluene or xylene.

• Catalysis: Add a catalytic amount of a Lewis acid (e.g., AlCl₃) or a Brønsted acid (e.g., p-toluenesulfonic acid) to the mixture.

• Reaction Execution: Heat the reaction mixture to reflux (typically 110-140 °C) and monitor the progress by Thin Layer Chromatography (TLC). The reaction typically proceeds over several hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Extract the product with an appropriate organic solvent after a basic aqueous wash to neutralize the acid catalyst. Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-phenyl-2-imidazoline.

Part 2: Spectroscopic and Spectrometric Elucidation

Mass Spectrometry: Determining the Molecular Blueprint

Mass spectrometry provides the molecular weight and, through fragmentation analysis, key structural motifs. For 2-Phenyl-2,3-dihydro-1H-imidazole (C₉H₁₀N₂), the expected monoisotopic mass is approximately 146.08 Da.

Expected Fragmentation Pattern:

Electron ionization (EI) would likely lead to the formation of a stable molecular ion (M⁺•) at m/z 146. Subsequent fragmentation is dictated by the stability of the resulting fragments. Key fragmentations would involve the phenyl group and the dihydroimidazole ring.

Caption: Plausible mass spectrometry fragmentation pathway for 2-Phenyl-2,3-dihydro-1H-imidazole.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the purified compound in a volatile organic solvent (e.g., methanol or acetonitrile).

• Instrumentation: Analyze the sample using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electron ionization (EI) or electrospray ionization (ESI) source.

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

• Data Analysis: Determine the exact mass of the molecular ion to confirm the elemental composition. Analyze the fragmentation pattern to identify key structural fragments, as predicted above.

Ion	Formula	Predicted m/z
Molecular Ion [M]⁺•	[C₉H₁₀N₂]⁺•	146.0844
Fragment 1	[C₆H₅CN]⁺•	103.0422
Fragment 2	[C₆H₅]⁺	77.0391
Fragment 3	[C₃H₅N₂]⁺	69.0453
Table 1: Predicted high-resolution mass spectrometry data.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. Theoretical and experimental studies on 2-phenyl-2-imidazoline provide a clear indication of its vibrational modes.[1][2]

Key IR Absorptions:

• N-H Stretching: A broad absorption in the region of 3200-3400 cm⁻¹ is characteristic of the N-H stretching vibrations of the secondary amine in the dihydroimidazole ring.

• C-H Stretching (Aromatic): Sharp peaks just above 3000 cm⁻¹ (e.g., 3050-3150 cm⁻¹) are indicative of the C-H bonds on the phenyl ring.

• C-H Stretching (Aliphatic): Absorptions just below 3000 cm⁻¹ (e.g., 2850-2960 cm⁻¹) correspond to the C-H bonds of the methylene groups in the dihydroimidazole ring.

• C=N Stretching: A strong absorption band around 1600-1650 cm⁻¹ is characteristic of the C=N double bond of the imidazoline ring.

• C=C Stretching (Aromatic): Peaks in the 1450-1600 cm⁻¹ region are due to the carbon-carbon double bond stretching within the phenyl ring.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet containing a small amount of the solid sample or analyze the neat solid using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹ using a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Analysis: Assign the observed absorption bands to the corresponding functional groups and vibrational modes.

Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H Stretch	3200 - 3400 (broad)
Aromatic C-H Stretch	3050 - 3150
Aliphatic C-H Stretch	2850 - 2960
C=N Stretch	1600 - 1650
Aromatic C=C Stretch	1450 - 1600
Table 2: Characteristic Infrared absorption frequencies for 2-Phenyl-2-imidazoline.[1][3][4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each proton and carbon atom.

¹H NMR Spectroscopy (Predicted):

• Phenyl Protons: A multiplet in the region of 7.2-7.8 ppm, integrating to 5 protons. The ortho-protons are expected to be the most deshielded.

• Methylene Protons (-CH₂-CH₂-): A singlet or a complex multiplet in the range of 3.5-4.0 ppm, integrating to 4 protons. The exact appearance depends on the rate of conformational exchange and the solvent.

• Amine Proton (-NH-): A broad singlet that can appear over a wide chemical shift range (e.g., 4-6 ppm) and may exchange with D₂O.[6]

¹³C NMR Spectroscopy (Predicted):

• Quaternary Carbon (C=N): The carbon of the C=N bond is expected to be significantly deshielded, appearing in the range of 160-170 ppm.

• Phenyl Carbons: Four signals are expected for the phenyl ring between 125-140 ppm. The ipso-carbon (attached to the imidazoline ring) will have a distinct chemical shift.

• Methylene Carbons (-CH₂-CH₂-): A signal in the aliphatic region, typically around 45-55 ppm.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve a few milligrams of the purified compound in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR spectra (e.g., COSY, HSQC, HMBC) on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Integrate the ¹H NMR signals to determine the relative number of protons. Assign all proton and carbon signals using chemical shifts, coupling constants, and correlations from 2D spectra.

Proton Type	Predicted ¹H Chemical Shift (ppm)	Carbon Type	Predicted ¹³C Chemical Shift (ppm)
Phenyl-H	7.2 - 7.8 (m, 5H)	C=N	160 - 170
-CH₂-CH₂-	3.5 - 4.0 (s or m, 4H)	Phenyl-C (ipso)	130 - 140
-NH-	4.0 - 6.0 (br s, 1H)	Phenyl-C	125 - 135
-CH₂-CH₂-	45 - 55
Table 3: Predicted ¹H and ¹³C NMR chemical shifts for 2-Phenyl-2,3-dihydro-1H-imidazole.

Part 3: Definitive Structure Determination and Computational Analysis

Single-Crystal X-ray Crystallography: The Unambiguous Proof

For an unequivocal determination of the three-dimensional structure, single-crystal X-ray crystallography is the gold standard. It provides precise information on bond lengths, bond angles, and the conformation of the molecule in the solid state. Crystal structure data for 2-phenyl-2-imidazoline is available in the Cambridge Crystallographic Data Centre (CCDC).[5]

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals of the compound by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the atomic positions and thermal parameters to obtain the final structural model.

Computational Chemistry: A Theoretical Insight

Computational studies, such as those using Density Functional Theory (DFT), can provide valuable insights into the molecule's geometry, electronic structure, and spectroscopic properties.[1][7] These calculations can corroborate experimental findings and help in the interpretation of spectra.

Methodology Overview: DFT Calculations

• Model Building: Construct the 3D model of 2-Phenyl-2,3-dihydro-1H-imidazole.

• Geometry Optimization: Perform a geometry optimization using a suitable level of theory (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).

• Frequency Calculation: Calculate the vibrational frequencies to predict the IR spectrum and confirm that the optimized geometry is a true minimum on the potential energy surface.

• NMR and Electronic Spectra Simulation: Simulate the NMR chemical shifts and UV-Vis electronic transitions to compare with experimental data.

Part 4: Integrated Structural Characterization Workflow

The definitive is achieved by integrating the data from all the analytical techniques discussed.

Caption: Integrated workflow for the .

Conclusion

The , while challenging due to the limited direct literature, is eminently achievable through a systematic and multi-technique approach. By leveraging data from its close analog, 2-phenyl-2-imidazoline, and applying the principles of mass spectrometry, IR and NMR spectroscopy, X-ray crystallography, and computational modeling, a complete and unambiguous structural assignment can be made. This guide provides the necessary framework and field-proven insights for researchers to confidently tackle the characterization of this and other novel heterocyclic compounds.

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review of synthetic strategies for imidazole derivatives

An In-depth Technical Guide to the Synthetic Strategies for Imidazole Derivatives

Abstract

The imidazole nucleus is a cornerstone of heterocyclic chemistry, forming the structural basis for a vast number of pharmaceuticals, natural products, and functional materials.[1][2][3][4][5] Its unique electronic properties and capacity for hydrogen bonding make it a privileged scaffold in medicinal chemistry, with applications ranging from antifungal and anticancer agents to antihistamines.[3][6][7] This guide provides a comprehensive overview of the principal synthetic strategies for constructing the imidazole ring system. We will explore the causality behind experimental choices in both classical and modern methodologies, including the foundational Debus-Radziszewski synthesis, versatile multi-component reactions (MCRs), and innovative green chemistry approaches. Detailed, field-proven protocols, comparative data tables, and mechanistic diagrams are provided to equip researchers, scientists, and drug development professionals with the technical knowledge to effectively synthesize and functionalize imidazole derivatives.

Introduction: The Enduring Significance of the Imidazole Scaffold

First discovered in 1858, imidazole is a five-membered aromatic heterocycle containing two nitrogen atoms.[1] This simple scaffold is a constituent of essential biomolecules, including the amino acid histidine, histamine, and purines, highlighting its fundamental role in biological systems. The synthetic versatility of the imidazole ring allows for its decoration with a wide array of substituents, enabling the fine-tuning of its physicochemical and pharmacokinetic properties.[3]

The evolution of imidazole synthesis has mirrored the progression of organic chemistry itself. Early methods, while foundational, often required harsh conditions and gave modest yields.[8] Modern synthetic chemistry has ushered in an era of efficiency and sustainability, with the development of metal-catalyzed cross-couplings, powerful multi-component reactions, and green techniques such as microwave and ultrasound-assisted synthesis.[1][4][9] This guide bridges the historical context with contemporary advancements, providing a logical framework for selecting the optimal synthetic route based on target complexity, desired substitution pattern, and available resources.

Classical Synthetic Strategies: The Foundations of Imidazole Chemistry

The classical methods for imidazole synthesis established the fundamental bond-forming strategies that are still relevant today. These reactions are robust and often serve as the benchmark for newer, more sophisticated methodologies.

The Debus-Radziszewski Imidazole Synthesis

The most classical and widely recognized method is the Debus-Radziszewski synthesis, a multi-component reaction (MCR) that combines a 1,2-dicarbonyl compound, an aldehyde, and an ammonia source to form the imidazole ring.[10][11][12][13] First reported by Heinrich Debus in 1858 and later extensively developed by Bronisław Radziszewski, this reaction is a powerful tool for creating tri- and tetrasubstituted imidazoles.[8][14][15]

Causality and Mechanism: The reaction is typically performed in a protic solvent like acetic acid or ethanol, with ammonium acetate serving as the common source of ammonia.[14][16] The generally accepted mechanism proceeds in two main stages.[10][11][12][16] First, the 1,2-dicarbonyl compound (e.g., benzil or glyoxal) condenses with two equivalents of ammonia to form a diimine intermediate. This step is driven by the nucleophilic attack of ammonia on the carbonyl carbons. In the second stage, this diimine condenses with the aldehyde. The aldehyde's carbonyl carbon is attacked by one of the imine nitrogens, followed by cyclization and subsequent oxidation (dehydrogenation) to yield the aromatic imidazole ring.[11][12] The use of a primary amine instead of one equivalent of ammonia affords N-substituted imidazoles.[10][11]

Caption: Mechanism of the Debus-Radziszewski Imidazole Synthesis.

Scope and Limitations: This method is highly versatile, accommodating a wide range of dicarbonyls and aldehydes. However, it can suffer from side reactions, and yields can be poor for certain substrates.[8][17] The reaction conditions, often requiring high temperatures and long reaction times, are not always compatible with sensitive functional groups.[18]

Other Notable Classical Methods

• Marckwald Synthesis: This method involves the cyclization of α-aminoketones with cyanates, isothiocyanates, or similar reagents. It provides a reliable route to 2-mercaptoimidazoles, which can be further functionalized.[19]

• Van Leusen Imidazole Synthesis: A highly convergent approach that utilizes tosylmethyl isocyanide (TosMIC) as a key reagent.[20] TosMIC reacts with an aldimine (formed in situ from an aldehyde and an amine) in a base-promoted cycloaddition to form a 1,5-disubstituted imidazole. This method is valued for its mild conditions and high efficiency.[20]

Modern Synthetic Strategies: Efficiency, Diversity, and Sustainability

Contemporary approaches to imidazole synthesis prioritize efficiency, atom economy, and environmental compatibility. These methods often provide access to complex molecular architectures that are difficult to achieve through classical routes.

Advanced Multi-Component Reactions (MCRs)

Building upon the principle of the Debus-Radziszewski reaction, modern MCRs offer streamlined access to highly substituted imidazoles in a single step.[13][21][22] These reactions are prized in combinatorial chemistry and drug discovery for their ability to rapidly generate libraries of compounds.[2] Three- and four-component reactions have been developed using a variety of catalysts and starting materials, allowing for the construction of diverse substitution patterns with high selectivity.[21][23][24]

Metal-Catalyzed Syntheses

Transition metal catalysis has revolutionized the synthesis of heterocycles, and imidazoles are no exception. These methods often proceed under milder conditions and exhibit broader functional group tolerance than classical approaches.

• Copper-Catalyzed Reactions: Copper catalysts are particularly effective due to their low cost and environmental friendliness.[2] They are used to mediate oxidative C-H/N-H functionalization reactions, allowing for the direct coupling of readily available starting materials like benzylamines and β-enamino esters to form highly substituted imidazoles.[2] Copper catalysis is also employed in the diamination of alkynes with amidines to produce 1,2,4-trisubstituted imidazoles.[25]

• Palladium, Ruthenium, and Gold Catalysis: Other transition metals enable unique transformations. Palladium catalysts are used in tandem carbonylation/cycloaddition reactions to construct aryl-substituted imidazoles.[26] Ruthenium catalysts can facilitate "borrowing hydrogen" processes for the regioselective synthesis of NH-imidazoles.[27] Gold-catalyzed [3+2] cycloadditions provide access to 4-amino substituted imidazoles.[27]

Green Chemistry Approaches

The principles of green chemistry have spurred the development of more sustainable synthetic protocols.[4][9]

• Microwave-Assisted Synthesis: Microwave irradiation provides rapid and uniform heating, dramatically reducing reaction times from hours to minutes and often increasing product yields.[28][29][30][31] This technique is particularly effective for MCRs and has been successfully applied to the Debus-Radziszewski synthesis.[28][32]

• Ultrasound-Assisted Synthesis (Sonochemistry): The use of ultrasonic irradiation enhances reaction rates and yields through the phenomenon of acoustic cavitation.[18][33] It is an energy-efficient method that has been applied to various imidazole syntheses, including N-alkylation and multi-component condensations.[7][34][35]

• Solvent-Free and Alternative Solvent Systems: Conducting reactions under solvent-free conditions or in green solvents like water or ethanol minimizes waste and environmental impact.[36][37][38] Many modern protocols, often coupled with microwave or ultrasound assistance, are designed to be solvent-free.[30][36][38]

Comparative Analysis of Synthetic Strategies

The choice of synthetic strategy depends heavily on the target molecule, available starting materials, and desired scale. The following table provides a comparative overview of the major approaches.

Strategy	Starting Materials	Typical Conditions	Advantages	Disadvantages
Debus-Radziszewski	1,2-Dicarbonyl, Aldehyde, Ammonia/Amine	High Temp (Reflux), Long Reaction Times	Foundational, Versatile, Good for Tri/Tetra-substitution	Harsh conditions, Potential for side reactions, Modest yields
Multi-Component (Modern)	Diverse (e.g., Aldehydes, Amines, Isocyanides)	Often Catalytic, Milder Conditions	High atom economy, Step efficiency, Rapid library generation	Catalyst may be required, Optimization can be complex
Metal-Catalyzed	Alkynes, Amines, Aryl Halides, etc.	Catalytic (Cu, Pd, Ru), Mild to Moderate Temp	High functional group tolerance, Novel bond formations, High yields	Catalyst cost/toxicity, Ligand sensitivity, Byproducts
Microwave-Assisted	Various (MCR components are common)	Microwave Irradiation (10-60 min)	Drastically reduced reaction times, Improved yields, High efficiency	Requires specialized equipment, Scalability can be a challenge
Ultrasound-Assisted	Various	Ultrasonic Irradiation, Room Temp to Moderate Heat	Enhanced reaction rates, Energy efficient, Improved yields	Requires specialized equipment, Mechanistic effects can be complex

Detailed Experimental Protocols

To ensure trustworthiness and reproducibility, this section provides detailed, step-by-step methodologies for both a classical and a modern synthesis.

Protocol 1: Classical Debus-Radziszewski Synthesis of 4-(3,5-dimethoxyphenyl)-1H-imidazole[16]

This protocol demonstrates a standard reflux-based condensation reaction.

Materials:

• 3,5-Dimethoxyphenylglyoxal hydrate

• Formaldehyde (37% solution in water)

• Ammonium acetate

• Ethanol

• Ethyl acetate & Hexane (for chromatography)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Experimental Workflow:

Caption: Experimental workflow for a classical imidazole synthesis.

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3,5-dimethoxyphenylglyoxal hydrate (1.0 eq), ammonium acetate (10.0 eq), and ethanol (to make a 0.2 M solution). Stir the suspension.[16]

• Addition of Aldehyde: To the stirring suspension, add formaldehyde solution (1.2 eq).[16]

• Reaction: Heat the reaction mixture to reflux (approximately 80°C) and maintain for 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).[16]

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.[16]

• Extraction: To the residue, add ethyl acetate (50 mL) and a saturated aqueous solution of sodium bicarbonate (30 mL) to neutralize residual acid. Transfer the mixture to a separatory funnel, shake, and separate the organic layer. Extract the aqueous layer twice more with ethyl acetate (2 x 25 mL).[16]

• Drying and Purification: Combine the organic layers, wash with brine (30 mL), and dry over anhydrous magnesium sulfate. After filtering, concentrate the solvent in vacuo. Purify the crude residue by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the final product.[16]

Protocol 2: Microwave-Assisted Synthesis of a Tetrasubstituted Imidazole[28]

This protocol highlights the speed and efficiency of modern green chemistry techniques.

Materials:

• Imidazo[1,2-a]pyrimidine-2-carbaldehyde (1.0 eq)

• Benzil (1.0 eq)

• A primary amine (e.g., aniline) (1.0 eq)

• Ammonium acetate (1.0 eq)

• p-Toluenesulfonic acid (catalyst)

• Ethanol (solvent)

• Dichloromethane (DCM)

Procedure:

• Reaction Setup: In a microwave reaction vessel, add the carbaldehyde, benzil, primary amine, ammonium acetate, and a catalytic amount of p-toluenesulfonic acid to ethanol. Stir the mixture at room temperature for 5 minutes.[28]

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at 100°C (200 W power) for 60-80 minutes, or until TLC indicates the reaction is complete.[28]

• Work-up: Cool the mixture to room temperature and evaporate the solvent under vacuum.[28]

• Extraction and Purification: Add DCM (20 mL) to the residue. Wash the organic phase with distilled water (20 mL). Dry the organic layer, concentrate it, and purify the crude product by column chromatography to obtain the desired tetrasubstituted imidazole derivative.[28]

Conclusion and Future Outlook

The synthesis of imidazole derivatives has evolved from lengthy, high-temperature classical methods to rapid, efficient, and sustainable modern protocols. The Debus-Radziszewski reaction remains a cornerstone of imidazole synthesis, but its principles have been expanded upon by advanced MCRs, metal-catalyzed cross-couplings, and green methodologies.[5]

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Preliminary Corrosion Inhibition Studies of Imidazole Compounds: A Methodological and Mechanistic Overview

An In-depth Technical Guide:

Prepared by: Gemini, Senior Application Scientist

Preamble: The Rationale for Imidazole-Based Corrosion Inhibitors

Corrosion, the electrochemical degradation of materials, poses a significant challenge across numerous industries, from energy infrastructure to manufacturing.[1][2] The use of organic corrosion inhibitors is a primary strategy for mitigating this costly phenomenon.[3] Among the vast array of organic compounds, imidazole and its derivatives have emerged as a particularly promising class of "green" or environmentally-friendly inhibitors.[4][5] Their efficacy stems from a unique molecular structure containing nitrogen heteroatoms with lone-pair electrons and, often, aromatic π-systems.[3][4][6] These features facilitate strong adsorption onto metal surfaces, creating a protective barrier that stifles the electrochemical reactions responsible for corrosion.[3][6][7]

This guide provides a technical framework for conducting preliminary studies to evaluate the efficacy of novel imidazole compounds as corrosion inhibitors. We will move beyond a simple recitation of protocols to explore the causality behind experimental choices, ensuring a robust and self-validating approach to inhibitor characterization.

Part 1: Foundational Evaluation Using Gravimetric Analysis

The weight loss (gravimetric) method is the most direct and straightforward technique for quantifying corrosion rates.[1] While it lacks the mechanistic detail of electrochemical methods, its simplicity and reliability make it an indispensable first step in screening potential inhibitors.[1][8]

Causality of Choice:

The core principle is that the mass loss of a metal specimen is directly proportional to the extent of corrosion. By comparing the mass loss in an uninhibited corrosive environment to that in an environment containing the imidazole inhibitor, we can calculate a fundamental metric: Inhibition Efficiency (IE%).

Detailed Experimental Protocol: Weight Loss Measurement

• Specimen Preparation:

  • Machine metal coupons (e.g., mild steel, carbon steel) to standard dimensions (e.g., 2.0 cm x 1.0 cm x 0.2 cm).[3][9]

  • Mechanically polish the coupon surfaces sequentially using emery paper of increasing grit sizes (e.g., from 180 to 2000) to achieve a uniform, smooth finish.[9]

  • Degrease the polished coupons by sonicating in ethanol or acetone, rinse thoroughly with distilled water, and dry completely in a warm air stream.[9]

  • Store the prepared coupons in a desiccator to prevent atmospheric corrosion prior to the experiment.

• Experimental Procedure:

  • Accurately weigh each prepared coupon to four decimal places using an analytical balance.

  • Prepare the corrosive medium (e.g., 1 M HCl or 3.5 wt.% NaCl solution).[3][4]

  • Prepare a series of test solutions by dissolving the imidazole inhibitor in the corrosive medium at various concentrations (e.g., 10⁻⁶ M to 10⁻³ M).[3] Include a "blank" solution with no inhibitor.

  • Completely immerse one coupon into a fixed volume (e.g., 100 mL) of each test solution, including the blank.

  • Maintain the immersion for a predetermined period (e.g., 6 to 24 hours) at a constant temperature (e.g., 298 K).[3][10]

• Post-Immersion Analysis:

  • Carefully retrieve the coupons from the solutions.

  • Remove corrosion products by gently scrubbing with a soft brush in a cleaning solution (e.g., a solution containing HCl and hexamine), rinse with distilled water, and dry.

  • Reweigh the cleaned and dried coupons.

• Data Analysis:

  • The mass loss (ΔW) is the difference between the initial and final weights.

  • The Corrosion Rate (CR) is calculated using the formula:

    • CR (mm/y) = (k × ΔW) / (A × t × ρ)[11]

    • Where:

      • k = a constant (8.76 × 10⁴)[11]

      • ΔW = mass loss in grams[11]

      • A = surface area of the coupon in cm²[11]

      • t = immersion time in hours[11]

      • ρ = density of the metal in g/cm³[11]

  • The Inhibition Efficiency (IE%) is calculated as:

    • IE% = [(CR₀ - CRᵢ) / CR₀] × 100

    • Where:

      • CR₀ = Corrosion rate in the blank solution.

      • CRᵢ = Corrosion rate in the solution with the inhibitor.

Part 2: Mechanistic Insights via Electrochemical Techniques

Electrochemical methods provide rapid and detailed information about the corrosion process and the inhibitor's mechanism of action.[12] They are essential for understanding how an inhibitor works.

Logical Workflow for Electrochemical Analysis

The following diagram illustrates the typical workflow for evaluating corrosion inhibitors using electrochemical techniques.

Caption: Standard workflow for electrochemical evaluation of corrosion inhibitors.

Potentiodynamic Polarization (PDP)

This technique measures the current response of the working electrode as its potential is scanned away from the open-circuit potential (OCP). The resulting Tafel plot provides critical information on corrosion kinetics.

PDP is the preferred method for rapidly determining the corrosion current density (i_corr), which is directly proportional to the corrosion rate, and for classifying the inhibitor's mode of action. By observing the shifts in the anodic (oxidation) and cathodic (reduction) branches of the polarization curve, one can determine if the inhibitor is anodic, cathodic, or mixed-type.[13][14]

• Setup: Use a standard three-electrode corrosion cell with the prepared metal specimen as the working electrode (WE), a platinum rod as the counter electrode (CE), and a saturated calomel electrode (SCE) or Ag/AgCl as the reference electrode (RE).[15][16]

• Stabilization: Immerse the electrodes in the test solution (with or without inhibitor) and allow the system to stabilize by monitoring the OCP until it reaches a steady state (typically 15-30 minutes).[12]

• Polarization Scan: Scan the potential from a cathodic value to an anodic value relative to the OCP (e.g., from -250 mV to +250 mV vs. OCP).[16] A medium scan rate of 1.0 mV/s is often a good starting point to ensure accuracy.[16]

• Data Analysis:

  • Plot the logarithm of the current density (log i) versus the applied potential (E).

  • Extrapolate the linear (Tafel) regions of the anodic and cathodic curves back to their intersection point.

  • The potential at the intersection is the corrosion potential (E_corr), and the current density is the corrosion current density (i_corr).[16]

  • An inhibitor is considered:

    • Anodic if it primarily shifts the E_corr to more positive (noble) potentials.

    • Cathodic if it primarily shifts the E_corr to more negative (active) potentials.[5]

    • Mixed-type if it affects both anodic and cathodic reactions, often with a minimal shift in E_corr.[14][17]

  • Calculate IE% using the formula: IE% = [(i_corr₀ - i_corrᵢ) / i_corr₀] × 100, where i_corr₀ and i_corrᵢ are the corrosion current densities without and with the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful, non-destructive technique that probes the metal/solution interface. It involves applying a small amplitude AC potential signal over a wide range of frequencies and measuring the resulting current response.

EIS provides detailed mechanistic information that PDP cannot. It allows for the determination of the charge transfer resistance (R_ct), which is inversely proportional to the corrosion rate, and the double-layer capacitance (C_dl).[12][18] A significant increase in R_ct and a decrease in C_dl in the presence of an inhibitor are strong indicators of the formation of a protective adsorbed film on the metal surface.[12][18] This makes EIS ideal for studying the properties of the inhibitive layer.

• Setup and Stabilization: Use the same three-electrode cell setup as for PDP. Allow the system to stabilize at OCP.

• EIS Measurement: Apply a small AC voltage perturbation (e.g., 10 mV) at the OCP over a frequency range, typically from 100 kHz down to 10 mHz.[12][15]

• Data Analysis:

  • The data is typically presented as a Nyquist plot (imaginary impedance vs. real impedance). For a simple corrosion system, this plot often appears as a semicircle.

  • The diameter of the semicircle corresponds to the charge transfer resistance (R_ct).[12] A larger diameter indicates higher resistance to corrosion.

  • The data is fitted to an equivalent electrical circuit (EEC) to model the interface. A common simple model is the Randles circuit.

  • The double-layer capacitance (C_dl) is also extracted from the model. A decrease in C_dl upon inhibitor addition suggests that the inhibitor molecules are displacing water molecules at the surface, forming a less permeable dielectric layer.[18]

  • Calculate IE% using the formula: IE% = [(R_ctᵢ - R_ct₀) / R_ctᵢ] × 100, where R_ctᵢ and R_ct₀ are the charge transfer resistances with and without the inhibitor, respectively.

Part 3: Interpreting the Adsorption Mechanism

The effectiveness of an imidazole inhibitor is fundamentally linked to its ability to adsorb onto the metal surface. Understanding this adsorption process is key to interpreting the experimental results.

Adsorption Isotherms

To quantify the interaction between the inhibitor molecules and the metal surface, experimental data can be fitted to various adsorption isotherm models (e.g., Langmuir, Temkin, Freundlich).[19][20] The Langmuir isotherm is commonly used and assumes the formation of a monolayer of inhibitor on the surface.[19][21]

The degree of surface coverage (θ), calculated from the IE% (θ = IE%/100), is plotted against the inhibitor concentration (C). A linear plot of C/θ versus C suggests that the adsorption process follows the Langmuir isotherm.[19]

Mechanism of Inhibition

The adsorption of imidazole compounds can occur through two primary mechanisms, often acting in concert (semi-physiosorption or semi-chemisorption).[22][23]

• Physisorption: Involves electrostatic interactions between charged inhibitor molecules and the charged metal surface. This is a weaker, reversible form of adsorption.[4]

• Chemisorption: Involves the sharing of electrons or coordinate bond formation between the lone pair electrons of the nitrogen atoms in the imidazole ring and the vacant d-orbitals of the metal atoms.[4] The π-electrons from aromatic rings can also participate. This is a stronger, more stable form of adsorption.

The following diagram illustrates the general mechanism of inhibition by adsorption.

Caption: Mechanism of corrosion inhibition via adsorption of imidazole molecules.

Part 4: The Role of Molecular Structure and Computational Support

Not all imidazole derivatives are created equal. The specific functional groups attached to the imidazole ring profoundly influence its inhibition efficiency.

• Electron-donating groups (e.g., -CH₃, -NH₂) can increase the electron density on the imidazole ring, particularly on the nitrogen atoms, enhancing its ability to coordinate with the metal surface and thus improving inhibition efficiency.[7][24]

• Electron-withdrawing groups (e.g., -NO₂) can have the opposite effect, reducing the inhibitor's effectiveness.[24]

• Increased alkyl chain length can increase the surface area covered by each molecule, leading to better protection.[7]

Quantitative Structure-Activity Relationships (QSAR) and Quantum Chemistry

Preliminary experimental studies can be powerfully augmented by computational chemistry.[15] Density Functional Theory (DFT) calculations can determine quantum chemical parameters for an inhibitor molecule, such as:

• E_HOMO (Energy of the Highest Occupied Molecular Orbital): Relates to the molecule's ability to donate electrons. Higher E_HOMO values generally correlate with better inhibition.[15][25]

• E_LUMO (Energy of the Lowest Unoccupied Molecular Orbital): Relates to the molecule's ability to accept electrons.

• Energy Gap (ΔE = E_LUMO - E_HOMO): A smaller energy gap suggests higher reactivity and potentially better inhibition.[25]

• Dipole Moment: Can influence the adsorption process, particularly physisorption.[26]

These theoretical calculations can help predict the potential efficacy of new imidazole derivatives, guiding synthesis efforts and providing deeper insight into the experimental results.[15][26]

Summary Data Presentation

For clarity and comparative analysis, experimental results should be tabulated.

Table 1: Key Parameters from Electrochemical Tests

Inhibitor Conc.	E_corr (mV vs. SCE)	i_corr (μA/cm²)	R_ct (Ω·cm²)	C_dl (μF/cm²)	IE (%) (from PDP)	IE (%) (from EIS)
Blank	-450	150.0	175	200	-	-
10⁻⁵ M Imidazole-X	-435	30.5	850	55	79.7	79.4
10⁻⁴ M Imidazole-X	-428	15.2	1680	30	89.9	89.6

| 10⁻³ M Imidazole-X | -425 | 8.1 | 3100 | 22 | 94.6 | 94.4 |

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• Tan, Y. S., et al. (2015). Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride. AIP Conference Proceedings, 1657(1), 060002. [Link]

• Umoren, S. A., & Solomon, M. M. (2017). Adsorption and corrosion inhibition study of Phyllanthus amarus extract on mild steel in 2 M HCl solution and its application to corrosion inhibition studies of mild steel in 2 M HCl. SSRN. [Link]

• A, A., & P, R. (2018). Kinetic, Thermodynamic and Adsorption Isotherm Analysis for the Corrosion Inhibition of Carbon Steel in Aqueous Media by Lippia Nodiflora. JETIR, 5(8). [Link]

• Nwosu, F. O., & Muzakir, M. M. (2016). Thermodynamic and Adsorption Studies of Corrosion Inhibition of Mild Steel Using Lignin from Siam Weed (Chromolaena odorata) in Acid Medium. Journal of Materials and Environmental Science, 7(5), 1663-1673. [Link]

• Yahya, S., et al. (2015). Effect of Scan Rate on Corrosion Inhibition of Carbon Steel in the Presence of Rice Straw Extract - Potentiodynamic Studies. Sains Malaysiana, 44(2), 253-259. [Link]

• Rbaa, M., et al. (2020). Novel Compounds of Imidazole Derivatives as Effective Corrosion Inhibitors for Mild Steel in Hydrochloric Acid Solution: Electrochemical and Spectroscopic Characterization. In Advanced Surface Coating Techniques for Modern Industrial Applications (pp. 120-151). IGI Global. [Link]

• ResearchGate. (n.d.). The inhibition efficiency as a function of imidazole derivative and... [Link]

• Sharma, S. K., & Sharma, A. (2021). Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy. ACS Symposium Series, 1395, 111-125. [Link]

• Cruz, J., et al. (2007). Electrochemical Impedance Spectroscopy (EIS) Study of the Film Formation of 2-imidazoline Derivatives on Carbon Steel in Acid S. Materials Science, 13(1). [Link]

• Bertocci, U. (1997). Impedance Spectroscopy for the Evaluation of Corrosion Inhibitors in Highway Deicers. Federal Highway Administration. [Link]

• Isac, M. D., et al. (2022). Experimental and Computational Study on Inhibitory Effect and Adsorption Properties of N-Acetylcysteine Amino Acid in Acid Environment. Materials, 15(21), 7434. [Link]

• Juarlin, E., et al. (2017). Ab Initio Study on Electronic Structure of Some Imidazole Derivatives and Its Correlation with Corrosion Inhibition Properties. Semantic Scholar. [Link]

• Al-Baghdadi, S. B., et al. (2023). Potentiodynamic polarization (PDP) and electrochemical impedance spectroscopy (EIS) techniques were used to examine the inhibitory effect of omeprazole (OMP) on the corrosive behavior of Al-Mg-Si alloy in 0.5 M H2SO4. Analytical and Bioanalytical Electrochemistry, 15(2), 118-136. [Link]

• ResearchGate. (n.d.). Potentiodynamic polarization methods for corrosion measurement. [Link]

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• 6. Novel Compounds of Imidazole Derivatives as Effective Corrosion Inhibitors for Mild Steel in Hydrochloric Acid Solution: Electrochemical and Spectroscopic Characterization: Science & Engineering Book Chapter | IGI Global Scientific Publishing [igi-global.com]
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Synthesis and Characterization of 2-Phenyl-1H-imidazole-4-carboxylic Acid: A Technical Guide

Executive Summary

This technical guide details the robust synthesis and characterization of 2-phenyl-1H-imidazole-4-carboxylic acid (CAS 1072-84-0) . This moiety is a critical pharmacophore in medicinal chemistry, serving as a bioisostere for carboxylic acids and a precursor for angiotensin II receptor antagonists (e.g., Olmesartan) and various kinase inhibitors.

The protocol outlined below prioritizes scalability and reproducibility, utilizing the Hantzsch-type cyclocondensation of benzamidine with ethyl bromopyruvate, followed by controlled hydrolysis. This route avoids the formation of regioisomeric mixtures common in other imidazole syntheses.

Retrosynthetic Analysis & Strategy

The strategic disconnection relies on the construction of the imidazole ring via a [3+2] cyclocondensation approach. Unlike the Debus-Radziszewski synthesis (which often yields complex mixtures), the reaction between an amidine and an

-halo-ketoester provides high regioselectivity.

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the imidazole core.

Experimental Protocol

Phase 1: Cyclocondensation (Synthesis of Ethyl Ester)

This step constructs the imidazole ring. The use of a mild base prevents the polymerization of ethyl bromopyruvate while facilitating the nucleophilic attack of the amidine.

Reagents:

• Benzamidine hydrochloride (1.0 eq)

• Ethyl bromopyruvate (1.1 eq) [Caution: Lachrymator]

• Potassium Hydrogen Carbonate (

  ) (2.5 eq) or

• Solvent: Ethanol (anhydrous) or THF

Workflow:

• Activation: Suspend benzamidine hydrochloride (10 mmol) in anhydrous ethanol (50 mL) at room temperature.

• Base Addition: Add

  (25 mmol) slowly. The mixture may evolve ; ensure adequate venting. Stir for 15 minutes to liberate the free amidine base in situ.

• Cyclization: Add ethyl bromopyruvate (11 mmol) dropwise over 20 minutes. The reaction is exothermic; maintain temperature

  using a water bath if necessary.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (System: Hexane/EtOAc 1:1). The starting benzamidine spot ( ) should disappear, replaced by the ester product ( ).

• Workup:

  • Cool to room temperature.[1][2]

  • Remove solvent under reduced pressure.[1][3]

  • Resuspend residue in water (50 mL) and extract with Ethyl Acetate (

    mL).

  • Wash organic layer with brine, dry over ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    , and concentrate.

  • Purification: Recrystallize from Ethanol/Water or perform flash chromatography if high purity is required immediately.

Phase 2: Hydrolysis to Carboxylic Acid

The ester is robust; vigorous basic hydrolysis is required to generate the free acid.

Reagents:

• Ethyl 2-phenyl-1H-imidazole-4-carboxylate (from Phase 1)

• Sodium Hydroxide (2M aqueous solution, 3.0 eq)

• Hydrochloric Acid (1M and 6M for pH adjustment)

Workflow:

• Saponification: Dissolve the crude ester in a minimal amount of ethanol (to ensure solubility) and add 2M NaOH (3 eq).

• Reaction: Reflux at

  for 2–3 hours. The solution should become clear as the lipophilic ester converts to the water-soluble carboxylate salt.

• Isolation (Critical Step):

  • Cool the reaction mixture to room temperature.

  • pH Adjustment: Carefully add 1M HCl dropwise.

  • Observation: The product is zwitterionic. It will precipitate at its isoelectric point (pI), typically between pH 3.0 and 4.0.

  • Stop adding acid when a heavy white precipitate forms and persists. Going too acidic (pH < 1) may redissolve the product as the hydrochloride salt.

• Filtration: Filter the white solid, wash with cold water (

  mL) and cold acetone ( mL) to remove trace impurities.

• Drying: Dry in a vacuum oven at

  for 12 hours.

Reaction Mechanism & Process Logic

The reaction proceeds via a Hantzsch-type mechanism. Understanding this pathway aids in troubleshooting low yields.

Figure 2: Mechanistic flow of the imidazole ring formation.[1]

Expert Insights (Troubleshooting)

• Lachrymator Warning: Ethyl bromopyruvate is a potent lachrymator. All transfers must occur in a fume hood. Neutralize glassware with dilute NaOH before removal from the hood.

• Isoelectric Precipitation: If no precipitate forms upon acidification, the solution may be too dilute. Concentrate the aqueous phase by 50% on a rotavap and retry acidification.

• Regioselectivity: This route specifically yields the 2,4-substituted isomer. The 2,5-isomer is thermodynamically less favored under these conditions but can form if reaction temperatures are uncontrolled during the initial addition.

Characterization Standards

The following data confirms the identity of the synthesized material.

Spectroscopic Data Table

Technique	Parameter	Expected Signal / Value	Structural Assignment
H NMR	Solvent: DMSO-	12.8 - 13.0 (br s, 1H)	Imidazole N-H / COOH (exchangeable)
7.9 - 8.1 (m, 2H)	Phenyl (Ortho)
7.85 (s, 1H)	Imidazole C5-H (Characteristic Singlet)
7.4 - 7.6 (m, 3H)	Phenyl (Meta/Para)
MS (ESI)	Mode: Positive	189.1	Molecular Ion
IR	Medium: KBr	2500–3300 cm (broad)	O-H stretch (Carboxylic acid)
1680–1700 cm (strong)	C=O stretch (Carbonyl)
Physical	Appearance	White to off-white powder	-
Melting Point	(dec.)[2][4][5]	High MP due to H-bonding network

Analytical Checkpoint

The singlet at ~7.85 ppm in the

H NMR is the diagnostic peak for the imidazole 5-position. If this peak is split or absent, the cyclization failed or the ring opened during hydrolysis.

References

• Synthesis of Bioactive Imidazoles. Hilaris Publisher. Retrieved from

• 1H-Imidazole-4-carboxylic acid synthesis. ChemicalBook. Retrieved from

• 2-phenyl-1H-imidazole-4-carboxylic acid | C10H8N2O2. PubChem.[4] Retrieved from

• Reaction of azoles with ethyl bromopyruvate oxime. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from

• Synthesis of 2-Butyl-1H-imidazole-4,5-dicarboxylic acid. BenchChem Application Note. Retrieved from

Sources

• 1. sciforum.net [sciforum.net]
• 2. patents.justia.com [patents.justia.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. PubChemLite - 2-phenyl-1h-imidazole-4-carboxylic acid (C10H8N2O2) [pubchemlite.lcsb.uni.lu]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: 2-Phenyl-2,3-dihydro-1H-imidazole in Catalysis

This guide details the application of 2-Phenyl-2,3-dihydro-1H-imidazole (commonly referred to as 2-Phenyl-2-imidazoline ) as a ligand in transition metal catalysis.

Executive Summary

2-Phenyl-2,3-dihydro-1H-imidazole (CAS: 936-49-2), chemically distinct from its fully aromatic imidazole counterpart, represents a "privileged scaffold" in modern catalysis. While often overshadowed by N-Heterocyclic Carbenes (NHCs), this dihydro-imidazole (imidazoline) serves as a robust monodentate N-donor ligand and a versatile precursor for chiral bis(imidazoline) ligands (e.g., Phebox, Pybox).

Its primary utility in drug development lies in Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura, Heck), where the sp² nitrogen stabilizes active Pd(0) species, preventing metal aggregation while maintaining high turnover frequencies (TOF).

Key Technical Advantages:

• Steric Modulation: The C2-phenyl ring provides essential steric bulk that protects the metal center.

• Electronic Tunability: The imidazoline ring is more electron-rich than pyridine but less basic than aliphatic amines, offering a "Goldilocks" electronic profile for oxidative addition/reductive elimination cycles.

• Stability: Unlike phosphine ligands, 2-phenyl-2-imidazoline is air-stable and resistant to oxidation.

Chemical Identity & Mechanism

Structural Clarification

Researchers must distinguish between the tautomers and oxidation states:

• 2-Phenyl-2-imidazoline (4,5-dihydro-1H-imidazole): The stable, neutral molecule discussed here. It contains one C=N double bond (N3) and one secondary amine (N1).

• 2-Phenylimidazole: The fully aromatic, dehydrogenated analog.

• 2,3-dihydro-1H-imidazole: The formal IUPAC skeleton often referenced in the context of NHC precursors (imidazol-2-ylidenes).

Mechanistic Action in Pd-Catalysis

In Palladium catalysis, the ligand binds via the sp² imine nitrogen (N3) . The mechanism involves:

• Ligation: Formation of a [Pd(Ligand)₂Cl₂] precatalyst or in situ coordination to Pd(OAc)₂.

• Stabilization: The ligand stabilizes the 12-electron Pd(0) species generated after reduction, preventing the formation of inactive "Palladium black."

• Cycle Facilitation: The labile N-Pd bond allows for the necessary dissociation to create a vacant site for oxidative addition of the aryl halide.

Figure 1: Catalytic cycle of Suzuki-Miyaura coupling highlighting the stabilizing role of the imidazoline ligand.

Protocol 1: Synthesis of 2-Phenyl-2-imidazoline

Before catalysis, high-purity ligand synthesis is required. This protocol uses a condensation method optimized for yield and purity.[1]

Reaction: Benzonitrile + Ethylenediamine

2-Phenyl-2-imidazoline

Materials

• Benzonitrile (Reagent Grade, >99%)

• Ethylenediamine (Anhydrous)

• p-Toluenesulfonic acid (TsOH) monohydrate (Catalyst)

• Ethylene Glycol (Solvent)

• Dichloromethane (DCM) & Brine (Workup)

Step-by-Step Methodology

• Charge: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Benzonitrile (10.0 mmol, 1.03 g) and Ethylenediamine (15.0 mmol, 0.90 g) in Ethylene Glycol (10 mL) .

• Catalyst Addition: Add p-Toluenesulfonic acid (0.5 mmol, 95 mg) .

• Reflux: Attach a reflux condenser and heat the mixture to 120°C for 4-6 hours . Monitor by TLC (SiO₂, 5% MeOH in DCM) until benzonitrile is consumed.

• Quench: Cool the reaction mixture to room temperature. Pour into ice-water (50 mL) .

• Extraction: Extract the aqueous phase with DCM (3 x 20 mL) .

• Wash: Wash the combined organic layers with Brine (20 mL) to remove excess diamine and glycol.

• Dry & Concentrate: Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

• Purification: Recrystallize from hot Hexane/Ethyl Acetate (10:1) to yield white crystalline needles.

  • Target Yield: >85%[2][3][4]

  • Melting Point: 99–101°C

Figure 2: Workflow for the synthesis of the 2-Phenyl-2-imidazoline ligand.

Protocol 2: Pd-Catalyzed Suzuki-Miyaura Coupling

This protocol demonstrates the use of 2-phenyl-2-imidazoline as a ligand to couple aryl bromides with phenylboronic acids.

Experimental Setup

• Catalyst Loading: 1.0 mol% Pd(OAc)₂

• Ligand Loading: 2.0 mol% 2-Phenyl-2-imidazoline

• Solvent: Ethanol/Water (1:1) – Green Chemistry compatible

• Base: K₂CO₃

Step-by-Step Methodology

• Catalyst Pre-formation (Optional but Recommended):

  • In a small vial, mix Pd(OAc)₂ (2.2 mg, 0.01 mmol) and 2-Phenyl-2-imidazoline (2.9 mg, 0.02 mmol) in Ethanol (1 mL) . Stir for 10 minutes at room temperature. The solution should turn from orange to pale yellow, indicating complex formation.

• Main Reaction Assembly:

  • To a reaction tube, add Aryl Bromide (1.0 mmol) , Phenylboronic Acid (1.2 mmol, 146 mg) , and K₂CO₃ (2.0 mmol, 276 mg) .

  • Add the pre-formed catalyst solution.

  • Add Water (1 mL) (Total solvent volume: 2 mL, 1:1 EtOH/H₂O).

• Reaction:

  • Seal the tube and heat to 60°C for 2–4 hours .

  • Vigorous stirring is essential as the reaction is biphasic initially.

• Workup:

  • Cool to room temperature.[5][6] Dilute with Ethyl Acetate (10 mL) and Water (5 mL) .

  • Separate phases. Extract aqueous layer with EtOAc (2 x 5 mL).

  • Dry organic layer (MgSO₄) and concentrate.

• Analysis:

  • Purify via flash chromatography (Hexane/EtOAc).

  • Analyze by ¹H NMR.[7]

Data Analysis: Substrate Scope

The following table summarizes expected yields using this protocol, demonstrating the ligand's effectiveness with various electronic profiles.

Entry	Aryl Bromide Substrate	Product	Time (h)	Yield (%)
1	4-Bromoacetophenone	4-Acetylbiphenyl	2.0	96
2	4-Bromonitrobenzene	4-Nitrobiphenyl	2.0	94
3	Bromobenzene	Biphenyl	3.0	91
4	4-Bromoanisole	4-Methoxybiphenyl	4.0	88
5	2-Bromotoluene	2-Methylbiphenyl	6.0	82

Note: The ligand is particularly effective for electron-deficient aryl halides (Entries 1, 2) due to the electron-rich nature of the imidazoline ring facilitating the oxidative addition step.

Troubleshooting & Optimization

• Low Yields with Chlorides: 2-Phenyl-2-imidazoline is a monodentate ligand. For unactivated aryl chlorides, higher temperatures (80-100°C) or switching to a bidentate derivative (e.g., bis-imidazoline) is recommended.

• Catalyst Deactivation (Black Precipitate): If Pd black forms immediately, increase the Ligand:Pd ratio to 3:1 or 4:1. The imidazoline nitrogen is a weaker donor than phosphines, so excess ligand helps shift the equilibrium toward the active species.

• Moisture Sensitivity: While the ligand is stable, the catalytic intermediate can be sensitive. Degassing solvents with Argon for 10 minutes prior to use improves reproducibility.

References

• Synthesis of Imidazolines: Journal of Organic Chemistry, "Efficient Synthesis of 2-Substituted Imidazolines," 2007 , 72, 4067. Link

• Pd-Imidazoline Catalysis: Synthesis, "Biscarboxy-Functionalized Imidazole and Palladium as Highly Active Catalytic System," 2014 , 46, 2965.[6] Link

• Structural Characterization: Polyhedron, "Transition metal complexes of 2-phenyl-2-imidazoline," 2021 , 205, 115296. Link

• Organocatalysis Context: Angewandte Chemie Int. Ed., "Unveiling Reliable Catalysts for the Asymmetric Nitroaldol (Henry) Reaction," 2004 , 43, 5442. Link

Sources

• 1. Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Phenyl-1H-imidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. html.rhhz.net [html.rhhz.net]
• 5. pure.hw.ac.uk [pure.hw.ac.uk]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. jocpr.com [jocpr.com]

Advanced Application Note: Microwave-Assisted Synthesis of Polysubstituted Imidazole Derivatives

Executive Summary & Strategic Rationale

The imidazole pharmacophore is ubiquitous in medicinal chemistry, serving as the core scaffold for blockbuster drugs ranging from antifungals (e.g., Ketoconazole) to p38 MAP kinase inhibitors.[1] Traditional thermal synthesis (e.g., Debus-Radziszewski condensation) often suffers from prolonged reaction times (4–12 hours), harsh reflux conditions, and moderate yields due to side reactions.

This protocol details a Microwave-Assisted Organic Synthesis (MAOS) approach for generating 2,4,5-trisubstituted and 1,2,4,5-tetrasubstituted imidazoles. By leveraging the specific dielectric heating mechanisms of microwave irradiation, this method reduces reaction times to minutes while significantly improving purity profiles.

Core Advantages of this Protocol:

• Kinetic Acceleration: Reduces synthesis time from hours to <10 minutes.

• Green Chemistry: Utilizes solvent-free or aqueous/ethanol conditions, minimizing VOCs.

• Atom Economy: One-pot multicomponent reactions (MCRs) reduce isolation steps.

Mechanistic Insight: The Microwave Effect

To master this protocol, one must understand why microwave irradiation is superior here. It is not merely "faster heating."

• Dipolar Polarization: The reaction components—specifically the polar carbonyls of the benzil and aldehyde, and the ionic ammonium acetate—couple directly with the oscillating electric field (2.45 GHz). This causes molecular rotation and internal friction, generating heat from within the molecule rather than via convection.

• Ionic Conduction: As ammonium acetate dissociates, the dissolved ions oscillate in the field, generating intense localized heat (hot spots) that accelerates the condensation steps which are the rate-determining bottleneck in thermal methods.

Reaction Mechanism (Debus-Radziszewski Variant)

The synthesis proceeds via a four-component condensation.[1] The diagram below illustrates the pathway for tetrasubstituted imidazole formation.

Caption: Mechanistic pathway for the one-pot multicomponent synthesis of tetrasubstituted imidazoles. The microwave field specifically accelerates the condensation and dehydration steps.

Experimental Protocol

Equipment & Safety Requirements

• Reactor: Monomode Microwave Synthesizer (e.g., CEM Discover or Anton Paar Monowave). Note: Multimode ovens can be used but require careful vessel placement to ensure field homogeneity.

• Vessels: 10 mL or 35 mL pressure-rated borosilicate glass vials with snap-caps/crimp-caps.

• Temperature Control: IR sensor (external) or Fiber Optic probe (internal/immersed).

• Safety Warning: Ammonium acetate decomposes to release ammonia gas. Vessels will pressurize. Do not exceed 200 psi (13 bar). Always operate with active air cooling.

Protocol A: Synthesis of 2,4,5-Trisubstituted Imidazoles (Solvent-Free)

Target: Rapid library generation of tri-aryl imidazoles.

Reagents:

• Benzil (1.0 mmol)[2][3]

• Aromatic Aldehyde (1.0 mmol)[3][4]

• Ammonium Acetate (2.5 - 3.0 mmol)

• Catalyst: Glyoxylic Acid (5 mol%) or CuCl2 (10 mol%)

Step-by-Step Workflow:

• Charge: In a 10 mL microwave vial, add Benzil (210 mg), Aldehyde (equiv.), and Ammonium Acetate (192 mg).

• Catalyst: Add Glyoxylic acid (5 mol%) or CuCl2 (10 mol%).

• Mix: Grind the solid mixture gently with a spatula inside the tube to ensure intimate contact. Crucial: Solvent-free reactions rely on contact surface area.

• Irradiate: Seal the vessel. Program the microwave:

  • Mode: Dynamic (Power controlled to maintain Temp)

  • Temp: 120°C

  • Hold Time: 2–5 minutes (Monitor pressure!)

  • Stirring: High (if magnetic stir bar is used; often melt-phase stirring is inefficient until melting occurs).

• Quench: Cool to room temperature (RT) using compressed air (integrated in most reactors).

• Workup: Add 10 mL of ice-cold water to the solid residue. Sonicate for 1 minute.

• Isolation: The product will precipitate as a solid. Filter, wash with cold water/ethanol (9:1), and dry.

• Purification: Recrystallize from hot ethanol if necessary.

Protocol B: Synthesis of 1,2,4,5-Tetrasubstituted Imidazoles

Target: N-substituted derivatives for SAR studies.

Reagents:

• Benzil (1.0 mmol)[2][3]

• Aromatic Aldehyde (1.0 mmol)[2][3][4]

• Primary Amine (1.0 mmol)

• Ammonium Acetate (1.0 mmol)

• Solvent: Ethanol (2 mL) or Acetic Acid (Glacial, 2 mL)

Step-by-Step Workflow:

• Pre-reaction (Optional but Recommended): Mix Aldehyde and Amine in Ethanol (2 mL) in the vial. Stir at RT for 1 min to initiate Schiff base formation.

• Addition: Add Benzil and Ammonium Acetate.

• Irradiate: Seal the vessel.

  • Temp: 130°C

  • Time: 5–10 minutes

  • Power: Max 150W (Dynamic)

• Monitoring: Monitor the pressure profile. A sharp spike indicates rapid ammonia release; if pressure exceeds 150 psi, the system should auto-vent or modulate power.

• Workup: Pour the reaction mixture into crushed ice (approx. 20 g). The tetrasubstituted imidazole usually precipitates immediately as a gummy solid that hardens upon standing.

Data Analysis & Optimization

The following table summarizes typical optimization data comparing Conventional Heating (Oil Bath) vs. Microwave Irradiation for 2,4,5-triphenylimidazole.

Parameter	Conventional Thermal	Microwave Protocol	Improvement Factor
Reaction Temp	118°C (Reflux Acetic Acid)	120°C (Solvent-Free)	Comparable
Reaction Time	240 minutes (4 hrs)	2–5 minutes	~60x Faster
Yield	65 – 75%	88 – 96%	+20% Yield
Workup	Neutralization required	Water wash only	Simpler
Atom Economy	Low (Solvent waste)	High (Solvent-free)	Greener

Self-Validating Quality Control

To ensure trustworthiness of the result, perform these checks:

• TLC Monitoring: Eluent system: Petroleum Ether:Ethyl Acetate (7:3).

  • Observation: Disappearance of Benzil spot (Rf ~0.8) and appearance of a fluorescent spot (under UV 254nm) at lower Rf (0.3–0.5).

• Melting Point: Imidazole derivatives have sharp, high melting points.

  • Example: 2,4,5-Triphenylimidazole mp: 274–275°C. A broad range (>3°C) indicates incomplete cyclization or retained intermediates.

• NMR Signature:

  • 1H NMR: Look for the disappearance of the aldehyde -CHO proton (9-10 ppm). For trisubstituted imidazoles, the N-H proton appears as a broad singlet around 12.0–13.0 ppm (D2O exchangeable).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete condensation	Increase Hold Time by 2 min. Ensure "Pre-stirring" if using solid support.
Vessel Failure	Ammonia over-pressure	Reduce NH4OAc to 1.5 eq. Use "Power Cycling" (pulsed irradiation).
Oily Product	Impurities/Solvent trap	Triturate the oil with cold diethyl ether or hexane to induce crystallization.
Sublimation	Benzil subliming	Benzil can sublime onto the vial walls. Use a "hot" solvent wash or ensure liquid level covers solids.

References

• Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening. Molecules, 2025.[5][6]

• Microwave-Assisted Synthesis of Imidazole Derivatives: A Recent Update. Current Microwave Chemistry, 2025.

• Microwave-Induced One-Pot Synthesis of 2,4,5-Triarylimidazoles Using Glyoxylic Acid as a Catalyst Under Solvent-Free Conditions. Rasayan Journal of Chemistry, 2009.

• Microwave-Assisted Nickel-Catalyzed One-Pot Synthesis of 2,4,5-Trisubstituted Imidazoles. Synlett, 2016.[7][8]

• One-pot synthesis of 2,4,5-trisubstituted imidazoles using cupric chloride as a catalyst under solvent free conditions. Der Pharma Chemica, 2011.

• Microwave assisted, sequential two-step, one-pot synthesis of novel imidazo[1,2-a]pyrimidine containing tri/tetrasubstituted imidazole derivatives. Turkish Journal of Chemistry, 2021.[9]

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• 1. Bot Verification [rasayanjournal.co.in]
• 2. Microwave assisted, sequential two-step, one-pot synthesis of novel imidazo[1,2-a]pyrimidine containing tri/tetrasubstituted imidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Microwave-assisted preparation of polysubstituted imidazoles using Zingiber extract synthesized green Cr2O3 nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: 2-Phenyl-2,3-dihydro-1H-imidazole in Antimicrobial Development

[1]

Executive Summary

The rise of multidrug-resistant (MDR) pathogens necessitates the exploration of non-traditional pharmacophores. 2-Phenyl-2,3-dihydro-1H-imidazole (commonly known as 2-phenyl-2-imidazoline ) represents a privileged scaffold in medicinal chemistry.[1] Unlike fully aromatic imidazoles, the partially saturated imidazoline ring possesses a basic amidine core (

), allowing it to exist as a cationic species at physiological pH. This physicochemical property facilitates electrostatic interaction with negatively charged bacterial membranes and nucleic acids.

This guide provides a comprehensive workflow for the synthesis, structural optimization, and antimicrobial validation of 2-phenyl-2-imidazoline derivatives.[1] It moves beyond basic screening to include mechanistic validation protocols (membrane integrity and DNA replication inhibition).

Chemical Synthesis & Optimization

Rationale

The synthesis of the 2-phenyl-2-imidazoline core is most efficiently achieved via the condensation of nitriles with ethylenediamine.[1][2] This route is preferred over the carboxylic acid/ester pathway due to higher yields and milder workup conditions when catalyzed properly.

Protocol: Catalytic Cyclization of Nitriles

Target Compound: 2-(4-Chlorophenyl)-2,3-dihydro-1H-imidazole (Example Derivative) Reaction Type: Pinner-type Cyclization / Heterogeneous Catalysis[1]

Reagents:

• 4-Chlorobenzonitrile (1.0 equiv)[1]

• Ethylenediamine (1.2 equiv)[1]

• Catalyst: Copper(I) Chloride (CuCl) or elemental Sulfur (

  ) (10 mol%)[1]

• Solvent: Ethanol or solvent-free (neat)

Step-by-Step Methodology:

• Setup: In a 50 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, charge 4-chlorobenzonitrile (10 mmol) and ethylenediamine (12 mmol).

• Catalysis: Add CuCl (1 mmol) as the catalyst.

• Reaction: Heat the mixture to reflux (

  if neat; in EtOH) for 6–8 hours. Monitor progress via TLC (Mobile phase: CHCl :MeOH 9:1). The nitrile spot ( ) should disappear, and a lower amine-positive spot should appear.

• Quenching: Cool the reaction mixture to room temperature. Add ice-cold water (20 mL).

• Precipitation: The product often precipitates as a solid. If oil forms, extract with dichloromethane (

  mL), dry over anhydrous Na SO , and evaporate.

• Purification: Recrystallize from hot ethanol or hexane/ethyl acetate (1:1).

• Validation: Confirm structure via

  -NMR (characteristic singlet at ppm for the imidazoline ring).

Synthesis Workflow Diagram

Caption: Step-wise catalytic synthesis of 2-phenyl-2-imidazoline from nitrile precursors.

Antimicrobial Profiling Protocols

Minimum Inhibitory Concentration (MIC)

Objective: Determine the lowest concentration of the compound that inhibits visible growth of S. aureus (Gram-positive) and E. coli (Gram-negative).

Protocol:

• Preparation: Dissolve the test compound in DMSO to a stock concentration of 10 mg/mL.

• Dilution: Prepare serial two-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) in a 96-well plate (Final range: 0.5 – 256

  ). Ensure final DMSO concentration is .

• Inoculation: Add bacterial suspension adjusted to

  CFU/mL to each well.

• Controls: Include Positive Control (Ciprofloxacin) and Negative Control (Sterile Broth + DMSO).

• Incubation: Incubate at

  for 18–24 hours.

• Readout: Visual inspection for turbidity or absorbance measurement at 600 nm (

  ).

Mechanism of Action: Membrane Permeabilization

Rationale: The cationic imidazoline ring can displace divalent cations (

, ) from the lipopolysaccharide (LPS) layer or teichoic acids, destabilizing the membrane.

Protocol (Propidium Iodide Uptake):

• Cell Prep: Grow S. aureus to mid-log phase (

  ). Wash and resuspend in PBS.

• Treatment: Treat cells with the test compound at

  MIC and MIC for 1 hour.

• Staining: Add Propidium Iodide (PI) to a final concentration of 10

  . (PI is membrane-impermeable and only stains cells with compromised membranes).[1]

• Analysis: Measure fluorescence using a flow cytometer or microplate reader (Ex/Em: 535/617 nm).

• Interpretation: An increase in fluorescence intensity relative to the untreated control indicates membrane disruption.

Structure-Activity Relationship (SAR) Data

The following table summarizes the impact of phenyl ring substituents on antimicrobial potency. Data is aggregated from standard imidazoline studies (e.g., Vertex AI Search Results 1.1, 1.2).

Substituent (R)	Electronic Effect	S. aureus MIC ( )	E. coli MIC ( )	Insight
-H (Unsubstituted)	Neutral	64 - 128	>128	Baseline activity; weak membrane penetration.[1]
-Cl (para)	EWG (Inductive)	4 - 8	16 - 32	Lipophilicity ( ) improves membrane transit.[1]
-NO (para)	Strong EWG	2 - 4	8 - 16	Strong electron withdrawal increases amidine acidity/reactivity.[1]
-OCH (para)	EDG	>128	>256	Electron donation reduces positive charge density on the ring; lowers activity.[1]
-CH (para)	Weak EDG	32 - 64	64 - 128	Steric bulk without electronic benefit.[1]

Key Finding: Electron-withdrawing groups (EWGs) at the para-position significantly enhance potency.[1] This suggests that increasing the electrophilicity or modifying the

of the imidazoline ring is critical for target engagement.

Mechanistic Pathway Visualization

Recent studies (e.g., Harris et al., ACS Chem Biol) suggest a dual mechanism where imidazolines not only disrupt membranes but may also displace the DNA replisome in resistant strains.

Caption: Dual mechanism of action: Membrane destabilization facilitates entry, leading to DNA replication arrest.[1]

References

• Synthesis and Antimicrobial Evaluation of Substituted Imidazole Derivatives. PubMed/NIH.

• Novel Imidazoline Antimicrobial Scaffold that Inhibits DNA Replication. ACS Chemical Biology.[3]

• Synthesis, Spectroscopic Characterization and Antimicrobial Activity of New 2-Substituted Imidazole Derivatives. Scientific Research Publishing.

• 2-Imidazoline: Synthesis and Pharmaceutical Applications. Wikipedia / General Chemical Reference.

• Synthesis of 2-Imidazolines via Cyclization of Nitriles. Organic Chemistry Portal.

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Methodology for Testing the Anti-Inflammatory Activity of Imidazole Compounds

An Application Guide for Researchers and Drug Development Professionals

Abstract: The imidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential.[1][2] Its electron-rich nature allows for versatile interactions with a range of biological targets, making it a focal point in the discovery of novel anti-inflammatory agents.[1][3] Many imidazole derivatives have been shown to exert potent anti-inflammatory effects by modulating key enzymatic and signaling pathways.[4][5] This document provides a comprehensive, methodology-driven guide for researchers, scientists, and drug development professionals. It outlines a systematic approach, from initial in vitro screening to in vivo validation and mechanistic elucidation, for evaluating the anti-inflammatory properties of novel imidazole-based compounds. The protocols described herein are designed to be self-validating systems, ensuring scientific rigor and reproducibility.

Introduction: The Rationale for Targeting Inflammation with Imidazole Scaffolds

Inflammation is a fundamental protective response of the body to harmful stimuli, such as pathogens, damaged cells, or irritants. However, dysregulated or chronic inflammation is a key pathological feature of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[6][7] The inflammatory cascade is orchestrated by a complex network of signaling pathways and molecular mediators, including pro-inflammatory cytokines (e.g., TNF-α, IL-6), prostaglandins (produced by cyclooxygenase enzymes, COX-1 and COX-2), and nitric oxide (NO), produced by inducible nitric oxide synthase (iNOS).[7][8]

Imidazole-containing compounds have emerged as a promising class of anti-inflammatory agents due to their ability to effectively target these key mediators. Their mechanisms of action are diverse and include:

• Inhibition of Cyclooxygenase (COX) Enzymes: Many imidazole derivatives show potent inhibition of COX enzymes, particularly the inducible COX-2 isoform, which is a primary driver of prostaglandin synthesis at sites of inflammation.[1][9][10]

• Modulation of Pro-inflammatory Signaling Pathways: Imidazoles can interfere with critical intracellular signaling cascades. Notably, they have been shown to inhibit the nuclear factor kappa-B (NF-κB) and p38 mitogen-activated protein kinase (MAPK) pathways, which are master regulators of the expression of numerous pro-inflammatory genes.[4][11][12][13]

This guide provides an integrated workflow to systematically screen and characterize these activities, enabling the identification of lead candidates for further development.

Caption: Key targets of imidazole compounds in the inflammatory cascade.

Part I: In Vitro Evaluation of Anti-Inflammatory Activity

In vitro assays are the cornerstone of the initial screening process. They offer a controlled environment to assess the direct effects of imidazole compounds on inflammatory responses in relevant cell types, determine dose-response relationships, and elucidate potential mechanisms of action. The murine macrophage cell line, RAW 264.7, is an extensively used and reliable model for these studies.[14][15]

Protocol 1: Lipopolysaccharide (LPS)-Induced Inflammation in RAW 264.7 Macrophages

Principle: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages via Toll-like receptor 4 (TLR4).[16] This stimulation mimics a bacterial infection and triggers a robust inflammatory response, including the production of nitric oxide (NO), pro-inflammatory cytokines, and the expression of enzymes like COX-2 and iNOS.[16][17] This model is used to evaluate the ability of imidazole compounds to suppress these key inflammatory markers.

Materials:

• RAW 264.7 cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Test Imidazole Compounds (dissolved in DMSO)

• LPS (from E. coli O111:B4)

• MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Griess Reagent Kit

• ELISA Kits for TNF-α and IL-6

Step-by-Step Methodology:

• Cell Culture & Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

  • Seed cells into 96-well plates (for MTT and Griess assays) or 24-well plates (for ELISA) at a density of 5 x 10⁴ cells/well and 2.5 x 10⁵ cells/well, respectively. Allow cells to adhere overnight.

• Cytotoxicity Assessment (MTT Assay):

  • Causality: It is critical to ensure that any observed reduction in inflammatory markers is due to a specific anti-inflammatory effect and not simply because the compound is killing the cells.

  • Treat cells with various concentrations of the imidazole compound (e.g., 1 to 100 µM) for 24 hours.

  • Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Remove the medium and dissolve the resulting formazan crystals in DMSO.

  • Measure the absorbance at 570 nm. Determine the highest concentration of the compound that does not significantly reduce cell viability (e.g., >95% viability) for use in subsequent experiments.[16][17]

• Anti-Inflammatory Assay:

  • Pre-treat the adhered cells with non-toxic concentrations of the imidazole compounds for 1-2 hours.

  • Include a vehicle control (DMSO) and a positive control (e.g., Dexamethasone, 10 µM).

  • Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control group.[18]

  • Incubate for 24 hours.

  • After incubation, carefully collect the cell culture supernatant for NO and cytokine analysis. Store at -80°C if not used immediately.

Caption: Workflow for in vitro screening of imidazole compounds.

Protocol 2: Quantification of Nitric Oxide (NO) Production via Griess Assay

Principle: iNOS produces large quantities of NO during inflammation. NO is unstable and rapidly oxidizes to nitrite (NO₂⁻) in the culture medium. The Griess assay is a simple and sensitive colorimetric method to measure nitrite concentration, serving as an indirect measure of NO production.[19][20]

Step-by-Step Methodology:

• Add 50 µL of cell culture supernatant to a new 96-well plate.

• Add 50 µL of Sulfanilamide solution (Part A of Griess Reagent) to each well and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution (Part B of Griess Reagent) to each well and incubate for another 10 minutes at room temperature, protected from light.[19]

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Protocol 3: Measurement of Pro-inflammatory Cytokines (TNF-α and IL-6) by ELISA

Principle: An Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive technique to quantify the concentration of a particular protein (e.g., TNF-α or IL-6) in a sample. It utilizes antibodies to capture and detect the target cytokine.[8][17]

General Step-by-Step Methodology:

• Coat a 96-well plate with a capture antibody specific for the target cytokine (e.g., anti-mouse TNF-α) and incubate overnight.

• Wash the plate and block non-specific binding sites.

• Add cell culture supernatants and standards to the wells and incubate.

• Wash the plate and add a biotinylated detection antibody.

• Wash again and add streptavidin-horseradish peroxidase (HRP) conjugate.

• Add a substrate solution (e.g., TMB), which will be converted by HRP to produce a colored product.

• Stop the reaction with a stop solution and measure the absorbance at 450 nm.

• Calculate the cytokine concentration from the standard curve.

In Vitro Parameter	Methodology	Expected Outcome with Active Compound	Reference Standard
Cytotoxicity	MTT Assay	No significant decrease in cell viability	Untreated Cells
Nitric Oxide (NO)	Griess Assay	Dose-dependent decrease in nitrite levels (IC₅₀)	Dexamethasone
TNF-α Production	ELISA	Dose-dependent decrease in TNF-α levels (IC₅₀)	Dexamethasone
IL-6 Production	ELISA	Dose-dependent decrease in IL-6 levels (IC₅₀)	Dexamethasone
iNOS/COX-2 Expression	Western Blot / qRT-PCR	Downregulation of protein/mRNA levels	Dexamethasone

Part II: In Vivo Validation of Anti-Inflammatory Efficacy

Promising candidates from in vitro screening must be validated in a whole-organism model. In vivo studies are essential to evaluate a compound's efficacy in a complex biological system, providing insights into its bioavailability, metabolism, and overall safety profile.[21][22]

Protocol 4: Carrageenan-Induced Paw Edema in Rats

Principle: This is a classic and highly reproducible model of acute inflammation.[23][24] The subplantar injection of carrageenan, a sulfated polysaccharide, induces a biphasic inflammatory response. The early phase (0-2.5 hours) involves the release of histamine and serotonin, while the late phase (3-6 hours) is primarily mediated by prostaglandins produced by COX-2, along with cytokines and nitric oxide.[25] The model is particularly useful for evaluating compounds that inhibit prostaglandin synthesis. The anti-inflammatory effect is quantified by measuring the reduction in paw swelling (edema).[26]

Materials:

• Male Wistar rats (150-200 g)

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer

• Test Imidazole Compound

• Positive Control: Indomethacin (10 mg/kg) or Diclofenac[25][27]

• Vehicle (e.g., 0.5% Carboxymethyl cellulose)

Step-by-Step Methodology:

• Acclimatization and Grouping:

  • Acclimatize animals for at least one week under standard laboratory conditions. Fast the animals overnight before the experiment but allow access to water.[24]

  • Randomly divide the rats into groups (n=6 per group):

    • Group I: Vehicle Control

    • Group II: Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.)

    • Group III-V: Test Imidazole Compound at different doses (e.g., 10, 25, 50 mg/kg, p.o.)

• Experimental Procedure:

  • Measure the initial volume (V₀) of the right hind paw of each rat using a plethysmometer. This is the baseline reading.[25]

  • Administer the vehicle, positive control, or test compound to the respective groups via oral gavage (p.o.).

  • One hour after drug administration, induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw of each rat.[23][25]

  • Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[26]

• Data Analysis:

  • Calculate the increase in paw volume: Edema (mL) = Vₜ - V₀

  • Calculate the percentage inhibition of edema:

    • % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

Caption: Workflow for the Carrageenan-Induced Paw Edema model.

Treatment Group	Dose (mg/kg)	Mean Paw Volume Increase (mL) at 3h	% Inhibition at 3h
Vehicle Control	-	0.85 ± 0.07	-
Indomethacin	10	0.39 ± 0.05	54.1%
Imidazole Cmpd X	10	0.68 ± 0.06	20.0%
Imidazole Cmpd X	25	0.48 ± 0.04	43.5%
Imidazole Cmpd X	50	0.35 ± 0.05*	58.8%
Data are representative. *p < 0.05 compared to Vehicle Control.

Part III: Elucidating the Molecular Mechanism

For lead compounds demonstrating significant in vivo efficacy, it is crucial to investigate the underlying molecular mechanism. This provides a deeper understanding of the drug's action and can guide future optimization.

Principle: The NF-κB and p38 MAPK signaling pathways are central hubs in the inflammatory response.[6][28] LPS activation of TLR4 initiates a phosphorylation cascade that leads to the activation of both pathways.[29]

• NF-κB Pathway: Activation involves the phosphorylation and degradation of the inhibitory protein IκBα. This releases the p65/p50 dimer, allowing it to translocate into the nucleus and drive the transcription of inflammatory genes like iNOS, COX-2, TNF-α, and IL-6.[7][30]

• p38 MAPK Pathway: Phosphorylation activates p38 MAPK, which in turn stabilizes the mRNAs of pro-inflammatory cytokines and enhances their production.[11][13] Many imidazole-based inhibitors are known to target the ATP-binding site of p38 kinase.[12][31]

Methodologies:

• Western Blotting: This technique can be used to measure the levels of key signaling proteins in cell lysates from the in vitro experiments (Protocol 1).

  • NF-κB Activation: Measure the phosphorylation of IκBα and the levels of p65 in both cytoplasmic and nuclear fractions. A potent inhibitor will decrease IκBα phosphorylation and reduce the amount of p65 in the nucleus.[15]

  • p38 MAPK Activation: Use a phospho-specific antibody to measure the level of phosphorylated p38 (p-p38). An active imidazole compound would be expected to reduce the p-p38/total p38 ratio.[4]

• Immunofluorescence: This imaging technique can visually confirm the inhibition of NF-κB p65 nuclear translocation. Cells are stained with an antibody against p65 and a nuclear counterstain (like DAPI). In untreated, LPS-stimulated cells, p65 will be concentrated in the nucleus. In cells treated with an effective imidazole compound, p65 will remain in the cytoplasm.[15]

Caption: NF-κB and p38 MAPK signaling pathways as targets for imidazole compounds.

Conclusion

The systematic methodology presented in this guide provides a robust framework for the preclinical evaluation of novel imidazole compounds as potential anti-inflammatory agents. By progressing from high-throughput in vitro screening to confirm cellular activity, followed by validation in a relevant in vivo model of acute inflammation, researchers can efficiently identify promising lead candidates. Subsequent mechanistic studies focused on key signaling nodes like NF-κB and p38 MAPK will further characterize the compound's mode of action, providing essential data to support its advancement into further stages of drug development. This integrated approach ensures that resources are focused on compounds with the highest potential for therapeutic success.

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• 27. Synthesis and biological evaluation of di- and tri-substituted imidazoles as safer anti-inflammatory-antifungal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 28. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Frontiers | NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review [frontiersin.org]
• 30. purformhealth.com [purformhealth.com]
• 31. pubs.acs.org [pubs.acs.org]

Advanced Protocols for Hedgehog Signaling Pathway Inhibition: From Screening to Mechanistic Validation

Abstract

The Hedgehog (Hh) signaling pathway is a critical regulator of embryonic development and adult tissue homeostasis.[1][2][3] Its aberrant activation drives oncogenesis in basal cell carcinoma (BCC) and medulloblastoma. While Smoothened (SMO) inhibitors like Vismodegib are clinically approved, the emergence of resistance mutations (e.g., SMO-D473H) and non-canonical activation necessitates robust protocols for identifying next-generation inhibitors. This guide details high-fidelity workflows for Hh pathway inhibition, focusing on the Shh-Light II reporter system, ciliary translocation assays, and downstream transcriptional validation.

Mechanistic Grounding & Targeting Strategies

To effectively inhibit the Hh pathway, one must understand the signal transduction hierarchy. The pathway relies on the primary cilium, a microtubule-based antenna.[4][5][6]

• OFF State: PTCH1 localizes to the cilium, preventing SMO entry.[7] GLI transcription factors are sequestered by SUFU and processed into repressor forms (GLI^R).

• ON State: SHH ligand binds PTCH1, triggering its exit from the cilium.[7] SMO is phosphorylated and accumulates in the cilium. SMO disassociates GLI from SUFU, allowing GLI full-length activators (GLI^A) to enter the nucleus.

Strategic Targets

• Ligand-Receptor Interface: Blocking SHH-PTCH1 interaction (e.g., Robotnikinin).

• SMO Transmembrane Domain: The classic target (Cyclopamine, Vismodegib).

• Downstream Effectors: Direct GLI inhibition (GANT61, Arsenic Trioxide) to bypass SMO resistance.

Visualizing the Pathway Logic

The following diagram illustrates the canonical pathway and intervention points.

Caption: Canonical Hedgehog signaling cascade highlighting therapeutic intervention nodes (Yellow) against key pathway components.

Application 1: High-Throughput Screening (Gli-Luciferase Reporter)

The Shh-Light II cell line (NIH3T3 fibroblasts stably transfected with 8xGli-binding site firefly luciferase and constitutive Renilla luciferase) is the gold standard for screening.

Expert Insight: The Serum Starvation Criticality

Unlike many cancer signaling assays, Hh assays require serum starvation (0.5% calf serum). High serum prevents the formation of the primary cilium (the cell enters the cell cycle), effectively dismantling the signaling machinery. Failure to starve cells is the #1 cause of assay failure.

Protocol: Dual-Luciferase Screening

Materials:

• Shh-Light II Cells (ATCC CRL-2795).

• Shh-N Conditioned Medium (produced in HEK293T) or Recombinant Shh (C25II).

• Dual-Luciferase Reporter Assay System (Promega).[8][9]

Step-by-Step Workflow:

• Seeding: Plate Shh-Light II cells in 96-well white-walled plates at 15,000 cells/well in DMEM + 10% Calf Serum (CS).

• Confluence: Incubate for 24–48 hours until cells reach 100% confluence. Contact inhibition promotes ciliogenesis.

• Induction & Treatment:

  • Carefully aspirate media.[1][8]

  • Add Low Serum Media (LSM): DMEM + 0.5% CS.[9]

  • Agonist: Add Shh-N conditioned medium (typically 10-20% v/v) or SAG (100 nM).

  • Inhibitor: Add test compounds (serial dilutions, e.g., 0.1 nM – 10 µM). Include Vismodegib (1 µM) as a positive control.

• Incubation: Incubate for 30 hours. Shorter times (<24h) may miss transcriptional output.

• Lysis & Reading:

  • Wash 1x with PBS.

  • Lyse with Passive Lysis Buffer (20 µL/well). Shake for 15 min.

  • Measure Firefly Luciferase (Pathway activity).[1][8]

  • Measure Renilla Luciferase (Cell viability/normalization).

Data Analysis: Calculate the Relative Light Units (RLU) ratio:

. Normalize to DMSO/Shh-treated controls to determine % Inhibition.

Application 2: Mechanistic Validation (Ciliary Translocation)

A compound might inhibit the reporter by killing cells or blocking luciferase directly. To validate it as a true Hh inhibitor and determine if it acts at the level of SMO, you must visualize SMO trafficking.

Principle: Upon Shh stimulation, SMO accumulates in the primary cilium. SMO antagonists generally fall into two classes:

• Translocation Blockers: Prevent SMO from entering the cilium (e.g., Cyclopamine).

• Inactive Conformation lockers: Allow SMO entry but lock it in an inactive state (e.g., Vismodegib, though it can vary by cell type).

Protocol: Immunofluorescence for Ciliary SMO

Materials:

• NIH3T3 cells (or Shh-Light II).[1][3][8][9]

• Primary Antibodies: Anti-SMO (ab38686), Anti-Acetylated Tubulin (Sigma T6793, marker for cilia).

• Fixative: 4% Paraformaldehyde (PFA). Avoid methanol if staining for SMO, as it can disrupt lipid-associated epitopes.

Step-by-Step Workflow:

• Culture: Grow cells on poly-D-lysine coated coverslips to confluence.

• Starve & Treat: Switch to 0.5% serum medium ± Shh ± Inhibitor for 24 hours.

• Fixation: Fix with 4% PFA for 10 min at Room Temp (RT). Wash 3x PBS.

• Permeabilization: 0.2% Triton X-100 in PBS for 10 min.

• Blocking: 5% Normal Goat Serum + 1% BSA in PBS for 1 hour.

• Staining:

  • Incubate primaries (Anti-SMO 1:200 + Anti-AcTub 1:1000) overnight at 4°C.

  • Wash 3x PBS.

  • Incubate secondaries (Alexa Fluor 488/594) for 1 hour at RT.

  • Mount with DAPI.

• Quantification:

  • Image at 60x/100x.

  • Identify cilia via Acetylated Tubulin (Red).

  • Measure Mean Fluorescence Intensity (MFI) of SMO (Green) within the cilia region.

Application 3: Downstream Target Confirmation (qPCR)

Luciferase is an artificial readout. You must confirm the inhibitor suppresses endogenous target genes.

Target Selection:

• Gli1: The most reliable readout. It is a transcriptional target of the pathway, creating a positive feedback loop. If the pathway is off, Gli1 mRNA is nearly undetectable.

• Ptch1: Also a target gene, but basal levels can be higher.

Protocol Summary:

• Treat confluent, starved NIH3T3 cells with Shh + Inhibitor for 24 hours.

• Extract RNA (Trizol or Column-based).

• Perform RT-qPCR using TaqMan probes or SYBR Green.

• Normalize to housekeeping genes (Gapdh or Hprt). Avoid 18S as its high abundance can skew low-expression targets like Gli1.

Experimental Logic & Troubleshooting

Use the following decision tree to classify your inhibitor.

Caption: Decision matrix for classifying Hedgehog pathway inhibitors based on reporter and translocation data.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Luciferase Signal (Induced)	Poor Ciliation	Ensure cells are 100% confluent for >24h before treatment. Reduce serum to 0.5%.
High Background (Uninduced)	Spontaneous Activation	Check passage number (keep <15). High density can trigger weak auto-activation; ensure "Uninduced" control has no Shh.
High Variation in Replicates	Detachment	NIH3T3 cells detach easily in low serum. Use Poly-L-Lysine coated plates and aspirate gently.
Inhibitor Inactive in Cilia Assay	Fixation Artifact	Methanol fixation destroys some SMO epitopes. Use 4% PFA.

References

• Taipale, J., et al. "Effects of oncogenic mutations in Smoothened and Patched can be reversed by cyclopamine." Nature, 2000. Link

• Sasaki, H., et al. "A binding site for Gli proteins in the sonic hedgehog response element." Development, 1997. Link

• Chen, J.K., et al. "Small molecule modulation of Smoothened activity." Proceedings of the National Academy of Sciences, 2002. Link

• Lauth, M., et al. "Inhibition of GLI-mediated transcription and tumor cell growth by the small-molecule antagonist GANT61." Proceedings of the National Academy of Sciences, 2007. Link

• Rohatgi, R., et al. "Patched1 regulates hedgehog signaling at the primary cilium." Science, 2007. Link

• Kim, J., et al. "Itraconazole, a commonly used antifungal that inhibits Hedgehog pathway activity and cancer growth." Cancer Cell, 2010. Link

• Amakye, D., et al. "Targeting the hedgehog pathway in cancer." Nature Medicine, 2013. Link

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Mechanisms and therapeutic potential of the hedgehog signaling pathway in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. "The Immunofluorescence-Based Detection of Hedgehog Pathway Components " by Shu Yang and Xiaoyan Zheng [hsrc.himmelfarb.gwu.edu]
• 5. Single-molecule imaging in the primary cilium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Immunofluorescence-Based Detection of Hedgehog Pathway Components in Primary Cilia of Cultured Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Microscopy-Based Automated Live Cell Screening for Small Molecules That Affect Ciliation [frontiersin.org]
• 8. bio-protocol.org [bio-protocol.org]
• 9. web.stanford.edu [web.stanford.edu]

Application Note: Development of 2-Phenyl-1H-benzo[d]imidazole Scaffolds for Alzheimer's Disease

Executive Summary

Alzheimer's Disease (AD) is a multifactorial neurodegenerative disorder characterized by cholinergic depletion,

-amyloid (A ) aggregation, and oxidative stress.[1] Traditional "one-molecule, one-target" approaches have largely failed in clinical translation. This guide outlines the development of 2-phenyl-1H-benzo[d]imidazole derivatives as Multi-Target-Directed Ligands (MTDLs).

This scaffold is a bioisostere of the indanone moiety found in Donepezil (a standard AChE inhibitor) and possesses the structural flexibility to bridge the Catalytic Anionic Site (CAS) and the Peripheral Anionic Site (PAS) of Acetylcholinesterase (AChE), while simultaneously inhibiting A

fibrillogenesis.

Part 1: Rational Design & Synthesis

Structural Rationale (SAR)

The 2-phenylbenzimidazole core serves as a privileged structure. Effective design requires specific substitutions to maximize MTDL activity:

• The Benzo[d]imidazole Core: Mimics the purine/nucleotide structure, facilitating

  - stacking with aromatic residues (e.g., Trp86, Trp286) in the AChE gorge.

• The 2-Phenyl Ring: Provides lipophilicity for Blood-Brain Barrier (BBB) penetration. Substitutions here (e.g., -Cl, -OMe, -OH) modulate electronic properties to enhance binding affinity.

• Linker/Side Chains: Extension at the N1 position or phenyl ring can reach the PAS, preventing AChE-induced A

  aggregation.

Synthesis Protocol: Oxidative Cyclization

Method: Sodium Metabisulfite (

) mediated condensation. This is a "green chemistry" approach yielding high purity without heavy metal catalysts.

Reagents:

• o-Phenylenediamine (1.0 equiv)[2]

• Substituted Benzaldehyde (1.0 equiv)

• Sodium Metabisulfite (1.0 equiv)

• Solvent: Ethanol/Water (1:1 v/v) or DMF

Step-by-Step Procedure:

• Dissolution: Dissolve 10 mmol of o-phenylenediamine and 10 mmol of the selected benzaldehyde in 20 mL ethanol.

• Catalyst Addition: Add 10 mmol

  dissolved in minimal water.

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor progress via TLC (Ethyl Acetate:Hexane 3:7).

• Work-up: Pour the reaction mixture into crushed ice (100 g). The product will precipitate as a solid.

• Purification: Filter the precipitate. Wash with cold water. Recrystallize from ethanol to achieve >95% purity (verified by HPLC/NMR).

Synthesis Workflow Diagram

Caption: Oxidative cyclization pathway for the synthesis of 2-phenylbenzimidazole derivatives.

Part 2: Enzymatic Inhibition Screening (AChE/BuChE)

Principle: Modified Ellman’s Assay

This colorimetric assay quantifies the hydrolysis of acetylthiocholine (ATCh) by AChE. The product, thiocholine, reacts with DTNB (Ellman's reagent) to form the yellow anion 5-thio-2-nitrobenzoate (

), absorbing at 412 nm.

Reagent Preparation

• Buffer A: 100 mM Phosphate Buffer (pH 8.0). Critical: pH must be precise; AChE activity is pH-sensitive.

• DTNB Solution: 10 mM 5,5'-dithiobis-(2-nitrobenzoic acid) in Buffer A.

• Substrate (ATCh): 75 mM Acetylthiocholine iodide in water.

• Enzyme: Electric Eel AChE (Type VI-S) or Human Recombinant AChE. Stock solution 500 U/mL.

Experimental Protocol

• Plate Setup: Use a 96-well clear microplate.

• Incubation:

  • Add 140

    L Buffer A.

  • Add 20

    L Enzyme solution (0.1 U/mL final).

  • Add 20

    L Test Compound (in DMSO, final DMSO < 1%).

  • Incubate at 25°C for 10 minutes.

• Reaction Initiation: Add 10

  L DTNB and 10 L ATCh substrate.

• Measurement: Read Absorbance (412 nm) immediately (t=0) and every 60 seconds for 10 minutes (Kinetic Mode).

• Calculation:

  Determine using non-linear regression (GraphPad Prism).

Troubleshooting: High background yellow color indicates oxidized DTNB. Prepare DTNB fresh. If compound precipitates, reduce concentration or use a co-solvent (Tween-20 < 0.1%).

Part 3: Anti-Aggregation Profiling (A )

Principle: Thioflavin T (ThT) Fluorescence

ThT is a benzothiazole dye that exhibits enhanced fluorescence (Ex 440 nm / Em 485 nm) only when bound to amyloid fibrils (beta-sheet rich structures).[3] Benzimidazoles can intercalate into A

oligomers, disrupting fibril formation.

Reagent Preparation

• A

  Monomerization (CRITICAL): Dissolve lyophilized peptide in 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) to remove pre-existing aggregates. Evaporate HFIP to obtain a peptide film. Store at -80°C.

• ThT Stock: 5 mM in Glycine-NaOH buffer (pH 8.5).

Experimental Protocol

• Peptide Resuspension: Dissolve A

  film in DMSO, then dilute with PBS to 50 M.

• Treatment:

  • Control: 50

    M A + Vehicle.

  • Test: 50

    M A + Compound (e.g., 10–100 M).

• Incubation: Incubate at 37°C for 24–48 hours (quiescent or shaking).

• Detection: Add 5

  M ThT solution to samples.

• Read: Measure Fluorescence Intensity (Ex 440nm / Em 485nm).

Assay Workflow Diagram

Caption: Parallel screening workflow for enzymatic inhibition and anti-amyloidogenic activity.

Part 4: Computational Validation (Molecular Docking)

Setup

• Target: Human AChE (PDB ID: 1EVE - complexed with Donepezil).

• Software: AutoDock Vina or GOLD.

• Grid Box: Centered on the active site gorge, encompassing both CAS (Trp86) and PAS (Trp286).

Key Interaction Checkpoints

A successful 2-phenylbenzimidazole candidate should display:

• - Stacking: Between the benzimidazole ring and Trp86 (CAS).
• - Stacking: Between the 2-phenyl ring and Trp286 (PAS).

• Hydrogen Bonding: Interaction with Ser203 (Catalytic Triad) or Tyr337 (Gating residue).

Mechanism of Action Diagram

Caption: Multi-Target Mechanism: The ligand bridges AChE sites and directly inhibits amyloid formation.

Part 5: Data Presentation & Controls

When reporting results, summarize data in comparative tables against standards.

Table 1: Representative Activity Profile | Compound ID | AChE

( M) | BuChE ( M) | Selectivity (AChE/BuChE) | A Aggregation Inhibition (%) | | :--- | :--- | :--- | :--- | :--- | | Donepezil (Control) | 0.02 | 5.20 | 260 | 22% | | Tacrine (Control) | 0.10 | 0.02 | 0.2 | 5% | | PBI-Derivative 1 | 0.08 | 8.50 | 106 | 45% | | PBI-Derivative 2 | 1.50 | 1.20 | 0.8 | 68% |

Note: High A

inhibition in PBI derivatives is often due to the dual-binding capability at the PAS.

References

• Ellman, G. L., Courtney, K. D., Andres, V., & Feather-Stone, R. M. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology, 7(2), 88–95.

• LeVine, H. (1993). Thioflavine T interaction with synthetic Alzheimer’s disease beta-amyloid peptides: Detection of amyloid aggregation in solution.[3] Protein Science, 2(3), 404–410.[3]

• Tonelli, M., et al. (2018). Benzimidazole derivatives as candidates for the treatment of Alzheimer's disease.[4][5] Current Medicinal Chemistry.

• Alpan, A. S., et al. (2024).[6] Synthesis and evaluation of 2-phenyl substituted-1H-benzimidazole derivatives as AChE inhibitors. European Journal of Medicinal Chemistry.

• Kryger, G., Harel, M., & Sussman, J. L. (1999). Structure of acetylcholinesterase complexed with E2020 (Donepezil): Implications for the design of new anti-Alzheimer drugs. Structure, 7(3), 297–307. (PDB ID: 1EVE).[6]

Sources

• 1. Pharmacological evaluation of newly synthesized benzimidazole derivative for anti-Alzheimer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20080268549A1 - Thioflavin t method for detection of amyloid polypeptide fibril aggregation - Google Patents [patents.google.com]
• 4. physchemres.org [physchemres.org]
• 5. papers.ssrn.com [papers.ssrn.com]
• 6. mdpi.com [mdpi.com]

Application Notes &amp; Protocols for the Purity Assessment of 2-Phenylimidazoline

Abstract: This document provides a comprehensive guide to the analytical techniques for assessing the purity of 2-phenylimidazoline. It is intended for researchers, scientists, and drug development professionals who require robust and reliable methods for quality control and characterization of this important chemical intermediate. The protocols detailed herein are designed to be self-validating and are grounded in established analytical principles.

Introduction: The Significance of Purity in 2-Phenylimidazoline Applications

2-Phenylimidazoline is a versatile heterocyclic compound with a wide range of applications, including as a precursor in the synthesis of pharmaceuticals, as a component in the formulation of corrosion inhibitors, and as a catalyst in various organic reactions.[1][2] Given its role as a critical intermediate, the purity of 2-phenylimidazoline is of paramount importance. Impurities can adversely affect the yield and quality of downstream products, introduce toxic byproducts in pharmaceutical preparations, and compromise the performance of materials.

This guide outlines a multi-faceted analytical approach to ensure the comprehensive purity assessment of 2-phenylimidazoline, encompassing chromatographic, spectrometric, and spectroscopic techniques.

Potential Impurities in 2-Phenylimidazoline

A thorough understanding of the synthesis of 2-phenylimidazoline is crucial for identifying potential impurities. Common synthesis routes involve the reaction of ethylenediamine with benzaldehyde, benzoic acid, or phenylacetonitrile.[2] Based on these pathways, potential process-related impurities may include:

• Starting materials: Unreacted ethylenediamine, benzaldehyde, benzoic acid, or phenylacetonitrile.

• Byproducts: Amides and other condensation products.

• Degradation products: Oxidized or hydrolyzed forms of 2-phenylimidazoline.

• Related substances: 2-Phenylimidazole, which can be formed through dehydrogenation of 2-phenylimidazoline.[2]

A robust analytical strategy should be capable of separating and quantifying these potential impurities.

Chromatographic Purity Assessment: A Quantitative Approach

Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), are the cornerstones of purity assessment, offering high resolution and quantitative accuracy.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC with UV detection is a highly effective method for the analysis of 2-phenylimidazoline and its non-volatile impurities.

A C18 column is selected for its versatility and ability to retain the moderately polar 2-phenylimidazoline. The mobile phase, consisting of a buffered aqueous solution and an organic modifier (acetonitrile), allows for the fine-tuning of the retention and separation of the analyte from its potential impurities. A gradient elution is recommended to ensure the timely elution of both polar and non-polar impurities. UV detection at a wavelength corresponding to the absorbance maximum of the phenylimidazoline moiety provides high sensitivity.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 10% B; 5-20 min: 10-90% B; 20-25 min: 90% B; 25-26 min: 90-10% B; 26-30 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector Wavelength	254 nm

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh approximately 10 mg of 2-phenylimidazoline reference standard and dissolve in 100 mL of a 50:50 mixture of acetonitrile and water to obtain a concentration of 100 µg/mL.

  • Sample Solution: Prepare the sample solution in the same manner as the standard solution.

• System Suitability:

  • Inject the standard solution five times.

  • The relative standard deviation (RSD) of the peak area for the five replicate injections should be not more than 2.0%.

  • The tailing factor for the 2-phenylimidazoline peak should be not more than 2.0.

  • The theoretical plates for the 2-phenylimidazoline peak should be not less than 2000.

• Analysis and Calculation:

  • Inject the sample solution.

  • Calculate the percentage purity of 2-phenylimidazoline using the following formula:

  • Identify and quantify any impurities by comparing their retention times and UV spectra with those of known impurity standards, if available. For unknown impurities, use the principle of relative response factors (assuming a response factor of 1.0 in the absence of a standard).

Caption: Workflow for HPLC purity assessment of 2-phenylimidazoline.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile impurities and for the overall purity assessment of 2-phenylimidazoline.[1]

A capillary column with a non-polar or mid-polar stationary phase is suitable for the separation of 2-phenylimidazoline and its potential volatile impurities. A temperature-programmed elution ensures the separation of compounds with a range of boiling points. Flame Ionization Detection (FID) provides excellent sensitivity for organic compounds.

• Instrumentation: A gas chromatograph equipped with a split/splitless injector, a capillary column, and a Flame Ionization Detector (FID).

• Chromatographic Conditions:

Parameter	Recommended Setting
Column	DB-5 or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min
Injector Temperature	250 °C
Detector Temperature	280 °C
Oven Program	100 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Injection Volume	1 µL
Split Ratio	50:1

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh approximately 10 mg of 2-phenylimidazoline reference standard and dissolve in 10 mL of methanol to obtain a concentration of 1 mg/mL.

  • Sample Solution: Prepare the sample solution in the same manner as the standard solution.

• System Suitability:

  • Inject the standard solution five times.

  • The RSD of the peak area for the five replicate injections should be not more than 2.0%.

• Analysis and Calculation:

  • Inject the sample solution.

  • Calculate the percentage purity of 2-phenylimidazoline using the area percent method, assuming that all components have the same response factor with FID.

Spectrometric and Spectroscopic Confirmation of Identity

While chromatography provides quantitative purity data, spectroscopic and spectrometric techniques are essential for confirming the identity of the main component and for identifying unknown impurities.

Mass Spectrometry (MS)

Coupling GC or HPLC with a mass spectrometer (GC-MS or LC-MS) is a powerful tool for the definitive identification of impurities. The mass spectrum of 2-phenylimidazoline will show a characteristic molecular ion peak (m/z 146) and fragmentation pattern.[3]

• Molecular Ion Peak: Confirms the molecular weight of the compound.

• Fragmentation Pattern: Provides structural information that can be used to identify unknown impurities by comparing their fragmentation patterns to known compounds or by interpreting the fragmentation pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure of 2-phenylimidazoline. The chemical shifts, coupling constants, and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, can be used to confirm the identity of the compound and to detect and identify impurities with different chemical structures.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique for confirming the functional groups present in 2-phenylimidazoline. The IR spectrum will show characteristic absorption bands for the N-H, C-H, C=N, and aromatic C=C bonds.[3] Comparison of the sample's IR spectrum with that of a reference standard can confirm its identity.

UV-Visible Spectroscopy

UV-Vis spectroscopy can be used to determine the absorbance characteristics of 2-phenylimidazoline in a given solvent.[4][5] The wavelength of maximum absorbance (λmax) can be used as a preliminary identification parameter.

Caption: Workflow for the structural confirmation of 2-phenylimidazoline.

Summary and Conclusion

The purity assessment of 2-phenylimidazoline requires a multi-pronged analytical approach. The combination of high-resolution chromatographic techniques for quantitative analysis and spectroscopic/spectrometric methods for identity confirmation provides a robust and reliable strategy for ensuring the quality and consistency of this important chemical. The protocols outlined in this guide are designed to be readily implemented in a quality control or research laboratory setting.

References

• PubMed. (2021, January 30). Time-of-flight secondary ion mass spectrometry and X-ray photoelectron spectroscopy study of 2-phenylimidazole on brass.
• Newcrom. (2018, February 16). Separation of 2,4,5-Triphenylimidazole on Newcrom R1 HPLC column.
• SpectraBase. 2-Phenylimidazole.
• ResearchGate. Synthesis and Characterization of 2-Phenylimidazo[1,2-A]pyridine: A Privileged Structure for Medicinal Chemistry.
• Chem-Impex. 2-Phenylimidazole.
• PubChem. 2-Phenylimidazole.
• The Journal of Physical Chemistry A. (2024, May 30). The Cohesive Interactions in Phenylimidazoles.
• Caloong Chemical Co., Ltd. (2023, July 7). New Synthesis Method of 2-Phenylimidazoline.
• PubChem. 2-Phenylimidazoline.
• Sigma-Aldrich. 2-Phenylimidazole 98%.
• University of Pretoria. (2024, November 10). A Highly Sensitive RP HPLC-PDA Analytical Method.
• Caloong Chemical Supplier. (2025, May 27). 2-Phenylimidazole | CAS: 670-96-2.
• The Journal of Physical Chemistry A. (2024, May 30). The Cohesive Interactions in Phenylimidazoles.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. caloongchem.com [caloongchem.com]
• 3. 2-Phenylimidazoline | C9H10N2 | CID 13639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Phenyl-2,3-dihydro-1H-imidazole

Welcome to the technical support center for the synthesis of 2-Phenyl-2,3-dihydro-1H-imidazole (also known as 2-phenyl-imidazoline). This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during this synthesis. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to optimize your reaction for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective starting materials for synthesizing 2-Phenyl-2,3-dihydro-1H-imidazole?

The most prevalent and generally high-yielding method involves the condensation reaction between benzaldehyde and ethylenediamine .[1][2][3] This approach is favored due to the ready availability and low cost of the starting materials. Alternative, though sometimes lower-yielding or more demanding, routes include the reaction of ethylenediamine with phenylacetonitrile or benzoic acid.[1]

Q2: What is a realistic yield to expect from the benzaldehyde and ethylenediamine reaction?

Yields are highly dependent on the specific protocol, catalyst, and purification method. With optimized conditions, yields can be excellent, often ranging from 78% to as high as 99%.[1] For instance, using N-Bromosuccinimide (NBS) as a catalyst in dichloromethane with sonication can produce the product in under 30 minutes with very high yields.[1] Protocols using milder oxidants like hydrogen peroxide have also reported yields exceeding 93%.[1]

Q3: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most effective method for monitoring reaction progress. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to separate the starting materials (benzaldehyde) from the product. The disappearance of the benzaldehyde spot and the appearance of a new, typically more polar, product spot indicates the reaction is proceeding. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

Q4: What is the key difference between 2-phenyl-imidazoline and 2-phenyl-imidazole, and how do I avoid accidentally synthesizing the latter?

2-Phenyl-2,3-dihydro-1H-imidazole (2-phenyl-imidazoline) is the partially saturated heterocyclic compound you are targeting. 2-Phenyl-imidazole is the fully aromatized analogue. The synthesis of the imidazoline is often an intermediate step toward the imidazole, which is formed by a subsequent dehydrogenation (oxidation) step.[1][4]

To avoid over-oxidation to the imidazole, it is critical to:

• Use a mild oxidizing agent/catalyst: Strong oxidants like potassium permanganate (KMnO₄) can easily push the reaction to the fully aromatized imidazole.[1] Milder reagents like NBS or carefully controlled amounts of hydrogen peroxide are preferred for isolating the imidazoline.[1]

• Control the reaction temperature: High temperatures can promote dehydrogenation, especially if an oxidant is present.[1]

• Limit reaction time: Do not let the reaction run significantly longer than necessary once TLC indicates the consumption of starting material.

Troubleshooting Guide: Common Synthesis Problems & Solutions

This section addresses specific experimental issues in a question-and-answer format, providing potential causes and actionable solutions.

Problem 1: My reaction resulted in a very low yield or failed completely.

This is one of the most common issues, often stemming from one of three areas: catalyst activity, reaction conditions, or reagent quality.

The choice of catalyst or oxidant is critical for driving the cyclization and subsequent oxidation of the intermediate.

• Scientific Rationale: The reaction proceeds through an aminal intermediate which must be oxidized to form the C=N bond of the imidazoline ring. If the oxidant is too weak, inactive, or absent, the reaction will stall.

• Solutions:

  • Verify Catalyst/Oxidant: If using a solid catalyst like NBS, ensure it has been stored in a desiccator and is not hydrolyzed. If using hydrogen peroxide, check its concentration as it can decompose over time.

  • Switch Catalyst System: If one system fails, consider an alternative. The literature provides several robust options.

Catalyst/Oxidant System	Typical Solvent	Key Advantages	Reference
N-Bromosuccinimide (NBS)	Dichloromethane (DCM)	Fast reaction times (often <30 min), high yields.[1]	Hong et al.[1]
Hydrogen Peroxide (H₂O₂)	Dichloromethane (DCM)	Environmentally friendly ("green") oxidant, high yields.[1]	Li Tianyu[1]
Iodine (I₂) / K₂CO₃	Acetonitrile	Readily available reagents, good yields.[3]	Ishihara & Togo[3]

Temperature and solvent play a crucial role in reaction kinetics and equilibrium.

• Scientific Rationale: The initial condensation to form the Schiff base/aminal intermediate is often reversible. Inadequate temperature may result in slow reaction rates, while excessive heat can lead to side products or decomposition. The solvent must be appropriate for all reactants and facilitate the reaction pathway.

• Solutions:

  • Temperature Control: For exothermic reactions, ensure proper cooling to prevent runaway reactions. For reactions requiring heat, ensure the temperature is stable and matches the protocol.

  • Solvent Choice: Ensure the solvent is anhydrous if specified by the protocol, as water can interfere with the condensation steps. Dichloromethane is a common and effective solvent for this reaction.[1]

The purity of your starting materials is paramount.

• Scientific Rationale: Benzaldehyde is notoriously prone to air oxidation to benzoic acid. The presence of benzoic acid will not lead to the desired product and can complicate the reaction. Ethylenediamine is hygroscopic and the presence of water can inhibit the initial condensation step.

• Solutions:

  • Purify Benzaldehyde: Always use freshly distilled benzaldehyde to remove any benzoic acid.

  • Use Anhydrous Ethylenediamine: Use a freshly opened bottle or ensure it has been stored properly over molecular sieves.

Problem 2: My final product is an oily-solid or a viscous liquid, not the expected crystalline solid.

This issue almost always points to the presence of impurities, which disrupt the crystal lattice formation.

The most common culprits are excess ethylenediamine or residual solvent.

• Scientific Rationale: Ethylenediamine is a viscous, oily liquid with a high boiling point, making it difficult to remove under standard rotary evaporation. Its presence, even in small amounts, can prevent your product from solidifying.[5]

• Solutions:

  • Aqueous Wash: After the reaction is complete, wash the organic layer with water or a mild brine solution. This will extract the highly water-soluble ethylenediamine into the aqueous phase.

  • Vacuum Distillation: For larger scales, fractional distillation under reduced pressure can be an effective purification method to remove volatile impurities.[5]

  • High-Vacuum Drying: Dry the crude product under a high vacuum for an extended period to remove all traces of solvent.

Side reactions can lead to impurities that are structurally similar to the product, making purification challenging.

• Scientific Rationale: The reaction can produce intermediates or side-products such as N,N'-dibenzylidene-1,2-ethanediamine or, as mentioned, the over-oxidized 2-phenyl-imidazole. These impurities can co-precipitate with your product as an oil.

• Solutions:

  • Column Chromatography: If simple washing and recrystallization fail, purification by flash column chromatography on silica gel is the most reliable method to separate the desired product from closely related impurities.[5]

  • Recrystallization Screening: Do not give up on crystallization after one failed attempt. Systematically screen a variety of solvents, from non-polar (e.g., hexane) to polar (e.g., ethanol), and solvent mixtures (e.g., ethyl acetate/hexane).[5][6][7]

Problem 3: I am struggling to crystallize the purified product.

Even after purification, inducing crystallization can be a challenge.

• Scientific Rationale: Crystallization requires a state of supersaturation, where the concentration of the solute in the solvent is higher than its solubility limit. Finding a solvent where the product has high solubility at high temperatures but low solubility at low temperatures is key.

• Solutions:

  • Solvent Selection: Use a solvent system where your product is sparingly soluble at room temperature but readily soluble when heated. Common successful solvents for imidazolines include ethanol, or mixed systems like ethyl acetate/hexane.[6][7]

  • Induce Crystallization:

    • Scratching: Use a glass rod to scratch the inside of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites.

    • Seeding: If you have a tiny crystal of the pure product, add it to the supersaturated solution to initiate crystal growth.

    • Slow Cooling & Anti-Solvent: Dissolve your product in a minimum amount of a good solvent. Then, slowly add a "bad" solvent (an anti-solvent in which the product is insoluble) until the solution becomes slightly cloudy. Warm gently until it is clear again, then allow it to cool slowly.

Visualizations & Diagrams

General Experimental Workflow

The following diagram outlines the typical sequence of operations for the synthesis of 2-Phenyl-2,3-dihydro-1H-imidazole.

Caption: General workflow for 2-phenyl-imidazoline synthesis.

Plausible Reaction Mechanism

The reaction between benzaldehyde and ethylenediamine proceeds via a two-step sequence involving condensation and subsequent oxidative cyclization.

Caption: Mechanism of 2-phenyl-imidazoline formation.

Troubleshooting Decision Tree

When faced with a low yield, this decision tree can help diagnose the underlying issue.

Sources

• 1. caloongchem.com [caloongchem.com]
• 2. Synthesis, Properties, Chemical Reactivities of 2-Imidazoline_Chemicalbook [chemicalbook.com]
• 3. 2-Imidazoline synthesis [organic-chemistry.org]
• 4. caloongchem.com [caloongchem.com]
• 5. researchgate.net [researchgate.net]
• 6. oro.open.ac.uk [oro.open.ac.uk]
• 7. journals.iucr.org [journals.iucr.org]

Technical Support Center: Purification of 2-Phenylimidazoline Derivatives

Topic: Troubleshooting Purification & Stability Challenges of 2-Phenylimidazoline Scaffolds Audience: Medicinal Chemists, Process Development Scientists Content Type: Technical Guide & FAQ

Core Technical Overview

2-Phenylimidazoline derivatives are critical pharmacophores in adrenergic receptor agonists (e.g., clonidine analogs) and epoxy curing agents. However, their purification presents a unique paradox: the imidazoline ring is strongly basic (pKa

10–11), causing severe tailing in chromatography, yet it is hydrolytically unstable , prone to ring-opening under the very aqueous/acidic conditions often used to remove impurities.

This guide addresses the three most common failures in the isolation of these derivatives:

• Ring Hydrolysis during aqueous workup.

• "Oiling Out" during crystallization.

• Peak Tailing/Retention Loss in silica chromatography.

Critical Troubleshooting Guide (Q&A)

Category A: Stability & Workup[1][2]

Q: I observed a new impurity forming during my aqueous extraction. It has a higher molecular weight (+18 Da). What is happening?

A: You are likely observing hydrolytic ring opening . The imidazoline ring is an amidine equivalent. In the presence of water—especially under acidic or hot conditions—the C=N bond is attacked by water, leading to ring opening which forms the corresponding N-(2-aminoethyl)benzamide derivative.

• Diagnostic: Check your LC-MS. A mass shift of M+18 is the signature of hydrolysis. In

  NMR, the distinct singlet (or tight multiplet) of the imidazoline protons ( 3.5–4.0 ppm) will split into two distinct triplets corresponding to the open-chain amide.

• Corrective Action:

  • Avoid Acidic Washes: Never wash the organic layer with strong acid (HCl) to remove starting amines if the contact time is long.

  • Cold & Fast: Perform all aqueous washes with ice-cold brine/water and separate phases immediately.

  • Drying: Dry organic extracts over solid

    or immediately. Do not leave the compound in wet solvent overnight.

Category B: Crystallization[2][3][4]

Q: My crude product is oiling out instead of crystallizing. How do I fix this?

A: 2-Phenylimidazolines are prone to "oiling out" because they often contain trace impurities (diamines) that depress the melting point, and they have high lattice energy that requires specific polarity matches.

• The "Cloud Point" Protocol:

  • Dissolve the crude oil in a minimum amount of hot Ethanol (EtOH) or Isopropanol (IPA) .

  • Add n-Hexane or Heptane dropwise to the hot solution until a persistent cloudiness appears.

  • Add one drop of the polar solvent (EtOH) to clear it.

  • Critical Step: Let it cool to room temperature slowly (wrap the flask in foil/towel). Rapid cooling traps impurities and causes oiling.

  • If oil forms, reheat to dissolve and scratch the glass surface with a spatula to induce nucleation.

Category C: Chromatography[5][6][7][8][9]

Q: My peaks are tailing badly on silica gel, and I'm losing mass. Why?

A: The basic nitrogen of the imidazoline interacts strongly with the acidic silanol groups (

) on the silica surface, causing non-specific binding (tailing) and irreversible adsorption (mass loss).

• The "Silanol Shield" Solution:

  • Modifier: You must use a basic modifier. Add 1% Triethylamine (TEA) or 1%

    to your mobile phase (e.g., DCM:MeOH:TEA 95:4:1).

  • Stationary Phase: Switch to "End-capped" silica or alumina (basic activity) if standard silica fails.

  • Alternative: Use Reverse Phase (C18) at high pH (pH 9–10 using Ammonium Bicarbonate buffer) to suppress protonation, keeping the molecule neutral and improving peak shape.

Visualizing the Hydrolysis Mechanism

Understanding why the ring opens is key to preventing it. The diagram below illustrates the pathway from the stable imidazoline to the open-chain amide impurity.

Caption: The acid-catalyzed hydrolysis mechanism where moisture attacks the C=N bond, leading to irreversible ring opening.

Purification Decision Matrix

Use this logic flow to determine the optimal purification strategy for your crude mixture.

Caption: Decision tree for selecting between crystallization, trituration, and chromatography based on crude physical state.

Comparative Data: Solvent & Buffer Selection

Choosing the right solvent system is the single most effective way to improve yield and purity.

Table 1: Recrystallization Solvent Systems

Solvent Pair	Polarity Mix	Outcome	Best For
EtOH / Hexane	Polar / Non-polar	Excellent	General purification; grows needles.
IPA / Water	Polar / Polar	Good	Highly polar derivatives; risk of hydrolysis if heated too long.
Acetone / Hexane	Moderate / Non-polar	Fair	Good for removing unreacted diamines; prone to oiling.
Toluene	Non-polar (Aromatic)	Specific	Good for very hydrophobic phenyl-substituted derivatives.

Table 2: Chromatography Mobile Phase Modifiers

Modifier	Concentration	Effect on Peak Shape	Stability Risk
Triethylamine (TEA)	0.5% - 1.0%	Sharpens peaks; suppresses silanols.	Low (Basic pH stabilizes ring).
Ammonium Hydroxide	0.5% - 1.0%	Excellent for very basic derivatives.	Low.
Acetic Acid	0.1% - 1.0%	NOT RECOMMENDED .	High (Promotes hydrolysis/salt formation).
TFA	Any	AVOID .	Severe (Strong ion pairing + hydrolysis).

Detailed Protocol: The "Buffered" Workup

To maximize recovery and minimize hydrolysis, follow this optimized workup procedure.

Objective: Isolate 2-phenylimidazoline from a condensation reaction (e.g., Benzonitrile + Ethylenediamine).

• Quench: Pour the hot reaction mixture into crushed ice (not water) to rapidly lower the temperature and stop side reactions.

• Basify: Adjust the aqueous slurry to pH 10–11 using 2M NaOH. Reason: Ensures the imidazoline is in the free base form for extraction.

• Extraction: Extract immediately with Dichloromethane (DCM) (

  ).

  • Note: Avoid Ethyl Acetate if possible, as residual diamines can react with it (aminolysis) to form acetamides over time.

• Wash: Wash the combined organic layers once with cold brine.

  • Critical: Do not perform multiple water washes; the product has partial water solubility.

• Dry & Concentrate: Dry over

  , filter, and evaporate at < 40°C . High heat during evaporation can degrade the product if trace moisture is present.

• Purification: Proceed immediately to recrystallization (Table 1) or Flash Chromatography (Table 2).

References

• Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex Technical Resources. Accessed February 19, 2026. [Link]

• Chrom Tech. "What Causes Peak Tailing in HPLC?" Chrom Tech Resources. Accessed February 19, 2026. [Link]

• Kalia, J., & Raines, R. T. "Hydrolytic Stability of Hydrazones and Oximes."[1] Angewandte Chemie International Edition, 2008. [Link]

• University of Rochester. "Tips & Tricks: Recrystallization." Department of Chemistry. Accessed February 19, 2026. [Link]

Sources

• 1. scispace.com [scispace.com]

minimizing side product formation in Radziszewski imidazole synthesis

Technical Support Ticket: #IMZ-OPT-404 Subject: Minimizing Side Product Formation in Radziszewski Imidazole Synthesis Status: Open Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Executive Summary: The Kinetic vs. Thermodynamic Battlefield

Welcome to the Advanced Synthesis Support Center. You are likely here because your Radziszewski reaction—intended to yield a pristine crystalline imidazole—has instead produced a viscous brown oil or a mixture contaminated with pyrazines.

The Radziszewski multicomponent reaction (MCR) is a balancing act. You are condensing a 1,2-dicarbonyl , an aldehyde , and an ammonia source (typically ammonium acetate).[1][2] The "dark side" of this chemistry is not random; it is a specific divergence in the mechanistic pathway.

• The Goal: Formation of the imidazole ring via the diimine intermediate .

• The Enemy (Side Products):

  • Pyrazines: Formed via self-condensation of

    -amino ketone intermediates (often favored by excess amine or high T early in the reaction).

  • Maillard Polymers (Brown Tar): Random polymerization of reactive dicarbonyls with amines.

  • Oxazoles: Formed if the diimine intermediate undergoes hydrolysis or if oxygen is present during specific radical pathways.

Mechanistic Divergence (Visualization)

To solve the problem, we must visualize where the reaction goes wrong. The following diagram illustrates the critical "Decision Points" in the reaction flask.

Figure 1: Mechanistic divergence in Radziszewski synthesis. Path A is the desired route. Path B leads to pyrazines (often indistinguishable by color but visible by NMR). Path C leads to the dreaded "brown tar."

Troubleshooting Guide (Root Cause Analysis)

Use this module to diagnose your specific failure mode.

Issue 1: "My reaction mixture turned into a dark brown/black tar."

• Root Cause: Maillard Polymerization . This occurs when the 1,2-dicarbonyl (e.g., benzil or glyoxal) polymerizes with the ammonia source before the aldehyde can intercept the intermediate.

• Corrective Action:

  • Order of Addition: Do not mix the dicarbonyl and amine alone for long periods. Pre-mix the aldehyde and dicarbonyl in the solvent, then add the ammonium acetate.

  • Temperature Ramp: Start at room temperature (RT) for 30 minutes before heating to reflux. This allows the orderly formation of the initial adducts without thermal polymerization.

  • Inert Atmosphere: Oxygen promotes radical polymerization of glyoxal derivatives. Run under

    or Ar.

Issue 2: "I see a second set of aromatic peaks in NMR (Pyrazine contamination)."

• Root Cause: Substrate Starvation . If the aldehyde concentration is locally low, two molecules of the

  -amino ketone intermediate will find each other and condense to form a pyrazine (a 6-membered ring) instead of the 5-membered imidazole.

• Corrective Action:

  • Stoichiometry: Use a slight excess of the aldehyde (1.1 - 1.2 equiv) relative to the dicarbonyl.

  • Ammonia Control: Avoid a massive excess of ammonium acetate initially. A 4:1 ratio (

    :Dicarbonyl) is standard, but going higher (e.g., 10:1) without sufficient aldehyde favors pyrazine.

Issue 3: "Low Yield / Incomplete Conversion."

• Root Cause: Imine Hydrolysis . The reaction generates water. If the solvent is "wet" or the water is not sequestered, the equilibrium shifts back to the starting materials.

• Corrective Action:

  • Solvent Switch: If using Ethanol/Water, switch to Glacial Acetic Acid (acts as solvent, catalyst, and dehydrating agent) or use a Dean-Stark trap if using toluene.

  • Catalysis: Add a Lewis Acid catalyst (e.g., 5 mol%

    or ). These stabilize the transition state and accelerate Path A over Path B.

Optimized Protocol: The "Gold Standard" Method

This protocol minimizes side products by using Microwave Irradiation (MW) and Lewis Acid Catalysis . MW heating provides uniform energy, reducing the time available for side-reactions (Path B/C).

Reagents:

• 1,2-Dicarbonyl (e.g., Benzil): 1.0 mmol

• Aldehyde (e.g., Benzaldehyde): 1.1 mmol

• Ammonium Acetate: 4.0 mmol

• Catalyst: Indium(III) Triflate [

  ] (5 mol%) OR nanoparticles (recoverable).

• Solvent: Ethanol (3 mL) - Green & Efficient.

Procedure:

• Charge: In a microwave-safe vial, dissolve Benzil and Benzaldehyde in Ethanol.

• Catalyst: Add the catalyst and stir for 2 minutes at RT.

• Amine: Add Ammonium Acetate. Cap the vial.

• Reaction: Irradiate at 100°C for 10–20 minutes (monitor via TLC/LCMS).

  • Note: Conventional heating requires reflux for 3–6 hours, increasing tar risk.

• Workup:

  • Pour the hot mixture into ice-cold water (20 mL).

  • The imidazole should precipitate as a solid (often white/pale yellow).

  • Filter and wash with cold water.

• Purification: Recrystallize from Ethanol/Water (9:1).

Data Comparison: Thermal vs. Microwave

Parameter	Conventional Thermal Reflux	Optimized Microwave Protocol
Time	4 – 8 Hours	10 – 20 Minutes
Yield	65 – 75%	88 – 96%
Side Products	High (Tars/Pyrazines common)	Low (Kinetic product favored)
Atom Economy	Lower (Purification loss)	High

Frequently Asked Questions (FAQs)

Q: Can I use aqueous ammonia (

) instead of Ammonium Acetate? A: You can, but it is not recommended for high-purity applications. Aqueous ammonia introduces significant water immediately, which hinders the dehydration steps required to close the imidazole ring. Ammonium Acetate ( ) provides a "buffered" source of ammonia and the acetate ion acts as a mild acid catalyst.

Q: My product is an oil, not a solid. How do I purify it? A: This is common with aliphatic chains.

• Trituration: Add diethyl ether or hexanes and sonicate. This often forces the imidazole to crash out as a solid.

• Acid Extraction: Dissolve the oil in EtOAc, extract with 1M HCl (product goes to aqueous layer), wash organic layer (removes neutral tars), then basify the aqueous layer to pH 10 to precipitate the pure imidazole.

Q: Why is my reaction turning red? A: If you are using phenolic aldehydes (e.g., vanillin), oxidation can lead to quinoid structures which are deeply colored. Add a pinch of sodium metabisulfite or run under strict inert atmosphere.

References & Authority

• General Mechanism & Review:

  • Wolkenberg, S. E., et al. "Efficient synthesis of imidazoles from aldehydes and 1,2-dicarbonyl compounds."[1] Organic Letters, 2004.

  • Siddarh, H. S., et al.[3] "A convenient approach in the synthesis of imidazole derivatives using Debus Radziszewski Reaction." International Journal of Pharmaceutical Research and Applications, 2021.[3] Link

• Microwave & Green Chemistry Optimization:

  • Kidwai, M., et al. "Solvent-free synthesis of 2,4,5-trisubstituted imidazoles using microwave irradiation." Green Chemistry, 2006.

  • Shelke, K. F., et al. "Cellulose sulfuric acid catalyzed synthesis of 2,4,5-trisubstituted imidazoles." Chinese Chemical Letters, 2009.

• Pyrazine Side-Reaction Analysis:

  • Tomioka, Y., et al. "Selective formation of pyrazines vs imidazoles." Journal of Heterocyclic Chemistry, 2018. (General reference for kinetic control in MCRs).

• Polymerization (Poly-Radziszewski):

  • Miao, Y., et al. "Imidazolium-Based Polymers via the Poly-Radziszewski Reaction."[4][5][6] Macromolecules, 2021. Link (Demonstrates how to intentionally make polymers, helping you understand what to avoid).

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Debus- Radziszewski Imidazole Synthesis, Knorr Pyrazole Synthesis | PPTX [slideshare.net]
• 4. The multicomponent Debus–Radziszewski reaction in macromolecular chemistry - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Siloxane-Based Main-Chain Poly(ionic liquid)s via a Debus–Radziszewski Reaction - PMC [pmc.ncbi.nlm.nih.gov]

optimization of catalyst concentration in green synthesis of imidazoles

Subject: Optimization of Catalyst Concentration & Troubleshooting Guide

Introduction: The Precision of Green Catalysis

Welcome to the Technical Support Center. You are likely here because your multicomponent synthesis of 2,4,5-trisubstituted imidazoles is not meeting yield or purity targets. In green chemistry, "more is not always better." Whether you are using Silica Sulfuric Acid (SSA) , Magnetic Nanoparticles (

) , or bio-based catalysts like Lemon Peel Powder (LPP) , the concentration of your catalyst dictates the delicate balance between Turnover Frequency (TOF) and Atom Economy .

This guide moves beyond basic instructions to the causality of your chemistry. We treat your reaction vessel as a system of competing kinetics, where the catalyst surface area and active site availability are the controlling variables.

Module 1: Diagnostic Workflow

Before adjusting catalyst loads, you must diagnose the limiting factor. Use this logic gate to determine if your issue is kinetic (catalyst-related) or thermodynamic (equilibrium-related).

Visual Guide: Troubleshooting Logic Tree

Caption: Figure 1. Diagnostic logic for distinguishing between kinetic stalling (insufficient catalyst) and selectivity issues (excess catalyst).

Module 2: The Mechanism & Catalyst Interaction

To optimize concentration, you must understand the Debus-Radziszewski mechanism. In green synthesis (often solvent-free or aqueous), the catalyst stabilizes the transition state of the diamine intermediate.

The Critical Balance:

• Under-loading (<5 mol%): The formation of the di-imine intermediate is too slow; the reaction stalls before ring closure.

• Over-loading (>20 mol%):

  • Agglomeration: Nanoparticles (e.g.,

    ) cluster, reducing the effective surface area.

  • Acidity Spikes: Strong solid acids (SSA) can degrade the aldehyde or cause aldol condensation side-products.

Visual Guide: Catalytic Pathway

Caption: Figure 2. The catalyst's role in the Debus-Radziszewski multicomponent condensation, highlighting the stabilization of the di-imine intermediate.

Module 3: Troubleshooting & FAQs

This section addresses specific observations reported by researchers using solid-supported or green catalysts.

Issue 1: "My reaction hits a plateau at 60% conversion."

Diagnosis: Catalyst Poisoning or Pore Blocking. Technical Explanation: In multicomponent reactions, the byproduct is water. If you are using a hydrophilic catalyst (like Silica Sulfuric Acid) in a hydrophobic solvent-free melt, water molecules may competitively adsorb onto the active acidic sites, effectively "poisoning" the catalyst [1]. Corrective Action:

• Protocol: Introduce a Dean-Stark trap or use a dehydrating scavenger if the system allows.

• Optimization: Switch to a water-tolerant catalyst like ZSM-11 Zeolite or Lemon Peel Powder (LPP) , which maintains activity in aqueous media [2].

Issue 2: "The product is sticky and difficult to recrystallize."

Diagnosis: Over-acidification leading to oligomers. Technical Explanation: Excess catalyst concentration (especially Brønsted acids like SSA >15 mol%) can trigger the self-condensation of the aldehyde component (Aldol-type side reactions) rather than the desired imidazole formation. Corrective Action:

• Reduce Loading: Drop catalyst concentration to 5-10 mol%.

• Wash Step: Ensure the crude solid is washed thoroughly with water/ethanol mixtures to remove oligomers before recrystallization.

Issue 3: "Catalyst activity drops significantly after the first recycle."

Diagnosis: Leaching or Sintering. Technical Explanation:

• Leaching: The active sulfonic acid groups (

  ) on silica supports can hydrolyze and wash away in polar solvents (ethanol/water).

• Sintering: Magnetic nanoparticles may aggregate under heat, losing surface area. Corrective Action:

• Test: Perform a "Hot Filtration Test." Filter the catalyst at 50% conversion and monitor the filtrate. If the reaction continues, your active species is leaching [3].

Module 4: Data-Driven Optimization

Use the table below to benchmark your catalyst loading against standard green protocols.

Table 1: Optimization of Catalyst Loading for 2,4,5-Triphenylimidazole (Standard conditions: Benzil (1 mmol), Benzaldehyde (1 mmol),

(2.5 mmol), 100°C)

Catalyst Type	Loading (Optimized)	Time (min)	Yield (%)	Risk of Overloading	Ref
Silica Sulfuric Acid (SSA)	0.01 g (approx 5-10 mol%)	45	94%	High (Charring)	[1]
Lemon Peel Powder (LPP)	10 wt%	45	91%	Low (Bio-degradable)	[2]
ZSM-11 Zeolite	50 mg	48 hrs*	92%	Low (Pore saturation)	[4]
Nanoparticles	10 mol%	25	96%	Med (Aggregation)	[3]

*Note: Zeolites often require longer times due to diffusion limitations within the pores.

Standard Operating Procedure (SOP)

Protocol: Green Synthesis of 2,4,5-Trisubstituted Imidazoles using Silica Sulfuric Acid (SSA).

• Preparation: In a 50 mL round-bottom flask, mix Benzil (1 mmol), Aldehyde (1 mmol), and Ammonium Acetate (4 mmol).

• Catalyst Addition: Add SSA (0.01 g) . Critical: Do not exceed 0.02 g per mmol scale to prevent darkening.

• Reaction: Heat the mixture to 110°C (oil bath) under stirring. The mixture will melt (solvent-free).

• Monitoring: Check TLC every 15 minutes (Eluent: Ethyl Acetate:n-Hexane 3:7).

• Workup:

  • Cool to room temperature.[1][2][3]

  • Add Hot Ethanol (10 mL) to dissolve the product.

  • Filter the mixture while hot to recover the solid SSA catalyst (Save for recycling).

  • Pour the filtrate into crushed ice. The imidazole will precipitate.

• Purification: Recrystallize from ethanol/water.

References

• Mohammadi Ziarani, G., et al. (2012). "Sulfuric acid immobilized on silica gel as highly efficient and heterogeneous catalyst for the one-pot synthesis of 2,4,5-triaryl-1H-imidazoles." Scientific Research.

• Suresh, R., et al. (2020).[4] "Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl-1H-imidazole Using Natural Heterogeneous LPP Catalyst." Letters in Applied NanoBioScience.

• Teimouri, A., & Chermahini, A. N. (2011). "An efficient and eco-compatible multicomponent synthesis of 2,4,5-trisubstituted imidazole derivatives using modified-silica-coated cobalt ferrite nanoparticles." Dalton Transactions.

• Radziszewski, B. L. (1882). "Ueber die Constitution des Lophins und verwandter Verbindungen." Berichte der deutschen chemischen Gesellschaft.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nanobioletters.com [nanobioletters.com]
• 4. MIL-101(Cr), an Efficient Heterogeneous Catalyst for One Pot Synthesis of 2,4,5-tri Substituted Imidazoles under Solvent Free Conditions [mdpi.com]

Technical Support Center: Thermal Safety in Imidazoline Scale-Up

Scope: Batch and Semi-Batch Synthesis (Pilot to Production Scale) Chemistry Focus: Condensation of Fatty Acids (e.g., TOFA) with Polyamines (e.g., DETA, TETA) Current Status: ● SYSTEM ACTIVE

Welcome to the Reaction Safety Center

You are accessing the specialized guide for managing thermal events in high-temperature condensation reactions. While imidazoline synthesis is often mischaracterized as "simple dehydration," scale-up introduces critical non-linear risks: neutralization exotherms , viscosity-induced heat transfer failure , and flash-vaporization pressure events .

This guide replaces generic advice with field-validated engineering controls.

Module 1: The Thermodynamics of Addition (The "Salt Spike")

The Misconception: Many operators believe the primary heat load occurs during the high-temperature soak (

). The Reality: The most dangerous rapid exotherm occurs immediately upon mixing the amine and the carboxylic acid. This is an acid-base neutralization, not a condensation.

Technical Deep Dive

When a polyamine (base) contacts a fatty acid, it instantaneously forms an ammonium carboxylate salt.

• : Typically to .

• Adiabatic Rise: In a neat (solvent-free) reactor, uncontrolled addition can spike temperatures by

  in minutes, potentially triggering premature water vaporization or degrading the amine.

Protocol: Controlled "Heel" Dosing

Do not dump reagents together at ambient temperature.

Step	Action	Mechanism & Safety Logic
1	Charge Acid First	Load Fatty Acid (e.g., Tall Oil Fatty Acid) into the reactor. Start agitation.
2	Heat to	Lowers viscosity of the acid to ensure immediate turbulent mixing upon amine contact.
3	Sub-Surface Addition	Dip tube addition of amine is mandatory. Surface addition causes local hot spots and salt "crusting" on the liquid surface.
4	Rate-Limited Dosing	Add amine at a rate such that Cooling Capacity ( ) > Reaction Heat ( ). Target: Keep to prevent premature water flashing.

Module 2: The Dehydration Phase (Amidation & Cyclization)[1]

The Risk: "Pseudo-Runaway" (Foam-over). Once the salt forms, heat is applied to drive the endothermic dehydration.

• Amidation (

  ): Salt Amide + Water.

• Cyclization (

  ): Amide Imidazoline + Water.

The Danger: If the reactor is heated too fast through the

window, the water generated is trapped in the viscous salt/amide matrix. It eventually flashes into steam, expanding volume by ~1600x, causing a massive foam-over event.

Visualizing the Thermal Pathway

Caption: Thermal progression from exothermic salt formation to endothermic cyclization, highlighting water removal checkpoints.

Module 3: Troubleshooting & FAQs

Q1: The reactor is vibrating violently during the ramp to . What is happening?

Diagnosis: Cavitation / Water Hammer. You are likely heating the "Salt" phase too quickly. Water is being generated at the bottom of the reactor (near the jacket wall) but the bulk viscosity is too high to let bubbles escape. The steam bubbles collapse or explode violently. Immediate Action:

• Stop Heating.[1]

• Apply mild vacuum (

  ) to lower the boiling point and help "pull" the water out.

• Increase agitation speed (if torque allows) to renew surface area.

Q2: My final product is dark brown/black instead of amber. Is it burned?

Diagnosis: Oxidative Degradation. Imidazolines are highly sensitive to oxygen at high temperatures (

). Root Cause:

• Air leak in the reactor seal or stirrer bearing.

• Poor nitrogen sweep during the cool-down phase. Corrective Action:

• Ensure a sub-surface nitrogen sparge is active during the reaction.

• Crucial: Do not open the reactor or stop nitrogen flow until

  .

Q3: Conversion is stuck at 85% (Amide/Imidazoline ratio is high).

Diagnosis: Equilibrium Limitation. The reaction is reversible. If water is not physically removed, the ring will hydrolyze back to the amide. Corrective Action:

• Azeotropic Distillation: Add 5-10% Xylene or Toluene to carry water out via a Dean-Stark trap.

• High Vacuum: In the final hour (

  ), apply full vacuum ( ) to shift equilibrium.

Module 4: Emergency Response Logic

Scenario: Temperature is rising uncontrollably during amine addition.

Caption: Logic flow for mitigating thermal runaway during the neutralization phase.

References

• Scale-Up Safety & Thermodynamics

  • Scale-Up Reaction Safety Guidelines. Stanford University Environmental Health & Safety. (2023).[1] Link

  • Fauske, H. Scale-up of Chemical Reactions: Process Safety Considerations. Fauske & Associates. Link

• Imidazoline Chemistry & Kinetics

  • Khramov, D., et al. Targeted Improvements in Chemistry of Common Fluid Additives. AADE Fluids Technical Conference. (2022). Link

  • Bajpai, R., et al. Poly(2-alkyl/aryl-2-oxazoline)-Imidazole Complexes as Thermal Latent Curing Agents. ACS Omega. (2024). Link

• Process Engineering

  • Gooßen, L. J., et al.[2] The Thermal Amidation of Carboxylic Acids Revisited. Organic Chemistry Portal / Synthesis. (2009). Link

Sources

• 1. ehs.stanford.edu [ehs.stanford.edu]
• 2. The Thermal Amidation of Carboxylic Acids Revisited [organic-chemistry.org]

stability testing of 2-Phenyl-2,3-dihydro-1H-imidazole under acidic conditions

This guide provides in-depth technical support for researchers, scientists, and drug development professionals investigating the stability of 2-Phenyl-2,3-dihydro-1H-imidazole and related dihydroimidazole compounds under acidic conditions. It is structured as a series of frequently asked questions and troubleshooting scenarios encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the expected primary degradation pathway for 2-Phenyl-2,3-dihydro-1H-imidazole in an acidic solution?

The primary degradation pathway for 2-Phenyl-2,3-dihydro-1H-imidazole under acidic conditions is acid-catalyzed hydrolysis . The dihydroimidazole ring contains an aminal functional group (a nitrogen atom single-bonded to two other nitrogen or carbon atoms), which is susceptible to cleavage in the presence of acid and water.[1][2] The reaction is initiated by the protonation of one of the nitrogen atoms, which makes the adjacent carbon atom more electrophilic and vulnerable to nucleophilic attack by a water molecule. This ultimately leads to ring-opening.

The expected hydrolysis product is N-(2-aminoethyl)-N-phenylbenzamide. The reaction follows a pseudo-first-order kinetic model where the rate of degradation is dependent on the concentration of the dihydroimidazole and the hydronium ion (acid) concentration.[1][2]

Below is a diagram illustrating the proposed mechanism for acid-catalyzed hydrolysis.

Caption: Proposed mechanism of acid-catalyzed hydrolysis.

Q2: Why is it necessary to conduct forced degradation (stress testing) studies?

Forced degradation, or stress testing, is a critical component of drug development mandated by regulatory bodies like the ICH.[3][4][5] Its primary purposes are:

• To Identify Degradation Products: It helps to identify potential degradation products that could form under normal storage conditions, which is essential for ensuring patient safety.[5]

• To Elucidate Degradation Pathways: Understanding how a molecule breaks down helps in developing stable formulations and defining appropriate storage conditions.[3][5]

• To Develop and Validate Stability-Indicating Analytical Methods: A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation. Stress testing generates the degradation products needed to prove that the analytical method can separate them from the parent compound.[4][5]

Q3: What are the typical acidic conditions used for a forced degradation study?

The conditions for forced degradation are intentionally harsher than standard storage conditions to accelerate the degradation process. A systematic approach is recommended.

Parameter	Typical Range	Rationale
Acid	Hydrochloric Acid (HCl) or Sulfuric Acid (H2SO4)	These are common, strong mineral acids that provide a high concentration of H+ ions.
Concentration	0.1 M to 1 M	The concentration is chosen to induce measurable degradation (typically 5-20%) over a reasonable timeframe without causing complete and immediate decomposition.
Temperature	Ambient to 80°C	Elevated temperatures are used to accelerate the rate of the hydrolysis reaction, following the principles of chemical kinetics.
Duration	A few hours to several days	The study duration is determined by preliminary experiments to find the time required to achieve the target degradation level.

It is crucial to perform these studies at multiple time points to understand the kinetics of the degradation.[4]

Troubleshooting Guide

Problem 1: My HPLC analysis shows no degradation of the parent compound, even after prolonged exposure to acid.

Possible Causes & Solutions:

• Insufficient Stress Conditions: The compound might be more stable than anticipated.

  • Solution: Increase the severity of the stress conditions incrementally. You can increase the acid concentration (e.g., from 0.1 M to 0.5 M HCl), raise the temperature (e.g., from 40°C to 60°C or 80°C), or extend the duration of the study. It's a systematic process to find the conditions that yield the target 5-20% degradation.

• Low Solubility: If the compound has poor solubility in the acidic aqueous medium, it may not be fully exposed to the stressor.

  • Solution: Consider adding a co-solvent like acetonitrile or methanol (ensure it is stable under the test conditions and does not interfere with the analysis) to improve solubility. A common starting point is a 50:50 mix of the aqueous acid and organic co-solvent.

• Analytical Method Not Stability-Indicating: Your HPLC method may not be capable of separating the parent peak from the degradation product(s). The degradant peak could be co-eluting with the parent peak.

  • Solution: Re-evaluate and re-develop your HPLC method. Check the peak purity of your parent compound at each time point using a photodiode array (PDA) detector. A non-pure peak suggests co-elution. Adjust mobile phase composition, gradient, column type, or pH to achieve separation.

Problem 2: The degradation is too rapid, and my parent compound is almost completely gone at the first time point.

Possible Causes & Solutions:

• Excessively Harsh Conditions: The combination of acid concentration and temperature is too severe for the molecule's intrinsic stability.

  • Solution: Reduce the stress. Lower the acid concentration (e.g., from 1 M to 0.1 M HCl), decrease the temperature (e.g., from 80°C to 40°C or even ambient), and take earlier time points (e.g., 1, 2, 4, and 8 hours instead of 1, 3, and 7 days).

• High Reactivity of the Specific Molecule: The 2-phenyl substituent and the specific substitution pattern on the dihydroimidazole ring can significantly influence its electronic properties and, therefore, its stability.

  • Solution: Start with very mild conditions (e.g., 0.01 M HCl at room temperature) and carefully escalate the stress level until a controlled degradation rate is observed.

Problem 3: I see multiple degradation peaks in my chromatogram and cannot identify them.

Possible Causes & Solutions:

• Secondary Degradation: The primary degradation product may itself be unstable under the stress conditions and is breaking down further into secondary products.

  • Solution: Analyze samples at much earlier time points to identify the primary degradant before it has a chance to degrade further. This helps in mapping the degradation pathway sequentially.

• Complex Reaction Pathways: Besides hydrolysis, other reactions like oxidation or rearrangement might be occurring, although hydrolysis is the most probable in acid.

  • Solution: To confirm the identity of the peaks, you need to use more advanced analytical techniques. Liquid Chromatography-Mass Spectrometry (LC-MS) is the method of choice for this purpose.[6][7] By determining the mass-to-charge ratio (m/z) of the parent and each degradation peak, you can deduce their molecular weights and propose structures. For definitive structural elucidation, the degradation products may need to be isolated using preparative HPLC followed by Nuclear Magnetic Resonance (NMR) spectroscopy.[6]

Experimental Protocols

Protocol 1: Forced Acid Degradation Study

This protocol outlines a systematic approach to investigating the acid stability of 2-Phenyl-2,3-dihydro-1H-imidazole.

• Preparation of Stock Solution: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Stress Sample Preparation:

  • Label several vials for different time points (e.g., T=0, T=2h, T=8h, T=24h, T=72h).

  • To each vial, add a specific volume of the stock solution and a volume of 1 M HCl to reach a final acid concentration of 0.1 M and a final compound concentration of approximately 100 µg/mL.

  • For example: To obtain 1 mL of stress sample, mix 100 µL of 1 mg/mL stock, 100 µL of 1 M HCl, and 800 µL of water.

• Control Sample (T=0): Immediately after preparation, take one vial (T=0), neutralize it with an equivalent amount of base (e.g., 0.1 M NaOH), and dilute it to the target concentration for HPLC analysis. This serves as the initial reference.

• Incubation: Place the remaining vials in a controlled temperature environment, such as a water bath or oven, set to 60°C.

• Time Point Sampling: At each designated time point, remove a vial from the heat, allow it to cool to room temperature, neutralize the acid with base, and dilute for analysis.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method (see Protocol 2).

• Data Evaluation: Calculate the percentage of the parent compound remaining and the percentage of each degradation product formed at each time point relative to the T=0 sample.

Caption: General workflow for a forced degradation study.

Protocol 2: Stability-Indicating HPLC-UV Method

This is a general-purpose reversed-phase HPLC method suitable for stability studies of imidazole derivatives.[7]

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a Photodiode Array (PDA) or UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size (or similar).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm (or the λmax of 2-Phenyl-2,3-dihydro-1H-imidazole). Use PDA to monitor across a range (e.g., 200-400 nm) to detect degradants with different chromophores.

• Injection Volume: 10 µL.

• System Suitability: Before analysis, inject a standard solution multiple times to ensure system precision (RSD < 2%), theoretical plates, and tailing factor are within acceptable limits.

References

• ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products.
• ICH Q1 guideline on stability testing of drug substances and drug products. (2025).
• Q1A(R2) Guideline - ICH. (2010).
• ICH Guidelines: Drug Stability Testing Essentials - AMSbiopharma. (2025).
• ICH guidelines for stability studies | PDF - Slideshare.
• Jain, D., & Basniwal, P. K. (2013). Forced degradation and impurity profiling: Recent trends in analytical perspectives. Journal of Pharmaceutical and Biomedical Analysis, 86, 11–35.
• Forced Oxidative Degradation Pathways of the Imidazole Moiety of Dacl
• Grabowska, I., Rajzer, D., & Rymszewicz, M. (1980). [Studies on the Stability of Imidazoline Derivatives. II. Qualitative Evaluation of Tolazoline Stability in Solutions and Identification of Its Degradation Products]. Acta Poloniae Pharmaceutica, 37(5), 541–543.
• Shamsa, A., Barmatov, E., & Neville, A. (2021). Hydrolysis of imidazoline based corrosion inhibitor and effects on inhibition performance of X65 steel in CO2 saturated brine. Corrosion Science, 192, 109825.
• The mechanism of the hydrolysis of acylimidazoles in aqueous mineral acids. The excess acidity method for reactions that are not acid catalyzed. (1997). Canadian Journal of Chemistry, 75(10), 1485-1494.
• Analytical Techniques for the Determination of Imidazole Compounds: A Detailed Guide for Researchers - Benchchem.
• Acid Hydrolysis - L.S.College, Muzaffarpur. (2022).
• (PDF)

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. pharma.gally.ch [pharma.gally.ch]
• 4. database.ich.org [database.ich.org]
• 5. library.dphen1.com [library.dphen1.com]
• 6. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

structure-activity relationship (SAR) of 2-phenyl-1H-benzo[d]imidazole inhibitors

Executive Summary

The 2-phenyl-1H-benzo[d]imidazole scaffold represents a privileged structure in medicinal chemistry, distinguished by its ability to mimic purine nucleobases and interact with diverse biological targets via

- stacking and hydrogen bonding.[1][2] While historically recognized for anthelmintic properties (e.g., Albendazole), recent optimization campaigns have repositioned this class as potent anticancer agents targeting Tubulin polymerization and Receptor Tyrosine Kinases (VEGFR-2/EGFR).

This guide provides a technical analysis of the Structure-Activity Relationship (SAR) driving this transition, objectively comparing novel derivatives against clinical standards like Paclitaxel , Colchicine , and Sorafenib .

Structural Architecture & SAR Analysis

The pharmacological efficacy of 2-phenylbenzimidazoles is governed by three primary vectors: the C2-phenyl "Head," the Benzimidazole "Core" (positions 5/6), and the N1 "Tail."

SAR Logic Map

• Vector A (C2-Phenyl Ring): This is the primary determinant of target selectivity.

  • Tubulin Targeting: Requires bulkier, lipophilic electron-donating groups (EDGs) such as 3,4,5-trimethoxy or 4-tert-butyl moieties to occupy the colchicine binding site.

  • Kinase Targeting (VEGFR/EGFR): Favors 4-substituted polar groups or hydrogen bond acceptors that interact with the kinase hinge region.

• Vector B (Benzimidazole Core C5/C6): Modulates electronic density and solubility.

  • Electron-withdrawing groups (EWGs) like

    , , or at C5 often enhance metabolic stability and cellular potency.

• Vector C (N1-Position):

  • Free

    is often required for H-bond donation in kinase pockets.

  • Alkylation (e.g., benzyl groups) can shift selectivity toward antimicrobial targets (Gyrase B) or improve membrane permeability.

Figure 1: Strategic modification vectors for the 2-phenylbenzimidazole scaffold. High-contrast nodes indicate primary optimization sites.

Performance Comparison: Benzimidazoles vs. Clinical Standards

Case Study A: Tubulin Polymerization Inhibition

Novel 2-phenylbenzimidazoles (e.g., Compound B6, 7n) function as microtubule destabilizing agents, binding to the colchicine site . Unlike taxanes (stabilizers), these inhibitors prevent microtubule assembly, leading to G2/M cell cycle arrest.

Comparative Data: Antiproliferative Activity (

in )

Compound	Target Mechanism	MCF-7 (Breast)	HeLa (Cervical)	A549 (Lung)	Toxicity (Normal Cells)
Compound B6 [1]	Tubulin Destabilizer	2.01 ± 0.15	2.15 ± 0.20	2.45 ± 0.30	Low (Selectivity > 5x)
Compound 7n [2]	Tubulin Destabilizer	2.55 ± 0.12	3.10 ± 0.18	--	Moderate
Colchicine (Std)	Tubulin Destabilizer	0.05 ± 0.01	0.04 ± 0.01	0.06 ± 0.01	High (Systemic Toxicity)
Paclitaxel (Std)	Tubulin Stabilizer	0.01 ± 0.005	0.008 ± 0.002	0.02 ± 0.01	High (Neuropathy)

• Insight: While less potent in absolute molarity than Paclitaxel, lead benzimidazoles like B6 offer a superior safety profile with reduced cytotoxicity toward normal epithelial cells (e.g., NRK-52E line), addressing a major limitation of clinical tubulin binders.

Case Study B: VEGFR-2 Kinase Inhibition

In the kinase space, 2-phenylbenzimidazoles act as ATP-competitive inhibitors. The phenyl ring orients into the hydrophobic pocket, while the benzimidazole nitrogen interacts with the hinge region.

Comparative Data: Kinase Inhibition (

in nM)

Compound	Target	Enzyme (nM)	Cellular (MCF-7, )	Potency vs. Std
Compound 15 [3]	VEGFR-2	8.9 ± 1.2	5.84	~Equipotent
Compound 8 [3]	VEGFR-2	6.7 ± 0.8	3.37	Superior
Sorafenib (Std)	VEGFR-2/RAF	30 - 90	2.5 - 5.0	Reference

• Insight: Compounds 8 and 15 demonstrate single-digit nanomolar affinity for VEGFR-2, surpassing Sorafenib in pure enzymatic assays. This suggests that the 2-phenylbenzimidazole scaffold provides a tighter fit in the ATP binding pocket of VEGFR-2 compared to the bi-aryl urea of Sorafenib.

Mechanism of Action (Dual Pathway)

The versatility of this scaffold allows for "Dual-Targeting" design—molecules that can simultaneously disrupt angiogenesis (VEGFR) and cell division (Tubulin).

Figure 2: Dual-mechanism potential. Disruption of microtubule dynamics leads to mitotic arrest, while VEGFR inhibition cuts off tumor blood supply.

Experimental Protocols

To validate the activity of synthesized derivatives, the following protocols are recommended. These methods are selected for their reproducibility and acceptance in high-impact medicinal chemistry journals.

Protocol A: In Vitro Tubulin Polymerization Assay

Used to confirm the mechanism of action for "B6-like" derivatives.

• Reagent Prep: Prepare 100 µL of bovine brain tubulin (3 mg/mL) in PEM buffer (80 mM PIPES, 0.5 mM EGTA, 2 mM

  , pH 6.9) containing 1 mM GTP.

• Incubation: Add test compound (dissolved in DMSO) to the tubulin solution at varying concentrations (e.g., 1, 5, 10, 50 µM). Maintain final DMSO concentration <1%.

• Measurement: Transfer mixture to a pre-warmed (37°C) 96-well plate.

• Kinetics: Monitor absorbance at 340 nm every 30 seconds for 60 minutes using a spectrophotometer.

• Analysis: Polymerization is observed as an increase in OD340. An effective inhibitor will suppress this curve (flatline) compared to the vehicle control (sigmoidal growth).

Protocol B: VEGFR-2 Kinase Inhibition (ELISA-based)

Used to quantify enzymatic affinity (

).

• Coating: Coat 96-well plates with Poly-Glu-Tyr (4:1) substrate (20 µg/mL) in PBS. Incubate overnight at 37°C.

• Reaction Mix: Add ATP (10 µM),

  (50 mM), and recombinant VEGFR-2 enzyme (10 ng/well).

• Inhibition: Add test compounds (serially diluted) and incubate for 60 min at 37°C.

• Detection: Wash plate. Add anti-phosphotyrosine antibody (HRP-conjugated). Incubate 1 hour.

• Readout: Add TMB substrate. Stop reaction with

  . Measure OD at 450 nm .

• Calculation: Plot % Inhibition vs. Log[Concentration] to derive

  using non-linear regression (GraphPad Prism).

References

• Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors. MDPI.

• Benzimidazole derivatives as tubulin polymerization inhibitors: Design, synthesis and in vitro cytotoxicity studies. Bioorganic & Medicinal Chemistry Letters.

• Design and synthesis of 2-phenyl benzimidazole derivatives as VEGFR-2 inhibitors with anti-breast cancer activity. Chemical Biology & Drug Design.

• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents. Pharmaceuticals.

• Examples of benzimidazole derivatives as potent EGFR/VEGFR dual inhibitors. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Imidazole Synthesis: Conventional Heating vs. Microwave-Assisted Methods

The imidazole ring is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and synthetic pharmaceuticals, including antifungals, anti-inflammatory agents, and anticancer drugs.[1][2][3][4][5] Its prevalence drives a continuous search for more efficient, rapid, and sustainable synthetic methodologies. This guide provides an in-depth, data-supported comparison between traditional conventional heating methods and modern microwave-assisted synthesis for this vital heterocyclic scaffold, tailored for researchers and professionals in drug development.

The Foundation: Conventional Imidazole Synthesis

For decades, the synthesis of the imidazole core has been dominated by classic multicomponent reactions, most notably the Debus-Radziszewski synthesis .[4][6] First reported in the 19th century, this reaction typically involves the condensation of a 1,2-dicarbonyl compound (like benzil or glyoxal), an aldehyde, and two equivalents of ammonia.[7][8][9]

Mechanism and Rationale: The reaction is generally understood to proceed in two main stages.[8][9] First, the dicarbonyl compound condenses with ammonia to form a diimine intermediate.[7] In the second stage, this diimine reacts with the aldehyde, followed by cyclization and aromatization to yield the final imidazole ring.[10] The choice of ammonium acetate as the ammonia source is a common and practical one; it is an easily handled solid that serves as a reagent and a catalyst, providing ammonia in situ under thermal conditions.[11][12]

The primary limitation of this conventional approach lies in its reliance on conductive heating (e.g., an oil bath).[13] Heat is transferred slowly and inefficiently from the external source, through the vessel walls, and into the reaction mixture.[13] This process necessitates prolonged reaction times—often spanning several hours to a full day—and sustained high temperatures to drive the reaction to completion, leading to significant energy consumption and the potential for byproduct formation.[14][15][16]

The Innovation: Microwave-Assisted Organic Synthesis (MAOS)

Microwave-assisted synthesis has emerged as a transformative technology in organic chemistry, aligning perfectly with the principles of Green Chemistry.[17][18][19][20] Unlike conventional methods, microwave heating is not reliant on external thermal conductivity. Instead, it utilizes dielectric heating, where microwave energy couples directly with polar molecules in the reaction mixture.[13][18][21]

This interaction occurs via two primary mechanisms:

• Dipolar Polarization: Polar molecules, such as reactants and solvents, continuously attempt to align their dipoles with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and uniform heating throughout the bulk of the material.[13][17][19]

• Ionic Conduction: If ions are present in the mixture, they will oscillate back and forth under the influence of the microwave field, colliding with neighboring molecules and generating heat.[17][19][22]

This "in-core" volumetric heating is exceptionally fast and efficient, often elevating the reaction mixture to the target temperature in seconds.[23][24] This rapid heating can accelerate reaction rates by orders of magnitude, dramatically reducing reaction times from hours to mere minutes.[23][24][25]

Caption: Comparison of Conventional and Microwave Heating Mechanisms.

Performance Data: A Head-to-Head Comparison

To illustrate the practical advantages of MAOS, let's examine the synthesis of 2,4,5-trisubstituted imidazoles, a common scaffold in drug discovery. The data below summarizes typical results from comparative studies.

Parameter	Conventional Reflux	Microwave-Assisted Synthesis	Advantage
Reaction Time	8 - 24 hours[11]	2 - 15 minutes[11][26]	Drastic Time Reduction
Typical Yield	60 - 85%[11]	85 - 99%[11][27][28]	Higher Yield & Purity
Energy Input	High (prolonged heating)	Low (short irradiation time)	Energy Efficient
Solvent Use	Often requires high-boiling point solvents	Can be performed in green solvents (e.g., ethanol) or solvent-free[11][29]	Greener Chemistry
Process Control	Difficult to maintain uniform temperature	Precise temperature and pressure control[23]	High Reproducibility

These results are consistent across a wide range of studies, which have found that microwave-assisted reactions produce greater yields in minimal time.[14][15][16] The rapid, uniform heating minimizes the formation of side products, leading to cleaner reactions and simpler purification.[21][22]

Experimental Protocols: A Practical Guide

The following protocols provide a self-validating framework for synthesizing 2,4,5-triphenylimidazole via both conventional and microwave-assisted methods.

Caption: Comparative Experimental Workflows.

Protocol 1: Conventional Synthesis of 2,4,5-Triphenylimidazole

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, combine benzil (2.10 g, 10 mmol), benzaldehyde (1.06 g, 10 mmol), and ammonium acetate (3.85 g, 50 mmol).[12]

• Solvent Addition: Add 20 mL of glacial acetic acid to the flask.

• Heating: Place the flask in an oil bath and heat the mixture to reflux (approx. 120°C). Maintain reflux with stirring for 2 hours.[12]

• Reaction Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, allow the mixture to cool to room temperature. Pour the reaction mixture into 100 mL of ice-cold water, which will cause the product to precipitate.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with water, and recrystallize from ethanol to obtain pure 2,4,5-triphenylimidazole.

Protocol 2: Microwave-Assisted Synthesis of 2,4,5-Triphenylimidazole

• Reaction Setup: In a 10 mL microwave reaction vessel, place benzil (0.21 g, 1 mmol), benzaldehyde (0.106 g, 1 mmol), and ammonium acetate (0.385 g, 5 mmol).[12][30]

• Solvent/Catalyst Addition: Add 2 mL of ethanol. (Note: Many microwave procedures can also be run solvent-free).[11][29]

• Microwave Irradiation: Seal the vessel and place it in a dedicated microwave synthesizer. Irradiate the mixture at 100°C for 10 minutes with stirring.[30]

• Cooling: Allow the vessel to cool to room temperature (this is typically automated by the instrument).

• Purification: The resulting precipitate can be collected by filtration and washed with cold ethanol to afford the highly pure desired product. Further purification is often unnecessary due to the clean nature of the reaction.[21]

The Underlying Mechanism: A Visual Representation

The Debus-Radziszewski reaction is a powerful multicomponent synthesis that efficiently constructs the imidazole core.

Caption: Simplified Debus-Radziszewski Imidazole Synthesis Mechanism.

Conclusion and Future Outlook

The comparative data overwhelmingly demonstrates the superiority of microwave-assisted synthesis for the preparation of imidazoles. The technology offers a compelling suite of advantages: dramatic reductions in reaction time, increased yields, higher product purity, and alignment with the principles of green chemistry.[21][22][25][31] For drug discovery and development professionals, this translates into a significant competitive edge.[23][24] The ability to rapidly synthesize and screen libraries of imidazole derivatives accelerates the hit-to-lead and lead optimization phases, ultimately shortening the timeline for delivering new therapeutic agents.[23] While conventional methods laid the essential groundwork, microwave synthesis is unquestionably the modern, efficient, and sustainable path forward.

References

• Microwave-Assisted Synthesis in Drug Development - EPCP. (n.d.). EPCP.
• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024, January 15). Preprints.org.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025, November 7). MDPI.
• Kappe, C. O. (2005, December 23). The impact of microwave synthesis on drug discovery. Nature Reviews Drug Discovery.
• Debus-Radziszewski Imidazole Synthesis: Presented by Sourav Deka Mpharm 1 Semester Roll No 12 Pharmaceutical Chemistry. (n.d.). Scribd.
• Debus–Radziszewski imidazole synthesis. (n.d.). Wikipedia.
• Microwave-assisted synthesis of nanomaterials: a green chemistry perspective and sustainability assessment. (n.d.). RSC Publishing.
• Joshi, G. G. (2013, July 1). Microwave Assisted Organic Synthesis: A Green Chemical Approach. Asian Journal of Pharmaceutical Research and Development.
• Application of Microwaves in Organic Synthesis: Speeding up the Process of Drug Discovery. (2018, September 12). ResearchGate.
• Kappe, C. O., & Dallinger, D. (2006, January 15). The impact of microwave synthesis on drug discovery. Nature Reviews Drug Discovery.
• Green Chemistry approach for Microwave assisted synthesis of some Traditional Reactions. (n.d.). ijcasonline.com.
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025, June 30). International Journal of Research in Pharmacy and Allied Science.
• Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening. (2025, April 14). MDPI.
• Microwave-assisted synthesis. (n.d.). Anton Paar Wiki.
• Pawar, N. S., & Sati, K. I. (2024, April 15). Review Paper Synthesis of Imidazole Derivatives: Methods and Biological Activities. International Journal of Advanced Research in Science, Communication and Technology.
• Synthesis, Chemistry and Therapeutic Approaches of Imidazole Derivatives. (2013, November 30). International Journal of Pharmaceutical Sciences Review and Research.
• Goel, T., Bansode, D., & Jain, N. V. (2022, August 1). Conventional vs. Microwave-assisted Synthesis: A Comparative Study on The Synthesis of Tri-substituted imidazoles. Bentham Science Publishers.
• Importance of Microwave Heating in Organic Synthesis. (2019, January 2). Advanced Journal of Chemistry, Section A.
• A REVIEW ARTICLE ON SYNTHESIS OF IMIDAZOLE DERIVATIVES. (2025, July 10). ResearchGate.
• Microwave-Assisted Synthesis of Imidazole Derivatives: A Recent Update. (2025, September 23). Bentham Science Publishers.
• A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives: Review Article. (2025, February 5). Journal of Pharma Insights and Research.
• Microwave-Assisted Synthesis of Imidazole Derivatives: A Recent Update. (2025, September 23). Eurekaselect.
• Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. (2020, March 3). SciSpace.
• Debus- Radziszewski Imidazole Synthesis, Knorr Pyrazole Synthesis. (n.d.). Slideshare.
• Imidazole and Derivatives Drugs Synthesis: A Review. (2023, September 1). Bentham Science Publishers.
• A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. (n.d.). International Journal of Pharmaceutical Research and Applications (IJPRA).
• Review: A convenient approach for the synthesis of imidazole derivatives using microwaves. (n.d.). Der Pharma Chemica.
• Conventional vs. Microwave-assisted Synthesis: A Comparative Study on The Synthesis of Tri-substituted imidazoles. (2023, January 27). Bentham Science Publisher.
• Debus Radzisewski Imidazole Synthesis. (2025, February 23). YouTube.
• Synthesis , mechanism and application of Organic Name reaction.pptx. (n.d.). Slideshare.
• EFFICIENT SYNTHESIS AND CHARACTERISATION OF IMIDAZOLES UNDER MICROWAVE IRRADIATION. (2011). Rasayan Journal of Chemistry.
• Microwave assisted, sequential two-step, one-pot synthesis of novel imidazo[1,2-a]pyrimidine containing tri/tetrasubstituted imidazole derivatives. (n.d.). PMC.
• Application Note & Protocol: Microwave-Assisted Synthesis of Imidazopyridines for Improved Yield. (2025). Benchchem.
• Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. (2023, July 1). ResearchGate.
• Microwave-assisted synthesis of phenanthro[9, 10-d]imidazole derivatives under solvent-free and one pot conditions. (n.d.). ijcasonline.com.
• Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. (2025, September 5). MDPI.
• A Comprehensive Study on Synthesis of Imidazole Using Novel Techniques. (2025, March 15). ijarsct.co.in.
• 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl. (n.d.). Organic Syntheses Procedure.
• Recent advances in the synthesis of imidazoles. (2020, May 18). Organic & Biomolecular Chemistry (RSC Publishing).
• Application Notes and Protocols for the Synthesis of Substituted Imidazoles. (2025). Benchchem.
• One-Pot Synthesis of Imidazole-4-Carboxylates by Microwave-Assisted 1,5-Electrocyclization of Azavinyl Azomethine Ylides. (n.d.). PMC.
• MICROWAVE ASSISTED ONE POT SYNTHESIS, CHARACTERISATION AND BIOLOGICAL EVALUATION OF 2, 4, 5 – TRIPHENYL IMIDAZOLES USING GLACI. (n.d.). JETIR.org.
• Conventional vs. Microwave-assisted Synthesis: A Comparative Study on The Synthesis of Tri-substituted imidazoles. (n.d.). ResearchGate.

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Comparative Guide: Biological Activity of 2-Phenylimidazoline vs. 2-Phenylimidazole

The following guide provides an in-depth technical comparison of 2-Phenylimidazoline and 2-Phenylimidazole , designed for researchers and drug development professionals.

Executive Summary

The transition from 2-phenylimidazoline to 2-phenylimidazole represents a fundamental "molecular switch" in medicinal chemistry: the conversion of a cyclic amidine (imidazoline) to an aromatic heterocycle (imidazole).

• 2-Phenylimidazoline acts primarily as a GPCR ligand , specifically targeting

  -adrenergic and imidazoline receptors. Its high basicity (pKa 10) ensures it exists as a protonated cation at physiological pH, mimicking the ammonium headgroup of catecholamines like norepinephrine.

• 2-Phenylimidazole functions primarily as a metal-coordinating scaffold and enzyme inhibitor . Its aromaticity reduces basicity (pKa

  6.0–6.5), allowing it to bind neutral pockets or coordinate with heme iron in CYP450 enzymes and fungal lanosterol 14 -demethylase.

This guide analyzes the structure-activity relationship (SAR) driving these divergent biological profiles.

Chemical & Physical Properties

The distinct biological activities stem directly from the electronic differences between the saturated imidazoline ring and the aromatic imidazole ring.

Table 1: Physicochemical Comparison

Feature	2-Phenylimidazoline	2-Phenylimidazole
Structure	Dihydro-imidazole (Saturated bond at C4-C5)	Imidazole (Aromatic system)
Electronic State	Cyclic Amidine	Aromatic Heterocycle
Basicity (pKa)	~10.5 (Strong Base)	~6.4 (Weak Base)
Ionization at pH 7.4	>99.9% Protonated (Cationic)	~10% Protonated (Mostly Neutral)
Key Interaction	Ionic bonding (Salt bridge with Asp residue)	- Stacking, Metal Coordination (Fe)
Stability	Susceptible to hydrolysis (ring opening)	Highly stable (Aromatic)

Visualization: Structural & Electronic Divergence

The following diagram illustrates the structural transformation and the resulting shift in pKa and receptor targeting.

Figure 1: The "Aromatization Switch." Dehydrogenation alters the pharmacophore from a GPCR ligand (cationic) to an enzyme inhibitor (neutral/coordinating).

Pharmacological Profiles[2][3][4][5]

A. 2-Phenylimidazoline: The Adrenergic Pharmacophore

Primary Targets:

- and -adrenergic receptors; Imidazoline receptors ( ).

Mechanism of Action: The 2-phenylimidazoline core is a bioisostere of the phenylethylamine moiety found in norepinephrine.

• Protonation: At physiological pH, the amidine group is protonated.

• Binding: The positive charge forms a critical salt bridge with a conserved Aspartate residue (Asp113) in the transmembrane helix 3 (TM3) of the adrenergic receptor.

• Effect: Depending on substituents on the phenyl ring, it can act as an agonist (vasoconstriction, e.g., Naphazoline) or antagonist (vasodilation, e.g., Phentolamine).

Experimental Insight: Substitution at the ortho position of the phenyl ring (e.g., 2,6-dichlorophenyl in Clonidine) restricts rotation, locking the molecule in a conformation that favors

selectivity over .

B. 2-Phenylimidazole: The Antimicrobial & Inhibitory Scaffold

Primary Targets: Heme-containing enzymes (CYP450, NOS), Fungal Lanosterol 14

-demethylase.

Mechanism of Action: The aromatic imidazole ring contains a "hard" nitrogen atom (N3) with a lone pair available for coordination.

• Metal Binding: The unprotonated nitrogen coordinates directly to the Ferric iron (

  ) in the heme center of enzymes.

• Inhibition: This blocks the active site, preventing substrate oxidation. This is the basis for the antifungal activity of imidazole drugs (e.g., Clotrimazole), where 2-phenylimidazole serves as the core scaffold.

• Antimicrobial Activity: 2-phenylimidazole itself shows moderate bacteriostatic activity by disrupting bacterial cell walls and interfering with metabolic pathways, though it is less potent than its multi-substituted derivatives.

Experimental Data: Biological Activity Comparison

The following table summarizes experimental data derived from structure-activity relationship (SAR) studies comparing the parent cores and their immediate derivatives.

Table 2: Comparative Biological Activity Data

Assay Type	2-Phenylimidazoline (Core)	2-Phenylimidazole (Core)	Significance
-Adrenergic Binding ( )	10 - 100 nM (High Affinity)	> 10,000 nM (Inactive)	Loss of basicity destroys the salt bridge interaction required for GPCR binding.
Imidazoline Receptor Binding ( )	< 10 nM (Very High Affinity)	> 1,000 nM (Low Affinity)	sites specifically recognize the imidazoline ring geometry.
Antifungal Activity (MIC)	> 128 g/mL (Inactive)	16 - 64 g/mL (Moderate)	Aromaticity is required for heme coordination and fungal membrane penetration.
CYP450 Inhibition ( )	Weak / Non-specific	1 - 10 M (Moderate)	The nitrogen of imidazole is a classic heme ligand.

Note: Values are generalized from SAR studies of unsubstituted parent cores. Functionalization (e.g., adding halogens) significantly increases potency for both classes.

Experimental Protocols

Protocol A: Synthesis of 2-Phenylimidazoline (The Amidine)

Objective: Synthesis via condensation of benzonitrile and ethylenediamine. This protocol utilizes sulfur catalysis to promote the reaction under milder conditions than traditional high-heat methods.

Reagents: Benzonitrile (1.0 eq), Ethylenediamine (1.5 eq), Sulfur (

, 0.1 eq), Methanol.

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Benzonitrile (10 mmol) and Ethylenediamine (15 mmol) in Methanol (20 mL).

• Catalysis: Add elemental Sulfur (32 mg, 1 mmol).

• Reaction: Reflux the mixture at 65°C for 8–12 hours. Monitor consumption of nitrile by TLC (Eluent: EtOAc/Hexane 1:1).

• Workup: Cool to room temperature. Concentrate the solvent under reduced pressure.

• Purification: Dissolve residue in cold water (10 mL). The product often precipitates as white crystals. If not, extract with Dichloromethane (3 x 15 mL), dry over

  , and recrystallize from Ethanol/Ether.

• Validation: Melting Point: 101–103°C.

  -NMR ( ): 7.8 (m, 2H), 7.4 (m, 3H), 4.8 (bs, 1H, NH), 3.8 (s, 4H, ).

Protocol B: Synthesis of 2-Phenylimidazole (The Aromatic)

Objective: Dehydrogenation of 2-phenylimidazoline using mild oxidative conditions (Swern oxidation analogue or metal catalysis).

Reagents: 2-Phenylimidazoline, DMSO, Iodine (

), .

• Setup: Dissolve 2-Phenylimidazoline (5 mmol) in DMSO (10 mL).

• Reagent Addition: Add Iodine (5.5 mmol) and

  (10 mmol).

• Reaction: Heat the mixture at 100°C for 4 hours. The iodine acts as a mild oxidant to remove hydrogens from the C4-C5 bond.

• Quenching: Pour the reaction mixture into aqueous Sodium Thiosulfate (

  ) to quench excess iodine.

• Extraction: Extract with Ethyl Acetate (3 x 20 mL). Wash organic layer with brine.

• Purification: Flash column chromatography (Silica gel, MeOH/DCM 5:95).

• Validation: Melting Point: 148–150°C.

  -NMR ( ): 12.5 (bs, 1H, NH), 7.9 (d, 2H), 7.4 (t, 2H), 7.3 (t, 1H), 7.1 (s, 2H, imidazole C4/C5).

Pathway Visualization: -Adrenergic Signaling

The following diagram details the signaling cascade activated by 2-phenylimidazoline derivatives upon binding to the

-receptor.

Figure 2: Signal transduction pathway for 2-phenylimidazoline derivatives acting on Gi-coupled

-receptors.

Conclusion

For drug development professionals, the choice between these two scaffolds is binary based on the target class:

• Select 2-Phenylimidazoline when targeting GPCRs (adrenergic, dopamine, serotonin) where a cationic, protonated pharmacophore is required to mimic endogenous neurotransmitters.

• Select 2-Phenylimidazole when designing enzyme inhibitors (kinases, metalloenzymes) or antifungal agents where a neutral, aromatic, metal-coordinating motif is necessary.

References

• Synthesis of 2-Phenylimidazoline : Journal of Organic Chemistry. "Efficient Synthesis of 2-Substituted Imidazolines."

• Adrenergic Receptor Pharmacology : Pharmacological Reviews. "International Union of Pharmacology. XXXIII. Update on Alpha-Adrenoceptors."

• Imidazoline Receptor Binding : European Journal of Pharmacology. "Imidazoline receptors: from classification to drug discovery."

• Antifungal Mechanism of Imidazoles : Clinical Microbiology Reviews. "Azole Antifungals: Mechanisms of Action and Resistance."

• Chemical Properties Comparison : PubChem. "2-Phenylimidazole Compound Summary."

comparing the efficacy of different catalysts for 2,4,5-triarylimidazole synthesis

An In-Depth Guide to Catalyst Efficacy in 2,4,5-Triarylimidazole Synthesis

A Senior Application Scientist's Perspective

For chemists, researchers, and professionals in drug development, the synthesis of 2,4,5-triarylimidazoles (lophines) represents a cornerstone of heterocyclic chemistry. These scaffolds are not merely academic curiosities; they are prevalent in pharmacologically active compounds, demonstrating anti-inflammatory, anti-cancer, and glucagon antagonist activities.[1] The primary route to these molecules is the Debus-Radziszewski reaction, a multi-component synthesis that condenses a 1,2-dicarbonyl compound (typically benzil), an aromatic aldehyde, and an ammonium source. The efficacy of this transformation—in terms of yield, reaction time, and environmental impact—is critically dependent on the choice of catalyst.

This guide provides a comparative analysis of various catalytic systems, moving beyond a simple list to explain the causality behind their performance. We will delve into the mechanistic advantages of each class and present collated experimental data to provide a clear, evidence-based framework for catalyst selection in your laboratory.

The Mechanistic Heart of the Reaction: The Role of the Catalyst

The synthesis proceeds through the condensation of benzil, an aldehyde, and ammonia (derived from ammonium acetate). The catalyst's fundamental role is to activate the carbonyl groups of both the benzil and the aldehyde, making them more susceptible to nucleophilic attack by ammonia. The subsequent cyclization and oxidation/dehydration steps lead to the aromatic imidazole core. The choice of catalyst dictates how efficiently this cascade is orchestrated.

Caption: A simplified overview of the catalytic pathway in 2,4,5-triarylimidazole synthesis.

A Comparative Analysis of Catalytic Systems

The evolution of catalysts for this synthesis reflects the broader trends in organic chemistry: a move from harsh, classical acids to more efficient, reusable, and environmentally benign systems.

Brønsted Acid Catalysts: The Classical and the Green

Brønsted acids function by protonating carbonyl oxygens, enhancing their electrophilicity.

• Traditional Acids: Mineral acids (H₂SO₄) and carboxylic acids (acetic acid) are the classic choices.[2][3][4] While effective, they often require high temperatures and long reaction times, and their corrosive nature presents work-up and disposal challenges.[1]

• Modern Organic & Solid Acids: To mitigate the issues of traditional acids, researchers have turned to less corrosive organic acids like citric acid and solid-supported acids.[5] Catalysts such as silica-bonded S-sulfonic acid (SBSSA) and MCM-41-SO₃H offer the benefits of heterogeneity: easy separation, potential for recycling, and often milder reaction conditions.[6]

• Biocatalysts: In a significant advancement for green chemistry, natural extracts have proven effective. Lemon juice, rich in citric acid, and aqueous extracts from Syzygium cumini seeds have been successfully employed as catalysts.[7][8][9][10] These biocatalysts are inexpensive, readily available, non-toxic, and biodegradable.[9][10]

Lewis Acid Catalysts: Coordination and Activation

Lewis acids activate carbonyls by coordinating to the oxygen atom.

• Metal Salts: A wide range of Lewis acids, including Y(TFA)₃ and various metal chlorides, have been shown to be efficient catalysts.[1][11] They are often effective under solvent-free conditions, which is a significant green advantage.[11]

• Metal-Organic Frameworks (MOFs): MOFs containing either Brønsted or Lewis acidic sites can catalyze the reaction. Comparative studies have shown that while both are effective, Brønsted acidic MOFs can sometimes offer superior stability and reusability over their Lewis acidic counterparts.[12] This highlights the importance of catalyst stability in practical applications.

• Synergistic Systems: Research has demonstrated that combining weak Brønsted and Lewis acids can lead to a synergistic effect, where the Lewis acid enhances the strength of the Brønsted acid, leading to improved catalytic activity.[13]

Ionic Liquids: The Dual-Function Catalysts

Ionic liquids (ILs) have emerged as highly versatile tools in synthesis.

• Mechanism & Advantage: Brønsted acidic ionic liquids, such as diethylammonium hydrogen phosphate, can function as both the catalyst and the reaction medium.[14][15] Their negligible vapor pressure, thermal stability, and potential for reuse make them an excellent choice for sustainable chemistry.[14][16] The ease of product separation by simple decantation or extraction is a significant practical benefit.

Nanoparticle Catalysts: The Power of Surface Area

Nanomaterials offer an exceptionally high surface-area-to-volume ratio, leading to a high density of active catalytic sites.

• Magnetic Nanoparticles: Catalysts like manganese ferrite (MnFe₂O₄) and silica-coated cobalt ferrite (CoFe₂O₄@SiO₂) are particularly advantageous.[17][18] Their superparamagnetic nature allows for effortless removal from the reaction mixture with an external magnet, simplifying purification and enabling efficient recycling.[17]

• Graphene-Based Catalysts: Functionalized nanomaterials, such as fluorinated graphene oxide, have also been developed as highly effective and reusable catalysts for this transformation.[19][20]

Quantitative Performance Comparison

The choice of catalyst significantly impacts reaction outcomes. The following table summarizes representative data from the literature to facilitate comparison.

Catalyst Type	Specific Catalyst	Conditions	Time	Yield (%)	Key Advantage	Reference
Biocatalyst	Lemon Juice	50 °C, Ethanol	30-50 min	85-95	Inexpensive, non-toxic, readily available	[9]
Biocatalyst	Syzygium cumini Seed Extract	Reflux	20-30 min	90-96	Green, low-cost, high yield	[7][8][10]
Organic Acid	Citric Acid (15 mol%)	Reflux, Ethanol	1.5-3.5 h	75-92	Metal-free, eco-friendly	[5]
Lewis Acid	Y(TFA)₃ (3 mol%)	100 °C, Solvent-free	3 h	82-94	Reusable, solvent-free	[11]
Ionic Liquid	Diethyl Ammonium Hydrogen Phosphate	120 °C, Solvent-free	10-20 min	90-96	Fast, reusable, easy work-up	[14]
Magnetic NP	MnFe₂O₄	Reflux, Ethanol	25-45 min	85-97	Easy magnetic separation, reusable	[17]
Heterogeneous	Fluorinated Graphene Oxide	Reflux, Ethanol	30-60 min	90-98	Highly reusable, efficient	[19][20]

A Foundational Experimental Protocol

While specific conditions vary, the following protocol outlines the general workflow. This self-validating system relies on standard analytical techniques to confirm product identity and purity, ensuring the trustworthiness of the result.

Caption: A standard, self-validating workflow for 2,4,5-triarylimidazole synthesis.

Conclusion and Future Outlook

The synthesis of 2,4,5-triarylimidazoles has been significantly optimized through the development of novel catalytic systems. While classical acid catalysts are still functional, the field has decisively moved towards greener, more efficient, and reusable alternatives. For laboratories focused on high-throughput synthesis and sustainable practices, nanoparticle catalysts (especially magnetic ones) and acidic ionic liquids represent the state-of-the-art, offering rapid reactions, high yields, and unparalleled ease of reuse. For applications where cost and environmental impact are the absolute primary drivers, biocatalysts like lemon juice or plant extracts offer a compelling and surprisingly effective alternative.

The choice of catalyst is no longer just about yield; it is a strategic decision that impacts workflow efficiency, cost, and environmental responsibility. By understanding the mechanistic principles and comparative performance data presented here, researchers can make an informed choice that best aligns with their scientific and operational goals.

References

• A Comparative Study of Brønsted vs. Lewis Acidic MOFs for Imidazole Synthesis. Vertex AI Search.
• Synthesis of 2, 4, 5- Triarylimidazol by using catalysts under mild conditions. Journal of Science in Medicine and Life.
• A convenient synthesis of 2,4,5-triarylimidazoles catalyzed by Y(TFA)3. Taylor & Francis Online.
• Synthesis of 2,4,5- Triarylimidazol by Using Catalysts under Mild Conditions. Journal of Science in Medicine and Life.
• Synthesis of MnFe2O4 as an Efficient Heterogeneous Catalytic System and its Application in the Production of Triaryl imidazole Derivatives.
• PREPARATION OF 2,4,5-TRIARYLIMIDAZOLE DERIVATIVES USING GREEN Syzygium Cumini SEED C
• Synthesis of 2, 4, 5- Triphenyl Imidazole Derivatives and Biological Evaluation for Their Analgesic and Anti-Inflamm
• Proposed mechanism for synthesis of 2,4,5-triarylimidazole derivatives.
• Solvent-Free Approaches for the Synthesis of Lophine Deriv
• An efficient and eco-compatible multicomponent synthesis of 2,4,5-trisubstituted imidazole derivatives using modified-silica-coated cobalt ferrite nanoparticles with tungstic acid. Dalton Transactions (RSC Publishing).
• Synthesis of 2,4,5-Triphenyl Imidazole Derivatives Using Diethyl Ammonium Hydrogen Phosphate as Green, Fast and Reusable Catalyst.
• PREPARATION OF 2,4,5-TRIARYLIMIDAZOLE DERIVATIVES USING GREEN Syzygium Cumini SEED CATALYST.
• Highly efficient and simple protocol for synthesis of 2,4,5-triarylimidazole derivatives from benzil using fluorinated graphene oxide as effective and reusable catalyst.
• Green chemistry approach for the synthesis of 2,4,5-triaryl-1H-imidazole derivatives using lemon juice as a bio-catalyst. Journal of the Indian Chemical Society.
• An efficient one-pot synthesis of 2,4,5-trisubstituted imidazole catalysed by citric acid. Der Pharma Chemica.
• Synthesis of 1-alkyl triazolium triflate room temperature ionic liquids and their catalytic studies in multi-component Biginelli reaction. Journal of Chemical Sciences.
• Catalytic Application of Ionic Liquids for the Green Synthesis of Aromatic Five-Membered Nitrogen Heterocycles. MDPI.
• PREPARATION OF 2,4,5-TRIARYLIMIDAZOLE DERIVATIVES USING GREEN Syzygium Cumini SEED C
• Synergistic effects between Lewis and Brønsted acids: application to the Prins cycliz
• Metal chloride hydrates as Lewis acid catalysts in multicomponent synthesis of 2,4,5-triarylimidazoles or 2,4,5-triaryloxazoles. SciELO.
• Lophine (2,4,5-triphenyl-1H-imidazole).

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VALIDATION GUIDE: Antimicrobial Efficacy Profiling for Multi-Drug Resistant (MDR) Strains

Comparative Analysis: Single-Cell Morphometric Analysis (SCMA) vs. Standard Broth Microdilution (BMD)

Executive Summary

The Crisis of Standardization: The global rise of antimicrobial resistance (AMR), particularly among ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, Enterobacter species), has rendered binary "Susceptible/Resistant" classifications insufficient. Traditional bulk assays often fail to detect heteroresistance—a phenomenon where a sub-population of bacteria survives drug exposure despite the bulk population appearing inhibited.

The Solution: This guide compares the industry gold standard, CLSI Broth Microdilution (BMD) , against Automated Single-Cell Morphometric Analysis (SCMA) . While BMD remains the regulatory benchmark, SCMA offers superior resolution for drug development by identifying persister cells, filamentation, and lysis events in real-time, reducing time-to-result (TTR) from 24 hours to <4 hours.

Comparative Analysis: Methodological Performance

The following matrix compares the "Hero" methodology (SCMA) against the Regulatory Standard (BMD) and a common rapid screen (ATP Bioluminescence).

Table 1: Performance Matrix for MDR Validation

Feature	Broth Microdilution (BMD)	ATP Bioluminescence	Single-Cell Morphometric Analysis (SCMA)
Primary Output	Visual Turbidity (OD600)	Metabolic Activity (RLU)	Single-cell Growth Kinetics & Morphology
Time-to-Result	16–24 Hours	3–6 Hours	2–4 Hours
LOD (Limit of Detection)	~ CFU/mL (Visual)	~ CFU/mL	1 Cell (Single FOV)
Heteroresistance Detection	Poor (Masked by bulk population)	Poor (Averaged signal)	Excellent (Tracks individual clones)
Biofilm Efficacy	Limited (requires MBEC modification)	Moderate (metabolic noise)	High (visualizes matrix penetration)
Regulatory Status	Gold Standard (CLSI/EUCAST)	Screening Only	Research / Pre-clinical Validation

Visualizing the Validation Workflow

The following diagram illustrates the divergence in workflow between the standard BMD method and the advanced SCMA approach.

Figure 1: Workflow comparison showing the linear, time-intensive nature of BMD versus the parallel, data-rich output of SCMA.

Detailed Experimental Protocols

To ensure scientific integrity, the following protocols utilize self-validating controls .

Protocol A: The Gold Standard (CLSI M07-A11)

Use this for regulatory submission data.

1. Media Preparation (Causality: Cation Adjustment)

• Step: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1]

• Why: Unadjusted broth lacks physiological levels of Calcium (

  ) and Magnesium ( ). This artificially lowers MICs for aminoglycosides (e.g., Gentamicin) and tetracyclines by facilitating easier outer-membrane penetration.

• Validation: Verify

  is 20-25 mg/L and is 10-12.5 mg/L.

2. Inoculum Standardization (Causality: The Inoculum Effect)

• Step: Prepare a direct colony suspension to 0.5 McFarland Standard (

  CFU/mL). Dilute 1:100, then 1:20 to reach a final well concentration of CFU/mL .

• Why: High inoculum density (

  ) introduces the "Inoculum Effect," significantly elevating MICs for beta-lactams due to high beta-lactamase load.

• Validation: Plate a 10µL aliquot of the growth control well at T=0. Count colonies the next day; target is 30-80 colonies.

3. Incubation & Reading

• Step: Incubate at

  for 16-20 hours (24h for Staphylococcus).

• Endpoint: The MIC is the lowest concentration inhibiting visible growth.[2][3][4][5][6]

Protocol B: Automated Single-Cell Morphometric Analysis (SCMA)

Use this for mechanism of action (MoA) and heteroresistance profiling.

1. Immobilization

• Step: Mix standardized inoculum with molten agarose (low melt) or load into microfluidic flow cells.

• Why: Immobilization keeps daughter cells adjacent to mother cells, allowing lineage tracking to distinguish between bacteriostatic (growth arrest) and bactericidal (lysis) effects.

2. Time-Lapse Acquisition

• Step: Inject antibiotic at

  , , and the expected MIC. Capture Phase Contrast or DIC images every 10 minutes for 4 hours.

• Validation: Include a "Drug-Free" channel. Cells must double every 20-30 minutes (for E. coli) to validate metabolic health.

3. Data Interpretation (The Advantage)

• Filamentation: If cells elongate but do not divide, the drug is acting as a DNA synthesis inhibitor (e.g., fluoroquinolones) or septation inhibitor (beta-lactams at low dose).

• Lysis: Sudden loss of contrast indicates membrane rupture (e.g., peptides, high-dose beta-lactams).

• Persisters: If 99% of cells lyse but 1% remain static and intact, you have identified a persister sub-population—a critical failure point in recurrent infections.

Mechanism of Action: Logic Visualization

Understanding how the assay detects resistance is crucial for data interpretation.

Figure 2: Detection Logic. Note how BMD fails to detect "Stasis" (Persisters) due to lack of turbidity, whereas SCMA visually identifies them.

References

• Clinical and Laboratory Standards Institute (CLSI). (2018).[7] M07-A11: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI.[3][4][7][8][9][10] [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2022). Reading guide for broth microdilution.[3][4][5][8][11] EUCAST.[4][5][8][11] [Link]

• Baltekin, Ö., Boucharin, A., Tano, E., et al. (2017). Antibiotic susceptibility testing in less than 30 min using direct single-cell imaging. Proceedings of the National Academy of Sciences (PNAS). [Link]

• Ceri, H., Olson, M. E., Stremick, C., et al. (1999). The Calgary Biofilm Device: new technology for rapid determination of antibiotic susceptibilities of bacterial biofilms. Journal of Clinical Microbiology. [Link]

• Choi, J., et al. (2017). Direct, rapid antimicrobial susceptibility test from positive blood cultures based on microscopic imaging analysis. Scientific Reports. [Link]

Sources

• 1. Development of a Broth Microdilution Method for Exebacase Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measuring single-cell susceptibility to antibiotics within monoclonal bacterial populations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Broth Microdilution | MI [microbiology.mlsascp.com]
• 4. food.dtu.dk [food.dtu.dk]
• 5. megumed.de [megumed.de]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. pdb.apec.org [pdb.apec.org]
• 9. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of MIC with MBEC Assay for in Vitro Antimicrobial Susceptibility Testing in Biofilm Forming Clinical Bacterial Isolates [scirp.org]
• 11. EUCAST: MIC Determination [eucast.org]

A Senior Application Scientist's Guide to Comparative Docking of 2-Phenylimidazole Analogs as Modulators of the Hedgehog Signaling Pathway

This guide provides an in-depth, technically-grounded comparison of 2-phenylimidazole analogs as potential inhibitors of the Hedgehog (Hh) signaling pathway. We will move beyond a simple procedural outline to explore the causal reasoning behind key experimental choices in a comparative molecular docking study. The protocols and analyses described herein are designed to be self-validating, ensuring a high degree of scientific integrity and trustworthiness in the generated data.

Introduction: The Hedgehog Pathway - A Conserved Signal with Dire Consequences in Cancer

First identified in Drosophila, the Hedgehog (Hh) signaling pathway is a highly conserved system crucial for embryonic development, tissue patterning, and cell differentiation in vertebrates.[1][2][3] In most adult tissues, the Hh pathway is largely quiescent.[1][4] However, its aberrant reactivation is a key driver in the initiation and progression of numerous cancers, including basal cell carcinoma (BCC), medulloblastoma, and cancers of the pancreas, breast, and colon.[5][6][7]

The pathway's signaling cascade is initiated when a Hedgehog ligand (such as Sonic Hedgehog, SHH) binds to the 12-pass transmembrane receptor Patched (PTCH1).[4][8] In its unbound state, PTCH1 actively suppresses the 7-pass transmembrane G-protein-coupled receptor (GPCR)-like protein, Smoothened (SMO). Ligand binding to PTCH1 alleviates this inhibition, allowing SMO to become active. This activation triggers a downstream cascade that ultimately leads to the activation and nuclear translocation of the glioma-associated oncogene (GLI) family of transcription factors, which then induce the expression of Hh target genes responsible for cell proliferation and survival.[8][9][10]

Given its central role in tumorigenesis, targeting the Hh pathway has become a promising therapeutic strategy.[11][12] The most "druggable" component of this pathway to date is the SMO receptor.[11] This has led to the development and FDA approval of SMO inhibitors like Vismodegib and Sonidegib for the treatment of advanced BCC.[13][14][15][16] Despite these successes, challenges such as acquired drug resistance and adverse side effects necessitate the discovery of novel inhibitors with improved efficacy and safety profiles.[17] This has spurred interest in new chemical scaffolds, such as 2-phenylimidazoles, as next-generation SMO antagonists.[18]

Caption: The Hedgehog (Hh) signaling pathway in its "OFF" and "ON" states.

The Scientific Rationale: Why Molecular Docking?

Molecular docking is a computational technique used to predict the preferred orientation and binding affinity of one molecule (a ligand) to the binding site of another (a protein or receptor).[19][20] In drug discovery, it serves as a powerful and cost-effective tool for virtual screening and lead optimization, allowing researchers to prioritize compounds for synthesis and biological testing.

The core principle is twofold:

• Search Algorithm: To explore the vast conformational space of the ligand within the protein's active site to find the most favorable binding poses.

• Scoring Function: To estimate the binding free energy (or a proxy "score") for each pose, allowing for the ranking of different ligands.[19]

By comparing the docking scores and binding interactions of a series of analogs, we can develop a Structure-Activity Relationship (SAR). This SAR provides critical insights into which chemical modifications enhance binding affinity, guiding the rational design of more potent inhibitors.

Experimental Protocol: A Validated Workflow for Comparative Docking

This section details the step-by-step methodology for a comparative docking study of 2-phenylimidazole analogs against the human SMO receptor. The causality behind each step is explained to provide a deeper understanding of the process.

Caption: A standardized workflow for a comparative molecular docking study.

Step 1: Receptor Preparation

• Action: Obtain the 3D crystal structure of the human Smoothened receptor. A high-resolution structure complexed with an inhibitor is ideal. For this study, we select PDB ID: 5L7I, which contains SMO bound to Vismodegib.

• Causality: Using a structure that is already bound to a ligand ensures the receptor is in a relevant, "inhibitor-bound" conformation. This is crucial for accurately predicting the binding of new, similar compounds.

• Protocol:

  • Download the PDB file from the RCSB Protein Data Bank.

  • Load the structure into a molecular modeling program (e.g., PyMOL, Chimera, Schrödinger Maestro).

  • Remove all non-essential components: water molecules, co-solvents, and the original co-crystallized ligand (Vismodegib). Reason: Water molecules can interfere with the docking algorithm and are often not conserved across different ligand binding events.

  • Add polar hydrogen atoms and assign correct bond orders to the protein. Reason: Hydrogens are typically not resolved in X-ray crystallography but are essential for calculating electrostatic and hydrogen bonding interactions.

  • Perform a constrained energy minimization on the protein structure to relieve any steric clashes introduced during hydrogen addition. Reason: This ensures the receptor is in a low-energy, stable conformation before docking.

Step 2: Ligand Library Preparation

• Action: Prepare the 3D structures of the 2-phenylimidazole analogs to be docked.

• Causality: The docking software requires 3D coordinates for each ligand. The initial conformation and charge state must be chemically correct to yield meaningful results.

• Protocol:

  • Sketch each 2-phenylimidazole analog in a 2D chemical drawing tool (e.g., ChemDraw).

  • Convert the 2D structures to 3D using a program like Open Babel or LigPrep.

  • Generate possible ionization states at a physiological pH (e.g., 7.4 ± 1.0). Reason: The protonation state of a ligand dramatically affects its ability to form hydrogen bonds.

  • Perform a full energy minimization for each ligand using a suitable force field (e.g., MMFF94). Reason: This ensures the ligand starts the docking process in a low-energy, sterically favorable conformation.

Step 3: Defining the Binding Site (Grid Generation)

• Action: Define the specific volume within the receptor where the docking algorithm will search for binding poses.

• Causality: Restricting the search space to the known active site dramatically increases computational efficiency and reduces the likelihood of finding irrelevant, low-affinity binding sites on the protein surface.

• Protocol:

  • In the docking software (e.g., AutoDock Tools), load the prepared receptor structure.

  • Define a "grid box" that encompasses the entire active site. The most reliable method is to center this box on the coordinates of the original, co-crystallized ligand (Vismodegib from 5L7I).

  • Ensure the box dimensions are large enough to accommodate the largest analog in the series with room for rotation (e.g., 25 x 25 x 25 Å).

Step 4: Performing the Docking Simulation

• Action: Run the molecular docking calculation for each prepared ligand against the prepared receptor.

• Causality: This step uses a search algorithm to explore ligand flexibility and a scoring function to evaluate thousands of potential binding poses, ultimately identifying the most probable and lowest-energy interaction.

• Protocol:

  • Use a validated docking program such as AutoDock Vina.

  • For each ligand, the program will generate a set of binding poses (typically 9-10) ranked by their docking score. The score is an empirical estimation of the binding free energy (ΔG), where more negative values indicate stronger predicted binding.

Results: Comparative Analysis of 2-Phenylimidazole Analogs

The docking results for a representative set of hypothetical 2-phenylimidazole analogs are summarized below. The parent compound (Analog 1) serves as the reference, with modifications made at the R1 and R2 positions to probe the SAR.

Analog ID	R1 Group	R2 Group	Docking Score (kcal/mol)	Key Interacting Residues (H-Bonds, Pi-Stacking)
1 (Parent)	-H	-H	-9.8	Tyr394, Arg400, Ser470
2	-Cl	-H	-10.5	Tyr394, Arg400, Ser470, His471
3	-OCH₃	-H	-10.2	Tyr394, Arg400, Ser470
4	-H	-F	-10.1	Tyr394, Arg400, Ser470
5	-Cl	-F	-11.2	Tyr394, Arg400, Ser470, His471, Glu518
Vismodegib	(Reference)	(Reference)	-11.5	Tyr394, Arg400, His471, Ser470, Glu518

Discussion: Translating Data into Insight

The comparative docking study provides critical insights into the structure-activity relationship of 2-phenylimidazole analogs as SMO inhibitors.

• The Importance of Halogenation: The addition of a chloro group at the R1 position (Analog 2 vs. Analog 1) resulted in a significant improvement in the docking score (-9.8 to -10.5 kcal/mol). Analysis of the binding pose reveals that the electron-withdrawing nature of the chlorine atom likely enhances a pi-pi stacking interaction with the aromatic ring of Tyr394 and facilitates a new halogen bond with the backbone of His471.

• Steric and Electronic Effects: While the methoxy group at R1 (Analog 3) is also electron-withdrawing, its larger size may introduce a minor steric hindrance, resulting in a less substantial improvement in binding affinity compared to the chloro group. The addition of a fluoro group at R2 (Analog 4) provides a modest benefit, likely through a favorable electrostatic interaction.

• Synergistic Effects: The most promising candidate is Analog 5 , which combines the chloro- group at R1 and the fluoro- group at R2. This analog achieved a docking score of -11.2 kcal/mol, closely approaching that of the FDA-approved drug Vismodegib. The binding pose analysis indicates that this compound retains all the beneficial interactions of its parent analogs and forms an additional hydrogen bond with the side chain of Glu518, an interaction also observed for Vismodegib. This synergistic effect underscores the power of iterative, rational design informed by computational modeling.

Conclusion and Future Directions

This in-depth guide demonstrates the utility of comparative molecular docking for elucidating the structure-activity relationships of novel 2-phenylimidazole inhibitors targeting the SMO receptor. Our analysis revealed that specific halogen substitutions at the R1 and R2 positions can significantly enhance binding affinity by introducing new hydrogen and halogen bonds with key active site residues like His471 and Glu518.

Analog 5 emerged as the most promising candidate from this in-silico study. The logical next step is to prioritize this compound for chemical synthesis. Following synthesis, its biological activity should be validated through in-vitro experiments, such as a Gli-luciferase reporter assay, to confirm its inhibitory effect on the Hh signaling pathway.[18] This iterative cycle of computational design, chemical synthesis, and biological validation is the cornerstone of modern, efficient drug discovery.

References

• The role of the Hedgehog signaling pathway in cancer: A comprehensive review. (URL: [Link])

• The role of the Hedgehog signaling pathway in cancer: A comprehensive review - PMC. (URL: [Link])

• Molecular Pathways: The Hedgehog Signaling Pathway in Cancer - AACR Journals. (URL: [Link])

• Emerging Roles of Hedgehog Signaling in Cancer Immunity - MDPI. (URL: [Link])

• The Role of Hedgehog Pathway in Female Cancers - Fortune Journals. (URL: [Link])

• Sonic Hedgehog Inhibitors for Treatment of Periocular Basal Cell Carcinoma. (URL: [Link])

• Hedgehog Signaling Inhibition in the Treatment of Basal Cell Carcinoma - University of Louisville. (URL: [Link])

• Video: Hedgehog Signaling Pathway - JoVE. (URL: [Link])

• Hedgehog pathway inhibitor - Wikipedia. (URL: [Link])

• Hedgehog signaling pathway: a novel model and molecular mechanisms of signal transduction - PMC. (URL: [Link])

• Altered Hh signalling pathway and mechanism of action of vismodegib and... | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Basal Cell Carcinoma and Hedgehog Pathway Inhibitors: Focus on Immune Response. (URL: [Link])

• Hedgehog signaling pathway - Scholars Research Library. (URL: [Link])

• Hedgehog Signaling Pathway | Embryo Project Encyclopedia. (URL: [Link])

• Design and biological evaluation of phenyl imidazole analogs as hedgehog signaling pathway inhibitors. (URL: [Link])

• A comparative study of different docking methodologies to assess the protein-ligand interaction for the E. coli MurB enzyme - PubMed. (URL: [Link])

• Basics, types and applications of molecular docking: a review. (URL: [Link])

• Design and biological evaluation of phenyl imidazole analogs as hedgehog signaling pathway inhibitors - PubMed. (URL: [Link])

• A detailed comparison of current docking and scoring methods on systems of pharmaceutical relevance. (URL: [Link])

• Fundamentals of Molecular Docking and Comparative Analysis of Protein‚ÄìSmall-Molecule Docking Approaches - Open Research Library. (URL: [Link])

• (PDF) Fundamentals of Molecular Docking and Comparative Analysis of Protein–Small-Molecule Docking Approaches - ResearchGate. (URL: [Link])

• New small-molecule inhibitors of the Hedgehog signaling pathway - Otava Chemicals. (URL: [Link])

• Inhibiting the Hedgehog Pathway for Cancer Therapy | Targeted Oncology. (URL: [Link])

• Hedgehog Pathway Inhibitors as Targeted Cancer Therapy and Strategies to Overcome Drug Resistance - MDPI. (URL: [Link])

Sources

• 1. The role of the Hedgehog signaling pathway in cancer: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Hedgehog Signaling Pathway | Embryo Project Encyclopedia [embryo.asu.edu]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. fortunejournals.com [fortunejournals.com]
• 8. Hedgehog signaling pathway: a novel model and molecular mechanisms of signal transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Video: Hedgehog Signaling Pathway [jove.com]
• 10. researchgate.net [researchgate.net]
• 11. New small-molecule inhibitors of the Hedgehog signaling pathway [otavachemicals.com]
• 12. targetedonc.com [targetedonc.com]
• 13. Sonic Hedgehog Inhibitors for Treatment of Periocular Basal Cell Carcinoma - American Academy of Ophthalmology [aao.org]
• 14. Home | School of Medicine [medicine.louisville.edu]
• 15. Hedgehog pathway inhibitor - Wikipedia [en.wikipedia.org]
• 16. Frontiers | Basal Cell Carcinoma and Hedgehog Pathway Inhibitors: Focus on Immune Response [frontiersin.org]
• 17. Hedgehog Pathway Inhibitors as Targeted Cancer Therapy and Strategies to Overcome Drug Resistance [mdpi.com]
• 18. Design and biological evaluation of phenyl imidazole analogs as hedgehog signaling pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Basics, types and applications of molecular docking: A review - IP Int J Compr Adv Pharmacol [ijcap.in]
• 20. BiblioBoard [openresearchlibrary.org]

Cross-Reactivity Profiling of 2-Phenylimidazoline-Based Enzyme Inhibitors

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Scaffold Challenge

The 2-phenylimidazoline scaffold is a "privileged structure" in medicinal chemistry, historically renowned for its affinity toward G-protein-coupled receptors (GPCRs), specifically

-adrenergic and imidazoline ( ) receptors. However, recent medicinal chemistry campaigns have successfully repurposed this scaffold to target oxidoreductase enzymes, most notably Monoamine Oxidase B (MAO-B) and Indoleamine 2,3-dioxygenase 1 (IDO1) .

The critical challenge for researchers utilizing 2-phenylimidazoline-based enzyme inhibitors is selectivity . High affinity for the primary enzyme target is insufficient; the compound must demonstrate a "clean" profile against its ancestral GPCR targets to avoid cardiovascular and sedative side effects.

This guide provides a rigorous framework for profiling the cross-reactivity of 2-phenylimidazoline enzyme inhibitors, comparing their performance against standard irreversible inhibitors (propargylamines) and evaluating their off-target liabilities.

Comparative Performance Analysis

The Primary Target: MAO-B Inhibition

In this analysis, we compare a representative 2-Phenylimidazoline Candidate (2-PI-C) against the industry standard Selegiline (a propargylamine) and Safinamide (an

-aminoamide).

Mechanism of Action Distinction:

• 2-PI-C: Reversible, competitive inhibition.[1][2][3] Binds to the substrate cavity via

  - stacking with Tyr398 and Tyr326.[1][2]

• Selegiline: Irreversible, suicide inhibition. Forms a covalent N(5)-flavin adduct.

Quantitative Benchmarking

The following data summarizes the inhibitory potency (

) and Selectivity Index ( ) across the relevant target landscape.

Table 1: Comparative Inhibitory Profiles

Compound Class	Representative Agent	MAO-B (nM)	MAO-A (nM)	Selectivity Index (MAO-B/MAO-A)	-AR Binding ( nM)	Reversibility
2-Phenylimidazoline	2-PI-C	15	>10,000	>600	450 (Moderate Liability)	Reversible
Propargylamine	Selegiline	11	2,500	~220	>10,000	Irreversible
-Aminoamide	Safinamide	98	>10,000	>1,000	>10,000	Reversible
Hydrazine	Phenelzine	1,200	900	0.75 (Non-selective)	N/A	Irreversible

Critical Insight: While 2-phenylimidazoline derivatives can achieve nanomolar potency against MAO-B comparable to Selegiline, they inherently carry a higher risk of

-adrenergic cross-reactivity (450 nM ) compared to other scaffolds. This necessitates the specific counter-screening protocol detailed in Section 3.

Technical Protocol: Cross-Reactivity Profiling Workflow

To validate a 2-phenylimidazoline inhibitor, you must prove it inhibits the enzyme without engaging the adrenergic receptors.

Workflow Visualization

The following diagram illustrates the decision tree for validating scaffold selectivity.

Figure 1: The "Safety-First" screening cascade designed to filter out promiscuous imidazoline ligands early in the discovery process.

Detailed Methodology

Step 1: Differential Enzyme Inhibition Assay (MAO-A vs. MAO-B)

This protocol uses a fluorometric detection method (Amplex Red) to determine the Selectivity Index.

• Reagent Prep: Prepare recombinant human MAO-A and MAO-B (1 U/mL) in potassium phosphate buffer (0.05 M, pH 7.4).

• Inhibitor Incubation:

  • Dispense 2-phenylimidazoline candidate (10 concentrations, 0.1 nM – 10 µM) into black 96-well plates.

  • Add enzyme solution and incubate at 37°C for 15 minutes. Note: Pre-incubation is critical for competitive inhibitors to reach equilibrium.

• Substrate Initiation:

  • Add Tyramine (substrate) mixed with Amplex Red reagent and Horseradish Peroxidase (HRP).

  • Reaction Logic: MAO oxidizes Tyramine

    . HRP uses to convert Amplex Red Resorufin (Fluorescent).

• Detection: Measure fluorescence (Ex/Em: 545/590 nm) kinetically for 30 minutes.

• Analysis: Fit slopes to a sigmoidal dose-response curve to calculate

  .

  • Validation Criteria: The reference inhibitor (Selegiline) must yield an

    within 2-fold of historical controls.

Step 2: The "Imidazoline Trap" Counter-Screen (Radioligand Binding)

Because the 2-phenylimidazoline scaffold is derived from

-agonists (like clonidine), you must explicitly rule out receptor binding.

• Membrane Prep: Use CHO cell membranes overexpressing human

  -AR.

• Ligand: Use

  -RX821002 (an -antagonist) as the radiotracer.

• Displacement:

  • Incubate membranes with

    -RX821002 (2 nM) and the candidate compound (10 µM single point screen, followed by determination if active).

  • Incubate for 60 min at 25°C.

• Filtration: Harvest on GF/B filters using a cell harvester.

• Interpretation:

  • >50% Displacement at 10 µM: High risk of cardiovascular side effects (hypotension/bradycardia).

  • <50% Displacement at 10 µM: "Clean" profile suitable for enzyme-targeted development.

Mechanistic Logic: Why 2-Phenylimidazolines?

Why persist with this scaffold if off-target risks exist? The answer lies in reversibility and metabolic stability .

Unlike hydrazines (hepatotoxic) and propargylamines (covalent/irreversible), 2-phenylimidazolines offer a reversible mode of action. This reduces the risk of the "cheese effect" (hypertensive crisis induced by dietary tyramine), as the inhibitor can be displaced by high substrate concentrations.

Molecular Interaction Map

The diagram below details how selective 2-phenylimidazolines interact with the MAO-B active site compared to the off-target

receptor.

Figure 2: Structural Activity Relationship (SAR) divergence. To improve selectivity, modifications at the phenyl ring (e.g., electron-withdrawing groups) are used to enhance

-stacking with MAO-B while destabilizing the salt bridge required for -AR binding.

References

• Potent and highly selective dual-targeting monoamine oxidase-B inhibitors: Fluorinated chalcones of morpholine versus imidazole. Source: ResearchGate. URL:[Link][3]

• Structure Based Development of Phenyl-imidazole-derived Inhibitors of Indoleamine 2,3-Dioxygenase. Source: National Institutes of Health (PMC). URL:[Link]

• Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. Source: MDPI (Pharmaceuticals). URL:[Link][2][4][5]

• Compound: 2-PHENYLIMIDAZOLE (CHEMBL14189). Source:[6] ChEMBL (EMBL-EBI). URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Compound: 2-PHENYLIMIDAZOLE (CHEMBL14189) - ChEMBL [ebi.ac.uk]

Safety & Regulatory Compliance

2-Phenyl-2,3-dihydro-1H-imidazole proper disposal procedures

Executive Summary & Chemical Identification

Immediate Action Required: This guide provides the definitive disposal protocol for 2-Phenyl-2,3-dihydro-1H-imidazole (commonly known as 2-Phenyl-2-imidazoline ).[1]

Crucial Identification Note: Users frequently confuse "dihydro-imidazole" nomenclature. Ensure your container matches the following identity before proceeding. This compound is a cyclic amidine base, not a simple imidazole, which dictates its specific segregation requirements from acids.[1]

Parameter	Specification
Chemical Name	2-Phenyl-2-imidazoline (2-Phenyl-2,3-dihydro-1H-imidazole)
CAS Number	936-49-2
Appearance	White to off-white flakes or powder
Molecular Formula	C₉H₁₀N₂
Solubility	Soluble in water; soluble in ethanol/methanol

Hazard Assessment (The "Why" Behind the Protocol)

To ensure safety, you must understand the causality of the hazards.[1] We do not segregate this chemical arbitrarily; we do so to prevent exothermic runaway and environmental collapse.

Critical Hazards Table

Hazard Class	GHS Code	Signal	Mechanism of Action / Risk
Aquatic Toxicity	H410	Warning	CRITICAL: Very toxic to aquatic life with long-lasting effects.[2] Even trace amounts flushed down the drain can trigger regulatory fines and environmental damage. Zero-discharge policy applies.
Acute Toxicity	H302	Warning	Harmful if swallowed. Systemic toxicity upon ingestion.
Skin/Eye Irritation	H314/H318	Danger	Causes severe skin burns and eye damage.[3] As a strong base, it saponifies fatty tissues in the skin/eyes immediately upon contact.[1]

Chemical Incompatibility Logic

• Acids: 2-Phenyl-2-imidazoline is a base. Mixing with strong acids (HCl, H₂SO₄) in a waste container will generate significant heat (exotherm), potentially pressurizing the vessel or vaporizing volatile solvents.[1]

• Oxidizers: Incompatible with strong oxidizing agents.[4] Risk of fire or explosion.

Disposal Decision Matrix

Use this logic flow to determine the correct waste stream for your specific situation.

Figure 1: Decision matrix for segregating 2-Phenyl-2-imidazoline waste based on physical state and solvent composition.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired chemicals, surplus solids, spill cleanup residues.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Labeling: Affix a hazardous waste label.

  • Constituents: "2-Phenyl-2-imidazoline (Solid)"[1][5]

  • Hazard Checkboxes: [x] Toxic [x] Irritant [x] Basic/Corrosive

• Packing:

  • Transfer solid using a chemically resistant spatula.

  • Do not mix with acidic solids (e.g., p-Toluenesulfonic acid) in the same jar.[1]

• Disposal Path: Hand over to EHS for incineration. Method: Rotary kiln incineration with afterburner (to destroy the nitrogen heterocycle).

Protocol B: Liquid Waste (Solutions)

Applicable for: Mother liquors, reaction mixtures, HPLC waste.[1]

• pH Check (The Self-Validating Step):

  • Why: Before pouring into a central waste carboy, you must ensure the solution is not highly acidic.[1]

  • Action: Dip a pH strip into your flask. If pH < 4, slowly neutralize with Sodium Bicarbonate (NaHCO₃) to pH 6-8 before adding to the organic waste container.[1] This prevents thermal events in the drum.

• Segregation:

  • If solvent is DCM/Chloroform: Pour into Halogenated Waste .

  • If solvent is Methanol/Ethanol/Water: Pour into Non-Halogenated Waste .

• Rinsing: Triple rinse the empty glassware with the primary solvent. Add rinsate to the waste container.

Emergency Spill Response

If a spill occurs, immediate containment is necessary to prevent aquatic contamination.[1]

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat, and N95 dust mask (if powder is fine).[1]

• Isolate: Evacuate non-essential personnel. Mark the area.

• Contain (Dry Spill):

  • Do NOT use water.[6] Water spreads the base and creates a slippery, corrosive hazard.[1]

  • Cover the spill with a dry absorbent (Vermiculite or Sand).

  • Sweep carefully to avoid dust generation.[7][2]

• Contain (Wet Spill):

  • Absorb with inert pads or vermiculite.

  • Neutralization: If the spill is large, sprinkle Citric Acid powder over the spill to neutralize the base before sweeping.[1]

• Final Cleanup:

  • Wipe the surface with water and soap.[7][2][4][6]

  • Place all cleanup materials (gloves, pads, broom bristles) into the Solid Hazardous Waste container.[1]

Regulatory Compliance Codes

When filling out your waste manifest, use the following codes. While 2-Phenyl-2-imidazoline is not explicitly P- or U-listed, it often triggers characteristic codes due to its properties.[1]

• US EPA (RCRA):

  • D002: Corrosive Waste (if pH ≥ 12.5 in solution).[8][9]

  • D001: Ignitable Waste (if dissolved in flammable solvents like methanol).

  • Note: If pure solid, it is generally classified as "Non-RCRA Regulated Hazardous Waste" unless it exhibits specific toxicity characteristics, but it must still be incinerated due to aquatic toxicity.[1]

• European Waste Catalogue (EWC):

  • 07 01 04:* Other organic solvents, washing liquids and mother liquors.[1]

  • 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances.[1]

References

• Sigma-Aldrich. (2025).[2] Safety Data Sheet: 2-Phenyl-2-imidazoline. Retrieved from [1]

• Thermo Fisher Scientific. (2023).[7] 2-Phenyl-2-imidazoline Safety Data Sheet. Retrieved from

• ChemicalBook. (2025).[2][3][4] 2-Phenyl-2-imidazoline Properties and Safety. Retrieved from

• US EPA. (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

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Personal protective equipment for handling 2-Phenyl-2,3-dihydro-1H-imidazole

Executive Summary & Risk Profile

2-Phenyl-2,3-dihydro-1H-imidazole (commonly referred to as 2-Phenyl-2-imidazoline, CAS: 936-49-2) is a nitrogen-containing heterocycle frequently used as a pharmacophore in drug development and as a curing agent in epoxy resin systems.[1][2][3][4][5][6]

While often underestimated due to its solid state, this compound presents specific chemical hazards rooted in its basicity (pKa ~10-11).[1] It is not merely an irritant; it acts as a corrosive organic base .[1] Upon contact with mucosal tissues (eyes, respiratory tract), it can induce saponification of membrane lipids, leading to deep, irreversible tissue damage that may not be immediately painful.

Core Hazard Classifications (GHS):

• Skin Corrosion/Irritation: Category 1C (Causes severe skin burns and eye damage).[1]

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][7]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in quantities >10 mg.

Hand Protection Strategy

Material Selection: Nitrile rubber is the industry standard for imidazoles.[1] Latex is prohibited due to high permeability to organic bases and potential allergenicity.[1]

Parameter	Recommendation	Scientific Rationale
Primary Glove	Nitrile (0.11 mm / 4 mil)	Provides excellent resistance to solid permeation.[1]
Secondary Glove	Nitrile (Extended Cuff)	Required for stock solution preparation.[1] Prevents wrist exposure during reaching motions.[1]
Breakthrough Time	>480 min (Solid state)<30 min (Dissolved in MeOH/DCM)	In solid form, permeation is negligible.[1] Critical: Once dissolved, the breakthrough time is dictated by the solvent, not the solute.[1]
Donning Protocol	Double-Gloving	Wear a smaller size inner glove (colored) and standard outer glove.[1] If the outer glove tears, the color contrast provides immediate visual warning.

Ocular & Face Protection

Standard safety glasses are insufficient. [1]

• Requirement: Indirect-vent chemical splash goggles (ANSI Z87.1+).[1]

• Reasoning: As a base, imidazole dust or splashes cause liquefactive necrosis.[1] Unlike acid burns which coagulate protein (forming a barrier), bases continue to penetrate deeper into the eye until neutralized.

• High-Risk Operations: When handling >5g or heating solutions, a face shield must be worn over the goggles.[1]

Respiratory Protection[1]

• Primary Control: All handling must occur inside a certified Chemical Fume Hood.[1]

• Secondary (Dust Control): If weighing outside a hood is unavoidable (not recommended), use a P100 particulate respirator .[1]

• Contraindication: Do not use N95 masks for vapors if the compound is heated; they offer no protection against organic vapors.[1]

Operational Protocol: The "Safe Handling Loop"

This workflow ensures a self-validating safety system where every step has a built-in check.[1]

Figure 1: Decision logic for handling corrosive organic solids.[1] Note the mandatory engineering check before PPE donning.[1]

Step-by-Step Handling Procedure

Phase A: Preparation

• Static Control: 2-Phenyl-2-imidazoline is a dry, crystalline solid prone to static charge.[1] Use an anti-static gun or wipe on the spatula and weighing boat before dispensing to prevent "flying powder."

• Solvent Compatibility: If dissolving, add the solid to the solvent slowly.[1] Imidazoles can be exothermic upon protonation (e.g., if dissolving in acidic media).[1]

Phase B: Active Handling

• Transfer: Keep the receiving vessel as close to the stock container as possible.

• Tools: Use disposable polypropylene spatulas. If using metal, wash immediately to prevent corrosion.[1]

• Hygiene: Change outer gloves immediately if any powder is visible on them.[1] Do not touch door handles or hood sashes with gloved hands.[1]

Phase C: Decontamination & Spills[1]

• Tool Cleaning: Wipe spatulas/glassware with a paper towel soaked in dilute acetic acid (5%) or citric acid solution .[1] This converts the basic imidazole into a water-soluble salt, making it easier to clean and neutralizing the corrosivity.[1]

• Spill Cleanup:

  • Isolate the area.[1][2]

  • Cover powder with a citric acid-dampened pad (to prevent dust).[1]

  • Wipe up and place in hazardous waste.[1]

Disposal & Waste Management

Do not dispose of this chemical down the drain.[1] It is toxic to aquatic life and corrosive to plumbing.[1]

Waste Stream	Classification	Packaging Requirements
Solid Waste	Hazardous Organic Solid	Double-bagged in clear polyethylene; labeled "Basic Organic Solid, Toxic."[1]
Liquid Waste	Basic Organic Waste	High-density polyethylene (HDPE) carboy.[1] Do not mix with acids (exotherm risk).[1]
Sharps/Glass	Contaminated Sharps	If glass is contaminated with the solid, triple rinse with solvent before disposal, or dispose of as solid hazardous waste.[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] Retrieved from [Link]

• European Chemicals Agency (ECHA). (2023).[1] Substance Information: 2-Phenyl-2-imidazoline.[1][3][4][8][9] Retrieved from [Link][1]

• PubChem. (2024).[1] Compound Summary for CID 70669, 2-Phenyl-2-imidazoline. National Library of Medicine.[1] Retrieved from [Link]

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